(S,R,S)-AHPC-C4-NH2 dihydrochloride

Core Science & Biosynthesis

An In-depth Technical Guide to (S,R,S)-AHPC-C4-NH2 Dihydrochloride: A Key Building Block for Targeted Protein Degradation

Abstract

This technical guide provides a comprehensive overview of (S,R,S)-AHPC-C4-NH2 dihydrochloride, a pivotal E3 ligase ligand-linker conjugate for the development of Proteolysis Targeting Chimeras (PROTACs). We delve into its chemical architecture, mechanism of action in hijacking the ubiquitin-proteasome system, and its strategic application in the rational design of potent and selective protein degraders. This document is intended for researchers, scientists, and drug development professionals engaged in the field of targeted protein degradation, offering detailed experimental protocols, data interpretation guidelines, and expert insights to facilitate the effective utilization of this versatile chemical tool.

Introduction: The Dawn of Targeted Protein Degradation

The paradigm of small molecule drug discovery has traditionally centered on the principle of occupancy-driven pharmacology, where a therapeutic agent inhibits the function of a target protein. However, the advent of PROTACs has ushered in a new era of "event-driven" pharmacology that moves beyond inhibition to induce the selective degradation of disease-causing proteins.[1] These heterobifunctional molecules act as a molecular bridge, recruiting a target protein to an E3 ubiquitin ligase, thereby triggering its ubiquitination and subsequent degradation by the proteasome.[2]

At the heart of many successful PROTACs lies the recruitment of the von Hippel-Lindau (VHL) E3 ligase, a well-validated and widely exploited ligase in the field.[3] (S,R,S)-AHPC-C4-NH2 dihydrochloride has emerged as a critical building block for constructing VHL-recruiting PROTACs.[4] Its structure incorporates a high-affinity VHL ligand, (S,R,S)-AHPC, connected to a four-carbon alkyl linker terminating in a primary amine.[5][6] This terminal amine serves as a versatile chemical handle for conjugation to a ligand targeting a protein of interest (POI), enabling the modular synthesis of novel protein degraders.[7] The dihydrochloride salt form enhances the compound's solubility and stability, facilitating its use in various experimental settings.[4]

This guide will provide a deep dive into the technical nuances of working with (S,R,S)-AHPC-C4-NH2 dihydrochloride, from understanding its fundamental properties to its practical application in the laboratory.

Chemical Properties and Structure

(S,R,S)-AHPC-C4-NH2 dihydrochloride is a synthetic molecule meticulously designed for PROTAC synthesis. Its structure can be dissected into three key components:

• The VHL Ligand ((S,R,S)-AHPC): The (S,R,S)-AHPC moiety is a potent and selective ligand for the VHL E3 ligase.[8] This hydroxyproline-based ligand mimics the binding of the hypoxia-inducible factor 1α (HIF-1α) to VHL, ensuring high-affinity recruitment of the ligase.[3]

• The C4 Alkyl Linker: A four-carbon alkyl chain provides spatial separation between the VHL ligand and the yet-to-be-attached POI ligand. The length and composition of the linker are critical determinants of a PROTAC's efficacy, influencing the stability and geometry of the ternary complex (POI-PROTAC-VHL).[9]

• The Terminal Amine (-NH2): The primary amine serves as a reactive functional group for covalent attachment to a POI-binding ligand. This allows for a convergent and modular synthetic strategy, where the VHL ligand-linker component can be readily coupled to a diverse library of warheads targeting different proteins.[7]

Property	Value	Reference
Synonyms	VH032-C4-NH2 dihydrochloride	[10]
Molecular Formula	C27H41Cl2N5O4S	[11]
Molecular Weight	602.62 g/mol	[11]
Appearance	Solid	[12]
Storage	Store at -20°C for long-term stability.	[13]

Mechanism of Action: Hijacking the Ubiquitin-Proteasome System

The therapeutic utility of (S,R,S)-AHPC-C4-NH2 dihydrochloride is realized upon its incorporation into a PROTAC. The resulting heterobifunctional molecule orchestrates a catalytic cycle of targeted protein degradation:

• Ternary Complex Formation: The PROTAC simultaneously binds to the POI (via the conjugated warhead) and the VHL E3 ligase (via the (S,R,S)-AHPC moiety), forming a transient ternary complex.[14] The stability and conformation of this complex are crucial for the subsequent steps.

• Ubiquitination: The formation of the ternary complex brings the POI into close proximity with the E3 ligase machinery. This proximity facilitates the transfer of ubiquitin, a small regulatory protein, from an E2 ubiquitin-conjugating enzyme to lysine residues on the surface of the POI.[2]

• Proteasomal Degradation: The polyubiquitinated POI is recognized by the 26S proteasome, the cell's primary protein degradation machinery. The proteasome unfolds and degrades the tagged protein into small peptides.[2]

• Catalytic Cycle: The PROTAC is then released from the complex and can proceed to bind to another POI and E3 ligase, initiating a new cycle of degradation. This catalytic nature allows for substoichiometric concentrations of the PROTAC to achieve significant degradation of the target protein.

Caption: PROTAC-mediated protein degradation pathway.

Applications in PROTAC Development: A Case Study

The versatility of the (S,R,S)-AHPC-C4-NH2 linker is exemplified by its use in the development of PROTACs targeting a variety of proteins. A notable example is its application in creating PROTACs targeting the Embryonic Ectoderm Development (EED) protein, a core component of the Polycomb Repressive Complex 2 (PRC2).[15] Deregulation of PRC2 is implicated in various cancers.

In a study by Hsu et al., (S,R,S)-AHPC-C4-NH2 was conjugated to an EED binder to generate potent EED-degrading PROTACs.[15] These PROTACs were shown to induce the degradation of not only EED but also other core PRC2 components like EZH2 and SUZ12, leading to the inhibition of cancer cell proliferation.[15]

PROTAC Component	Function
EED Ligand	Binds to the EED protein.
(S,R,S)-AHPC-C4-NH2	Recruits the VHL E3 ligase and provides optimal spacing.

This example highlights the modularity and effectiveness of using (S,R,S)-AHPC-C4-NH2 as a foundational element in the design of novel PROTACs for challenging therapeutic targets.

Experimental Protocols

The successful development and characterization of a PROTAC require a suite of robust biochemical and cellular assays. The following section provides detailed, step-by-step methodologies for key experiments.

PROTAC Synthesis: Amide Coupling

This protocol describes the final step in PROTAC synthesis, coupling the (S,R,S)-AHPC-C4-NH2 linker to a POI ligand containing a carboxylic acid.

Caption: General workflow for PROTAC synthesis via amide coupling.

Materials:

• POI ligand with a terminal carboxylic acid

• (S,R,S)-AHPC-C4-NH2 dihydrochloride

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Standard glassware and magnetic stirrer

• HPLC for purification

Procedure:

• Dissolution: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), dissolve the POI ligand-COOH (1 equivalent) in anhydrous DMF.

• Activation: Add HATU (1.2 equivalents) and DIPEA (3 equivalents) to the solution. Stir for 15 minutes at room temperature to activate the carboxylic acid.

• Coupling: Add a solution of (S,R,S)-AHPC-C4-NH2 dihydrochloride (1.1 equivalents) and DIPEA (2.2 equivalents) in anhydrous DMF to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature overnight. Monitor the reaction progress by LC-MS.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO3, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by reverse-phase HPLC to obtain the final PROTAC.

• Characterization: Confirm the identity and purity of the final PROTAC by LC-MS and NMR.

In Vitro Binding Affinity: Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique to directly measure the binding affinity (Kd) of the VHL ligand component of the PROTAC to the VHL protein.[16]

Materials:

• Purified VHL/ElonginB/ElonginC (VBC) complex

• (S,R,S)-AHPC-C4-NH2 dihydrochloride or the final PROTAC

• ITC instrument

• Dialysis buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl)

Procedure:

• Sample Preparation: Dialyze the VBC complex and the ligand into the same buffer to minimize heats of dilution.[17] Determine the accurate concentrations of both protein and ligand.

• ITC Setup: Fill the ITC sample cell with the VBC complex (e.g., 20 µM) and the injection syringe with the ligand (e.g., 200 µM).

• Titration: Perform a series of injections of the ligand into the sample cell while monitoring the heat changes.

• Data Analysis: Integrate the heat pulses and fit the data to a suitable binding model (e.g., one-site binding) to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.[18]

Ternary Complex Formation: Time-Resolved Fluorescence Energy Transfer (TR-FRET)

TR-FRET is a proximity-based assay used to confirm the formation of the ternary complex between the POI, PROTAC, and E3 ligase.[3][19]

Materials:

• His-tagged POI

• GST-tagged VHL complex

• Terbium-conjugated anti-His antibody (donor)

• d2-conjugated anti-GST antibody (acceptor)

• PROTAC of interest

• Assay buffer and microplates

Procedure:

• Reagent Preparation: Prepare solutions of the His-tagged POI, GST-tagged VHL complex, and the antibodies in the assay buffer.

• Assay Setup: In a microplate, add the His-POI, GST-VHL, and a serial dilution of the PROTAC.

• Antibody Addition: Add the terbium-anti-His and d2-anti-GST antibodies to the wells.

• Incubation: Incubate the plate at room temperature to allow for complex formation.

• Signal Detection: Measure the time-resolved fluorescence at the emission wavelengths of the donor and acceptor.

• Data Analysis: Calculate the TR-FRET ratio. A bell-shaped curve is typically observed when plotting the TR-FRET ratio against the PROTAC concentration, indicating the formation and subsequent disruption (due to the hook effect) of the ternary complex.[20]

Cellular Protein Degradation: Western Blotting

Western blotting is a standard method to quantify the degradation of the target protein in cells treated with a PROTAC.[2][21]

Materials:

• Cell line expressing the POI

• PROTAC of interest

• Cell lysis buffer

• Primary antibody against the POI

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Western blotting equipment

Procedure:

• Cell Treatment: Seed cells in a multi-well plate and treat with a range of PROTAC concentrations for a specified time (e.g., 24 hours).

• Cell Lysis: Harvest the cells and lyse them to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against the POI and a loading control. Subsequently, incubate with HRP-conjugated secondary antibodies.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the POI signal to the loading control. Calculate the percentage of protein degradation relative to a vehicle-treated control. Determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values.[22]

Cellular Viability: MTT or CellTiter-Glo® Assay

It is essential to assess the effect of the PROTAC on cell viability to distinguish between targeted degradation-induced cell death and general cytotoxicity.[12]

Materials:

• Cell line of interest

• PROTAC of interest

• MTT reagent or CellTiter-Glo® reagent

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with a serial dilution of the PROTAC for a desired duration (e.g., 72 hours).

• Assay:

  • For MTT: Add MTT reagent and incubate. Then, add a solubilizing agent (e.g., DMSO) and measure the absorbance.[12]

  • For CellTiter-Glo®: Add the CellTiter-Glo® reagent and measure the luminescence.

• Data Analysis: Plot the cell viability against the PROTAC concentration and determine the IC50 (concentration for 50% inhibition of cell growth).

Data Interpretation and Troubleshooting

• The Hook Effect: A common phenomenon in PROTAC experiments is the "hook effect," where at high concentrations, the PROTAC can form binary complexes with either the POI or the E3 ligase, leading to a decrease in ternary complex formation and reduced degradation.[8] This results in a bell-shaped dose-response curve. It is crucial to test a wide range of PROTAC concentrations to accurately determine the DC50 and Dmax.

• Linker Optimization: If a PROTAC shows poor degradation efficacy, linker optimization may be necessary. Synthesizing analogs with different linker lengths and compositions can help identify a linker that promotes a more stable and productive ternary complex.[9]

• Cell Line Specificity: The degradation efficiency of a PROTAC can vary between different cell lines due to differences in the expression levels of the POI, E3 ligase, and other components of the ubiquitin-proteasome system.

Safety and Handling

(S,R,S)-AHPC-C4-NH2 dihydrochloride should be handled in a laboratory setting by trained personnel.[9] Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[9] Avoid inhalation of dust and contact with skin and eyes.[9] In case of contact, wash the affected area thoroughly with water. For detailed safety information, refer to the Safety Data Sheet (SDS).[23][24]

Conclusion

(S,R,S)-AHPC-C4-NH2 dihydrochloride is a powerful and versatile tool for the development of VHL-recruiting PROTACs. Its well-defined structure, high-affinity VHL binding, and convenient chemical handle for conjugation make it an invaluable asset for researchers in the field of targeted protein degradation. By understanding its chemical properties, mechanism of action, and the appropriate experimental methodologies for its application, scientists can effectively leverage this building block to create novel therapeutics for a wide range of diseases. This guide provides a solid foundation for the successful implementation of (S,R,S)-AHPC-C4-NH2 dihydrochloride in the exciting and rapidly evolving landscape of PROTAC-based drug discovery.

References

• Hsu, J. H., et al. (2019). EED-Targeted PROTACs Degrade EED, EZH2, and SUZ12 in the PRC2 Complex. Cell Chemical Biology, 27(1), 47-56.e15. [Link]

• ACS Pharmacology & Translational Science. (2021). General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex. ACS Publications. [Link]

• PubMed. (2021). General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex. [Link]

• ResearchGate. General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex | Request PDF. [Link]

• NIH. (2019). Activity of BET-proteolysis targeting chimeric (PROTAC) compounds in triple negative breast cancer. PMC. [Link]

• PubMed. (2020). EED-Targeted PROTACs Degrade EED, EZH2, and SUZ12 in the PRC2 Complex. [Link]

• NIH. (2020). Current strategies for the design of PROTAC linkers: a critical review. PMC. [Link]

• Reaction Biology. Protein Degradation Assays - PROTAC Screening. [Link]

• NIH. (2018). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. PMC. [Link]

• NIH. (2023). The In-Cell Western immunofluorescence assay to monitor PROTAC mediated protein degradation. PMC. [Link]

• Chalmers Research. (2024). Modeling PROTAC degradation activity with machine learning. [Link]

• The Huck Institutes. Isothermal Titration Calorimetry | Biomolecular Interactions Facility. [Link]

• NIH. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. PMC. [Link]

• eLife. (2024). PROTAC-induced Protein Structural Dynamics in Targeted Protein Degradation. [Link]

• eLife. (2025). PROTAC-induced protein structural dynamics in targeted protein degradation. [Link]

• MDPI. (2023). PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies. [Link]

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• ResearchGate. Chemical structures of VHL ligands and their binding affinities to VHL... | Download Scientific Diagram. [Link]

• Organic Syntheses. 4 - Organic Syntheses Procedure. [Link]

• bioRxiv. (2024). PROTAC-induced Protein Functional Dynamics in Targeted Protein Degradation. [Link]

• BPS Bioscience. (S,R,S)-AHPC-C4-NH2 82047. [Link]

• Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1. [Link]

• What are the differences between primary and secondary literature resources in healthcare?. [Link]

• Quora. How do you cite primary and secondary sources?. [Link]

• CITING SOURCES - Out in the Open. [Link]

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The Architectonics of Targeted Protein Degradation: An In-depth Technical Guide to the Mechanism of Action of (S,R,S)-AHPC-C4-NH2 in PROTACs

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Paradigm Shift in Therapeutic Intervention

Proteolysis-targeting chimeras (PROTACs) represent a revolutionary therapeutic modality that, instead of merely inhibiting the function of a pathogenic protein, co-opts the cell's endogenous machinery to induce its complete degradation.[1][2] These heterobifunctional molecules are comprised of two distinct ligands connected by a chemical linker: one that binds to a protein of interest (POI) and another that recruits an E3 ubiquitin ligase.[2] This induced proximity facilitates the formation of a ternary complex, leading to the ubiquitination of the POI and its subsequent destruction by the proteasome.[1]

At the heart of many successful PROTACs lies the recruitment of the von Hippel-Lindau (VHL) E3 ligase complex.[3] A key component in this process is the VHL ligand, and among the most potent and widely utilized is (S,R,S)-AHPC-C4-NH2.[1] This in-depth technical guide will elucidate the core mechanism of action of this specific VHL ligand-linker conjugate, providing a foundational understanding for researchers in the field of targeted protein degradation.

The VHL E3 Ligase Complex: The Engine of Degradation

The VHL E3 ubiquitin ligase is a multi-subunit complex that plays a crucial role in cellular oxygen sensing by targeting the alpha subunit of the hypoxia-inducible factor (HIF-1α) for degradation under normoxic conditions.[3] The complex consists of the VHL protein (pVHL), Elongin B, Elongin C, Cullin 2, and Rbx1.[4] pVHL acts as the substrate recognition component, binding to a hydroxylated proline residue on HIF-1α.[3] It is this substrate recognition pocket that is exploited by VHL-recruiting PROTACs.

(S,R,S)-AHPC: A High-Affinity Ligand for VHL

The (S,R,S)-AHPC moiety, a hydroxyproline derivative, is a potent and well-characterized ligand that mimics the binding of HIF-1α to VHL.[1] The specific stereochemistry of (S,R,S)-AHPC is critical for its high-affinity binding to the VHL substrate recognition pocket. The hydroxyl group on the proline ring forms key hydrogen bonds with residues such as Tyr98 and Ser111 within the VHL binding site. The tert-butyl group and the methyl-thiazolyl-phenyl moiety engage in crucial hydrophobic and aromatic interactions, further stabilizing the binding. The (S,S,S) stereoisomer, in contrast, is inactive and serves as a valuable negative control in experiments to confirm VHL-dependent degradation.

The Role of the C4-NH2 Linker: More Than Just a Spacer

The "-C4-NH2" component of the molecule is a 4-carbon alkyl chain terminating in an amine group. This linker serves several critical functions:

• Attachment Point: The terminal amine group provides a versatile chemical handle for the covalent attachment of a ligand targeting the protein of interest.[1]

• Spatial Orientation: The length and flexibility of the linker are paramount for the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase).[5] An optimal linker length allows the POI and VHL to come together in a conformation that is favorable for the transfer of ubiquitin from the E2-conjugating enzyme (recruited by the E3 ligase complex) to accessible lysine residues on the surface of the POI.

• Physicochemical Properties: The alkyl nature of the C4 linker contributes to the overall lipophilicity of the PROTAC molecule, which can influence its cell permeability and pharmacokinetic properties.[6] Studies have shown that both excessively short and long linkers can be detrimental to PROTAC activity, highlighting the need for empirical optimization for each target-E3 ligase pair.[7]

The selection of a C4 alkyl linker often represents a balance between providing sufficient length and flexibility for ternary complex formation while maintaining favorable physicochemical properties for cellular activity.

Mechanism of Action: A Step-by-Step Breakdown

The degradation of a target protein by a PROTAC utilizing (S,R,S)-AHPC-C4-NH2 follows a catalytic cycle:

• Binary Complex Formation: The PROTAC can independently bind to the VHL E3 ligase complex via its (S,R,S)-AHPC moiety and to the POI through its target-specific ligand, forming two distinct binary complexes.

• Ternary Complex Formation: The crucial step is the formation of a [POI]-[PROTAC]-[VHL] ternary complex. The stability and conformation of this complex are key determinants of degradation efficiency.

• Ubiquitination: Within the ternary complex, the E3 ligase catalyzes the transfer of ubiquitin from a charged E2 ubiquitin-conjugating enzyme to one or more lysine residues on the surface of the POI. This process is repeated to form a polyubiquitin chain.

• Proteasomal Recognition and Degradation: The polyubiquitinated POI is recognized by the 26S proteasome, which unfolds and degrades the target protein into small peptides.

• PROTAC Recycling: The PROTAC is then released and can engage another POI and E3 ligase, acting catalytically to induce multiple rounds of degradation.

PROTAC-mediated protein degradation pathway.

Experimental Validation and Characterization

A robust experimental workflow is essential to validate the mechanism of action and quantify the efficacy of a PROTAC.

A typical experimental workflow for PROTAC characterization.

Data Presentation: Quantitative Analysis of VHL-Recruiting PROTACs

The efficacy of a PROTAC is determined by several key quantitative parameters, including the half-maximal degradation concentration (DC50) and the maximum degradation level (Dmax). The following table provides illustrative data for VHL-based PROTACs targeting various proteins.

PROTAC Name	Target Protein	E3 Ligase Ligand	Linker Type	Cell Line	DC50 (nM)	Dmax (%)	Reference
ARV-771	BET Proteins	(S,R,S)-AHPC-Me	PEG-based	22Rv1	<1	>90	[8][9]
GMB-475	BCR-ABL1	(S,R,S)-AHPC	Not specified	Ba/F3	1110	Not reported	[10][11]
JPS016	HDAC1/3	VHL ligand	Alkyl	HCT116	~550	>50	[12]
RC-3	BTK	VHL ligand	PEG-based	Mino	<10	~90	[13]

Note: This table includes data from PROTACs using (S,R,S)-AHPC or its derivatives to illustrate the range of activities observed.

Experimental Protocols

Protocol 1: Western Blot Analysis of PROTAC-Mediated Degradation

This protocol outlines the steps for treating cultured cells with a PROTAC and subsequently analyzing the degradation of the target protein via Western blot.[14]

1. Cell Culture and PROTAC Treatment: a. Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. b. Allow cells to adhere overnight. c. Prepare serial dilutions of the PROTAC in cell culture medium. A typical concentration range is from 1 nM to 10 µM. d. Treat the cells with the PROTAC dilutions and a vehicle control (e.g., DMSO) for a specified time course (e.g., 4, 8, 16, 24 hours).

2. Cell Lysis and Protein Quantification: a. After treatment, wash the cells twice with ice-cold PBS. b. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. c. Scrape the cells and transfer the lysate to a microcentrifuge tube. d. Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C to pellet cellular debris. e. Transfer the supernatant to a new tube and determine the protein concentration using a BCA or Bradford assay.

3. SDS-PAGE and Protein Transfer: a. Normalize the protein concentration of all samples with lysis buffer. b. Add Laemmli sample buffer to the lysates and boil at 95°C for 5-10 minutes. c. Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis. d. Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

4. Immunoblotting: a. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. b. Incubate the membrane with a primary antibody specific to the protein of interest overnight at 4°C. c. Wash the membrane three times with TBST. d. Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. e. Wash the membrane three times with TBST.

5. Detection and Analysis: a. Apply an enhanced chemiluminescence (ECL) substrate to the membrane. b. Acquire the signal using a chemiluminescence imaging system. c. Quantify the band intensity using densitometry software. d. Normalize the target protein band intensity to a loading control (e.g., GAPDH or β-actin). e. Plot the normalized protein levels against the PROTAC concentration to determine the DC50 and Dmax values.

Protocol 2: Time-Resolved FRET (TR-FRET) Assay for Ternary Complex Formation

This protocol provides a general framework for measuring the formation of a [POI]-[PROTAC]-[E3 Ligase] complex in a 384-well plate format.[5][15]

1. Reagent Preparation: a. Prepare stock solutions of His-tagged POI, GST-tagged VHL complex, and the PROTAC in a suitable assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, 0.05% BSA, pH 7.4). b. Prepare stock solutions of anti-His antibody labeled with a FRET donor (e.g., Terbium cryptate) and anti-GST antibody labeled with a FRET acceptor (e.g., d2). c. Perform a serial dilution of the PROTAC compound.

2. Assay Procedure (20 µL final volume): a. Add 5 µL of the diluted PROTAC solution to the wells of a 384-well plate. b. Add 5 µL of a mixture of the His-tagged POI and GST-tagged VHL complex to each well. c. Add 10 µL of a mixture of the anti-His-Tb and anti-GST-d2 antibodies to each well. d. Incubate the plate for 2-4 hours at room temperature, protected from light.

3. Data Acquisition and Analysis: a. Read the plate on a TR-FRET compatible plate reader, with excitation at ~340 nm and emission at both ~620 nm (donor) and ~665 nm (acceptor). b. Calculate the TR-FRET ratio (Emission at 665 nm / Emission at 620 nm) * 10,000. c. Plot the TR-FRET ratio against the PROTAC concentration and fit the data to a dose-response curve to determine the EC50 for ternary complex formation.

Protocol 3: In Vitro Ubiquitination Assay

This assay provides direct evidence of a PROTAC's ability to induce the ubiquitination of its target protein.[16]

1. Reaction Setup: a. In a microcentrifuge tube, combine the following components in a reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 5 mM MgCl2, 2 mM ATP, 0.5 mM DTT):

• E1 ubiquitin-activating enzyme
• E2 ubiquitin-conjugating enzyme (e.g., UbcH5a/b/c)
• VHL E3 ligase complex
• Target protein (POI)
• Ubiquitin
• PROTAC at various concentrations b. Include negative controls, such as reactions lacking the PROTAC, E3 ligase, or ATP.

2. Incubation: a. Incubate the reaction mixture at 30-37°C for 1-2 hours.

3. Reaction Termination and Analysis: a. Stop the reaction by adding SDS-PAGE loading buffer and boiling at 95°C for 5 minutes. b. Separate the reaction products by SDS-PAGE. c. Transfer the proteins to a PVDF membrane. d. Perform a Western blot using an antibody against the POI to detect the appearance of higher molecular weight bands corresponding to ubiquitinated protein. An anti-ubiquitin antibody can also be used to confirm ubiquitination.

Conclusion

The (S,R,S)-AHPC-C4-NH2 molecule is a powerful and versatile building block for the construction of VHL-recruiting PROTACs. Its high affinity and specific binding to the VHL E3 ligase, enabled by its precise stereochemistry, provide a robust anchor for inducing the degradation of a wide array of target proteins. A thorough understanding of its mechanism of action, coupled with a rigorous experimental approach to characterize the entire degradation cascade, is paramount for the successful design and optimization of novel protein degraders. This guide provides a comprehensive framework to empower researchers in their pursuit of this transformative therapeutic strategy.

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• Methods in Molecular Biology. (2021). A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET. [Link]

• Uppsala University. (2025). Understanding the structure-activity relationship (SAR) and PK of PROTAC linkers. [Link]

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• RSC Publishing. (2022). Structure–activity relationship study of PROTACs against hematopoietic prostaglandin D2 synthase. [Link]

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The Crucial Role of the VHL Ligand in (S,R,S)-AHPC-C4-NH2: A Technical Guide to Hijacking the Ubiquitin-Proteasome System

Foreword: From Undruggable to Degradable

For decades, the paradigm of drug discovery has been occupancy-driven pharmacology, where small molecules inhibit the function of pathogenic proteins. However, a significant portion of the proteome has remained "undruggable" due to the lack of well-defined binding pockets. The advent of Proteolysis Targeting Chimeras (PROTACs) has ushered in a new era of "event-driven" pharmacology, transforming our approach to therapeutic intervention. Instead of merely inhibiting a target, we can now orchestrate its complete removal from the cellular environment. At the heart of this technology lies the elegant hijacking of the cell's own protein disposal machinery, the ubiquitin-proteasome system (UPS). This guide delves into the core of this mechanism, focusing on a key building block in the PROTAC arsenal: (S,R,S)-AHPC-C4-NH2, and specifically, the pivotal role of its von Hippel-Lindau (VHL) E3 ligase ligand.

Section 1: The VHL-E3 Ligase Complex: Nature's Master Regulator of Hypoxia

The von Hippel-Lindau protein (pVHL) is a tumor suppressor that is frequently mutated in VHL disease, a hereditary cancer syndrome.[1][2] Its primary function is to act as the substrate recognition subunit of the Cullin 2 RING E3 ubiquitin ligase complex (CRL2^VHL^).[3] This complex plays a critical role in cellular oxygen sensing by targeting the alpha subunits of Hypoxia-Inducible Factor (HIF) transcription factors for degradation in the presence of oxygen.[1][4]

Under normoxic conditions, specific proline residues on HIF-1α are hydroxylated by prolyl hydroxylase domain-containing enzymes (PHDs).[4][5] This post-translational modification creates a binding site for pVHL, leading to the ubiquitination of HIF-1α and its subsequent destruction by the 26S proteasome.[5][6] In hypoxic conditions, the lack of oxygen prevents HIF-1α hydroxylation, allowing it to accumulate and activate genes involved in angiogenesis, glucose metabolism, and cell survival.[4]

The ability of VHL to specifically recognize a hydroxylated proline residue is the key that PROTAC technology has exploited to redirect its powerful degradation machinery towards new targets.

Section 2: (S,R,S)-AHPC: A Molecular Mimic to Engage VHL

The (S,R,S)-AHPC component of (S,R,S)-AHPC-C4-NH2 is a potent and well-characterized VHL ligand.[1][7][8][9][10] Its design is a triumph of rational drug design, engineered to mimic the essential binding interactions of the hydroxylated HIF-1α peptide with the VHL protein.

Structural Basis of VHL Recognition

The high-affinity binding of (S,R,S)-AHPC to VHL is achieved through a network of specific hydrogen bonds and hydrophobic interactions within the VHL binding pocket. The central hydroxyproline-like motif of the ligand is critical for this recognition.[8][11][12][13][14]

Key molecular interactions, as revealed by X-ray crystallography of VHL in complex with similar hydroxyproline-containing ligands, include:

• Hydrogen Bonding Network: The hydroxyl group of the hydroxyproline mimic forms crucial hydrogen bonds with the side chains of Ser111 and His115 in the VHL protein.[12][13] The amide carbonyl group interacts with the phenolic hydroxyl of Tyr98, while the amide NH forms a hydrogen bond with the backbone carbonyl of His110.[12][13]

• Hydrophobic Interactions: The tert-butyl group of the ligand occupies a hydrophobic pocket, further stabilizing the interaction.

• Stereoselectivity: The specific (S,R,S) stereochemistry of the AHPC ligand is essential for optimal binding, as it correctly positions the key interacting groups within the VHL binding site.[11]

The following diagram illustrates the binding of a hydroxyproline-based ligand to the VHL binding pocket:

Caption: PROTAC synthesis using (S,R,S)-AHPC-C4-NH2.

Section 4: The Mechanism of Action: From Ternary Complex to Target Degradation

The ultimate function of the VHL ligand in a PROTAC is to initiate a catalytic cycle of target protein degradation. This process can be broken down into several key steps:

• Ternary Complex Formation: The PROTAC molecule, containing the (S,R,S)-AHPC-C4-linker moiety, simultaneously binds to the VHL E3 ligase complex and the target protein of interest, forming a ternary complex. [15][16][17]2. Ubiquitination: The formation of the ternary complex brings the target protein into close proximity with the E2 ubiquitin-conjugating enzyme associated with the CRL2^VHL^ complex. This proximity facilitates the transfer of ubiquitin molecules from the E2 enzyme to lysine residues on the surface of the target protein.

• Polyubiquitination: A chain of ubiquitin molecules is built upon the target protein.

• Proteasomal Recognition and Degradation: The polyubiquitinated target protein is recognized by the 26S proteasome, which unfolds and degrades the protein into small peptides.

• PROTAC Recycling: The PROTAC molecule is released from the complex and can go on to engage another target protein and E3 ligase, acting as a catalyst for degradation. [18] The following diagram illustrates the PROTAC-mediated protein degradation cycle:

Caption: PROTAC-mediated protein degradation cycle.

Section 5: Experimental Protocols for Characterizing VHL Ligand Interaction

Validating the engagement of a VHL-based PROTAC with the VHL E3 ligase and the subsequent formation of the ternary complex is crucial for successful PROTAC development. The following are detailed protocols for key biophysical and cellular assays.

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique used to measure the kinetics (k_on_, k_off_) and affinity (K_D_) of biomolecular interactions in real-time. [17][19][20] Objective: To determine the binding affinity of the VHL ligand-linker conjugate to the VHL protein and to characterize the formation and stability of the ternary complex.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Amine coupling kit (EDC, NHS, ethanolamine)

• Purified recombinant VHL-ElonginB-ElonginC (VCB) complex

• (S,R,S)-AHPC-C4-NH2 or the full PROTAC

• Purified target protein (for ternary complex analysis)

• Running buffer (e.g., HBS-EP+)

Protocol:

• Immobilization of VCB Complex:

  • Equilibrate the sensor chip with running buffer.

  • Activate the sensor surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.

  • Inject the VCB complex (e.g., 50 µg/mL in 10 mM sodium acetate, pH 5.0) to achieve the desired immobilization level (e.g., 5000-10000 RU).

  • Deactivate excess reactive groups with a 7-minute injection of 1 M ethanolamine-HCl, pH 8.5.

• Binary Interaction Analysis (PROTAC to VHL):

  • Prepare a dilution series of the PROTAC in running buffer (e.g., 0.1 nM to 1 µM).

  • Inject the PROTAC solutions over the immobilized VCB surface for a defined association time (e.g., 180 seconds), followed by a dissociation phase with running buffer (e.g., 600 seconds).

  • Regenerate the surface between cycles if necessary (e.g., with a short pulse of a low pH buffer).

  • Fit the resulting sensorgrams to a 1:1 binding model to determine k_on_, k_off_, and K_D_.

• Ternary Complex Analysis:

  • Prepare a dilution series of the target protein in running buffer containing a constant, saturating concentration of the PROTAC.

  • Inject these solutions over the immobilized VCB surface and collect data as in the binary interaction analysis.

  • The increased binding response compared to the PROTAC alone indicates ternary complex formation.

  • Calculate the cooperativity factor (α) by comparing the K_D_ values from the binary and ternary experiments. [17][19][20]

Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile (K_D_, stoichiometry (n), enthalpy (ΔH), and entropy (ΔS)). [15] Objective: To determine the thermodynamic parameters of the interaction between the VHL ligand and the VCB complex.

Materials:

• Isothermal titration calorimeter

• Purified VCB complex

• (S,R,S)-AHPC-C4-NH2 or the full PROTAC

• Dialysis buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5)

Protocol:

• Sample Preparation:

  • Thoroughly dialyze both the VCB complex and the ligand into the same buffer to minimize buffer mismatch effects.

  • Determine accurate concentrations of both protein and ligand.

• ITC Experiment:

  • Load the VCB complex (e.g., 20-50 µM) into the sample cell.

  • Load the ligand (e.g., 200-500 µM) into the injection syringe.

  • Perform a series of small, sequential injections (e.g., 2-5 µL) of the ligand into the sample cell while monitoring the heat change.

• Data Analysis:

  • Integrate the heat peaks and plot them against the molar ratio of ligand to protein.

  • Fit the data to a suitable binding model (e.g., one-site binding) to determine K_D_, n, and ΔH. Calculate ΔS from the Gibbs free energy equation.

Co-immunoprecipitation (Co-IP) for In-Cell Ternary Complex Detection

Co-IP is used to detect protein-protein interactions in a cellular context, providing evidence of ternary complex formation within the cell. [1][15][21][22][23] Objective: To demonstrate that the PROTAC induces the formation of a VHL-PROTAC-POI complex in cells.

Materials:

• Cell line expressing the target protein and VHL

• PROTAC of interest

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Antibody against the target protein or an epitope tag

• Protein A/G magnetic beads

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• SDS-PAGE and Western blotting reagents

• Antibodies for Western blotting (anti-VHL, anti-target protein)

Protocol:

• Cell Treatment and Lysis:

  • Treat cells with the PROTAC or vehicle control for the desired time.

  • Wash cells with ice-cold PBS and lyse with lysis buffer.

  • Clarify the lysates by centrifugation.

• Immunoprecipitation:

  • Incubate the clarified lysates with the primary antibody against the target protein for 2-4 hours at 4°C.

  • Add protein A/G magnetic beads and incubate for another 1-2 hours.

  • Wash the beads several times with wash buffer to remove non-specific binders.

• Elution and Western Blotting:

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with antibodies against VHL and the target protein.

  • An increased amount of VHL co-immunoprecipitated with the target protein in the PROTAC-treated sample compared to the control indicates ternary complex formation.

Section 6: Conclusion and Future Perspectives

The (S,R,S)-AHPC-C4-NH2 molecule represents a powerful and versatile tool in the development of targeted protein degraders. Its VHL ligand component, (S,R,S)-AHPC, effectively hijacks the CRL2^VHL^ E3 ligase complex by mimicking the natural binding of hydroxylated HIF-1α. The C4-NH2 linker provides the necessary structural element to connect this E3 ligase recruiter to a target-binding moiety, enabling the creation of a functional PROTAC. Understanding the intricate molecular interactions, the role of the linker, and the downstream cellular consequences of VHL engagement is paramount for the rational design of novel and effective therapeutics. As our knowledge of E3 ligase biology and linker technology expands, we can anticipate the development of even more sophisticated and selective protein degraders, further broadening the scope of "druggable" targets and offering new hope for treating a wide range of diseases.

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• Impact of Linker Composition on VHL PROTAC Cell Permeability.
• FIH-1: a novel protein that interacts with HIF-1α and VHL to mediate repression of HIF-1 transcriptional activity. Genes & Development.
• Mechanism of regulation of the hypoxia-inducible factor-1α by the von Hippel-Lindau tumor suppressor protein. PNAS.
• VHL and Hypoxia Signaling: Beyond HIF in Cancer. MDPI. 2018 March 19.
• 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. Journal of the American Chemical Society. 2018 June 27.
• Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction. PNAS. 2012 February 27.
• Current strategies for the design of PROTAC linkers: a critical review. PNAS.
• Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction. Journal of the American Chemical Society. 2012 February 27.
• 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase f. SciSpace. 2018 June 27.
• Novel approaches for the rational design of PROTAC linkers. PNAS. 2020 October 30.
• Protocol to test for the formation of ternary protein complexes in vivo or in vitro using a two-step immunoprecipit
• Leveraging Surface Plasmon Resonance for Characterizing Ternary Complexes. Aragen Life Sciences.
• Rational design and discovery of potent PROTAC degraders of ASK1: a targeted therapy in MASH. RSC Publishing.
• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. PNAS.
• Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Taylor & Francis Online. 2020 May 20.
• Application of Linkers in Chemical Biology. BLDpharm. 2021 November 12.
• Protocol to test for the formation of ternary protein complexes in vivo or in vitro using a two-step immunoprecipit
• SPR to Characterize the Binding Modes of PROTAC Molecules. Charnwood Discovery.
• An In-depth Technical Guide to E3 Ligase Ligands for PROTACs. Benchchem.
• Characterizing PROTAC ternary complex formation using Biacore SPR systems. Cytiva. 2024 September 05.
• Linkers. Enamine Germany.
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• An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs.
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• Workflow for E3 Ligase Ligand Valid

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The Emergence of a Key VHL Ligand: A Technical Guide to the Discovery and Synthesis of (S,R,S)-AHPC-C4-NH2

Abstract

In the rapidly advancing field of targeted protein degradation (TPD), Proteolysis-Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. These heterobifunctional molecules leverage the cell's ubiquitin-proteasome system to selectively eliminate disease-causing proteins. A critical component of any PROTAC is the E3 ligase-recruiting ligand. This guide provides an in-depth technical overview of (S,R,S)-AHPC-C4-NH2, a widely utilized building block that incorporates a high-affinity ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase conjugated to a versatile four-carbon amine linker. We will explore the scientific rationale behind its design, a detailed stereoselective synthetic pathway, and the analytical methods for its characterization, offering valuable insights for researchers in drug discovery and chemical biology.

Introduction: The Rationale for VHL-Recruiting PROTACs and the Genesis of (S,R,S)-AHPC-C4-NH2

The von Hippel-Lindau (VHL) protein is the substrate recognition component of the CRL2^VHL^ E3 ubiquitin ligase complex.[1] Under normal oxygen conditions (normoxia), VHL recognizes and binds to a hydroxylated proline residue on the alpha subunit of Hypoxia-Inducible Factor (HIF-1α), leading to its ubiquitination and subsequent proteasomal degradation.[2] This natural mechanism of protein turnover has been ingeniously hijacked for TPD.

The development of small molecule ligands that mimic the HIF-1α peptide and bind with high affinity to VHL was a pivotal moment in the PROTAC field.[3] (S,R,S)-AHPC, also known as VH032, is a highly potent and well-characterized VHL ligand.[4] Its structure is a testament to meticulous structure-based drug design, optimizing interactions within the VHL binding pocket.[5]

(S,R,S)-AHPC-C4-NH2 is a derivative of this core ligand, functionalized with a 4-carbon linker terminating in a primary amine.[6] This strategic modification provides a reactive handle for the straightforward conjugation to a "warhead" ligand that binds to a protein of interest, thus forming a complete PROTAC molecule. The length and chemical nature of this linker are critical determinants of the resulting PROTAC's ability to form a stable and productive ternary complex (VHL-PROTAC-Target Protein), which is a prerequisite for efficient protein degradation.[7] The C4 alkyl chain offers a balance of flexibility and defined length, making it a popular choice in the construction of PROTAC libraries.

Stereoselective Synthesis of (S,R,S)-AHPC-C4-NH2

The synthesis of (S,R,S)-AHPC-C4-NH2 is a multi-step process that demands precise control of stereochemistry at three chiral centers. The required stereoisomers are sourced from the chiral pool, specifically (2S,4R)-4-hydroxyproline and (S)-tert-leucine. The synthetic strategy hinges on a convergent approach, building the molecule through sequential amide bond formations.

Synthesis of the Core VHL Ligand Precursor

The initial phase focuses on constructing the central part of the molecule, which involves creating the key intermediate, (4-(4-methylthiazol-5-yl)phenyl)methanamine.

A common and efficient route begins with the Boc-protection of 4-bromobenzylamine.[8] This is followed by a palladium-catalyzed C-H arylation with 4-methylthiazole to introduce the thiazole moiety.[9] Subsequent deprotection of the amine under acidic conditions yields the desired methanamine intermediate. Optimized, large-scale, and chromatography-free processes for this precursor have been reported, enhancing its accessibility for PROTAC synthesis.[8]

Sequential Amide Couplings and Linker Installation

With the core amine in hand, the subsequent steps involve building the peptide-like backbone and introducing the linker.

• First Amide Coupling: The (4-(4-methylthiazol-5-yl)phenyl)methanamine is coupled with N-Boc-(2S,4R)-4-hydroxyproline using a standard peptide coupling reagent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine).

• Second Amide Coupling: The Boc protecting group on the proline nitrogen is removed using an acid, typically trifluoroacetic acid (TFA) in dichloromethane (DCM).[10] The resulting secondary amine is then coupled with N-Boc-(S)-tert-leucine under similar peptide coupling conditions.

• Linker Attachment: Following the deprotection of the N-Boc group from the tert-leucine residue, the resulting primary amine is acylated with a Boc-protected 4-aminobutanoic acid linker. This is also achieved using standard amide bond formation chemistry.

• Final Deprotection: The terminal Boc group on the linker is removed with TFA or HCl in dioxane to yield the final product, (S,R,S)-AHPC-C4-NH2, typically as a hydrochloride or trifluoroacetate salt.[2][11]

Experimental Protocol: Synthesis of (S,R,S)-AHPC-C4-NH2

Step 1: Synthesis of tert-butyl (4-(4-methylthiazol-5-yl)benzyl)carbamate To a solution of tert-butyl (4-bromobenzyl)carbamate (1.0 eq) and 4-methylthiazole (1.2 eq) in dimethylacetamide (DMA), potassium acetate (2.0 eq) and palladium(II) acetate (0.1 eq) are added. The mixture is heated to 130 °C for 4 hours. After cooling, the reaction is diluted with water and extracted with ethyl acetate. The organic layer is washed with brine, dried over sodium sulfate, and concentrated. The crude product is purified by column chromatography.

Step 2: Synthesis of (4-(4-methylthiazol-5-yl)phenyl)methanamine The product from Step 1 is dissolved in a solution of 4M HCl in dioxane and stirred at room temperature for 2 hours. The solvent is removed under reduced pressure to yield the hydrochloride salt of the product.

Step 3: Coupling with N-Boc-(2S,4R)-4-hydroxyproline To a solution of N-Boc-(2S,4R)-4-hydroxyproline (1.1 eq) in DMF, HATU (1.2 eq) and DIPEA (3.0 eq) are added and stirred for 10 minutes. A solution of (4-(4-methylthiazol-5-yl)phenyl)methanamine hydrochloride (1.0 eq) and DIPEA (1.0 eq) in DMF is then added, and the reaction is stirred at room temperature overnight. The reaction is diluted with water and extracted with ethyl acetate. The organic layer is washed with saturated sodium bicarbonate solution and brine, dried, and concentrated. The product is purified by column chromatography.

Step 4: Boc Deprotection The product from Step 3 is dissolved in a 1:1 mixture of DCM and TFA and stirred at room temperature for 1 hour. The solvent is removed under reduced pressure.

Step 5: Coupling with N-Boc-(S)-tert-leucine The deprotected product from Step 4 is coupled with N-Boc-(S)-tert-leucine (1.1 eq) using HATU (1.2 eq) and DIPEA (4.0 eq) in DMF, following a similar procedure to Step 3.

Step 6: Boc Deprotection The product from Step 5 is deprotected using TFA in DCM as described in Step 4.

Step 7: Coupling with 4-((tert-butoxycarbonyl)amino)butanoic acid The deprotected product from Step 6 is coupled with 4-((tert-butoxycarbonyl)amino)butanoic acid (1.1 eq) using HATU (1.2 eq) and DIPEA (4.0 eq) in DMF, as in Step 3.

Step 8: Final Boc Deprotection The product from Step 7 is dissolved in 4M HCl in dioxane and stirred at room temperature for 2 hours. The solvent is evaporated to dryness to yield (S,R,S)-AHPC-C4-NH2 as the dihydrochloride salt.

Physicochemical and Analytical Characterization

Thorough analytical characterization is essential to confirm the identity, purity, and stereochemical integrity of the final product.

Parameter	Expected Value
Molecular Formula	C26H37N5O4S
Molecular Weight	515.67 g/mol
Appearance	White to off-white solid
Purity (HPLC)	>95%

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure. Key expected signals in ¹H NMR would include the aromatic protons of the benzyl and thiazole rings, the characteristic singlet for the thiazole methyl group, the methine and methylene protons of the proline ring, the distinct singlet for the tert-butyl group, and the aliphatic protons of the C4 linker.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to confirm the exact mass and elemental composition of the molecule. The expected [M+H]⁺ ion would be observed at m/z 516.2645.

High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the final compound. A reversed-phase column with a gradient of water and acetonitrile containing a modifier like formic acid or TFA is typically used.

Visualization of Synthetic and Mechanistic Pathways

To better illustrate the processes described, the following diagrams outline the synthetic workflow and the mechanism of action of a PROTAC synthesized using (S,R,S)-AHPC-C4-NH2.

Caption: Synthetic workflow for (S,R,S)-AHPC-C4-NH2.

Caption: Mechanism of action for a PROTAC utilizing (S,R,S)-AHPC-C4-NH2.

Conclusion

(S,R,S)-AHPC-C4-NH2 stands as a cornerstone building block in the development of VHL-recruiting PROTACs. Its rational design, rooted in the structural biology of the VHL-HIF-1α interaction, provides a high-affinity anchor to the E3 ligase machinery. The stereoselective synthesis, while intricate, is achievable through established peptide coupling and protecting group strategies, with optimized routes available for key intermediates. The integrated C4-amine linker offers a versatile and commonly employed point of attachment for warhead ligands, facilitating the rapid generation of PROTAC libraries for screening and optimization. This guide has provided a comprehensive technical overview intended to empower researchers in their efforts to design and synthesize the next generation of targeted protein degraders.

References

• BenchChem. (2025). Application Notes and Protocols for APN-C3-NH-Boc Deprotection in PROTAC Synthesis. BenchChem.
• Diehl, C. J., & Ciulli, A. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 51(17), 7249-7298.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection. Fisher Scientific.
• Li, Y., et al. (2022). Feasible Column Chromatography-Free, Multi-Gram Scale Synthetic Process of VH032 Amine, Which Could Enable Rapid PROTAC Library Construction. ACS Omega, 7(30), 26423–26429.
• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry.
• McCann, J. R., et al. (2024). Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection. RSC Advances, 14(24), 17077-17090.
• MedChemExpress. (n.d.). VH032-C4-NH-Boc. MedChemExpress.
• National Center for Biotechnology Information. (2018). [Expression, purification and binding activity analysis of von Hippel-Lindau (VHL)]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi, 34(6), 555-558.
• Steinebach, C., et al. (2021). A Facile Synthesis of Ligands for the von Hippel–Lindau E3 Ligase. Organic Letters, 23(15), 5991-5995.
• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1(4), 273-312.
• BPS Bioscience. (n.d.). (S,R,S)-AHPC-C4-NH2. BPS Bioscience.
• BroadPharm. (n.d.). (S,R,S)-AHPC-amido-C2-acid, 2172819-72-4. BroadPharm.
• ChemRxiv. (2021). Design, synthesis, and biological characterization of proteolysis targeting chimera (PROTACs)
• Enamine. (n.d.). Building blocks and linkers for PROTAC synthesis. Enamine.
• Enamine. (n.d.).
• Frontiers in Chemistry. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry, 9, 709826.
• MedChemExpress. (n.d.). (S,R,S)-AHPC-C1-NH2 hydrochloride. MedChemExpress.
• Pavan, M., et al. (2021). Impact of Linker Composition on VHL PROTAC Cell Permeability. Journal of Medicinal Chemistry, 64(15), 11625-11635.
• Sigma-Aldrich. (n.d.). (S,R,S)-AHPC hydrochloride = 97 1448189-80-7. Sigma-Aldrich.
• Tenova Pharma. (n.d.). VHL Ligand-Linker Azide. Tenova Pharma.
• Tocris Bioscience. (n.d.). VHL Targeting Ligands Plus Linkers. Tocris Bioscience.
• Benchchem. (2025).
• Benchchem. (2025). Application Notes and Protocols: Linker Strategies for Conjugating VHL Ligand 8 to a Target Binder. Benchchem.
• Benchchem. (2025). The Strategic Application of Boc Protecting Groups in PROTAC Synthesis: A Guide for Researchers. Benchchem.
• ChemRxiv. (2026). Investigations into Linker Effects of DNA-VHL Ligand Conjugates by Multiplexed Affinity Measurements Using Focal Molography. ChemRxiv.
• Frontiers in Microbiology. (2021). Combination of Pseudo-LC-NMR and HRMS/MS-Based Molecular Networking for the Rapid Identification of Antimicrobial Metabolites From Fusarium petroliphilum. Frontiers in Microbiology, 12, 738125.
• MedChemExpress. (n.d.). (S,R,S)-AHPC-C2-amide-benzofuranylmethyl-pyridine. MedChemExpress.
• MedChemExpress. (n.d.). (S,R,S)-AHPC-amido-C7-acid. MedChemExpress.
• MedChemExpress. (n.d.). VH032. MedChemExpress.
• National Center for Biotechnology Information. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 51(17), 7249-7298.
• National Center for Biotechnology Information. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. Journal of the American Chemical Society, 144(26), 11639-11652.
• National Center for Biotechnology Information. (2021). Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. Journal of the American Chemical Society, 143(49), 20563-20573.
• National Center for Biotechnology Information. (2018). The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices.
• National Center for Biotechnology Information. (2018). The Broad Aryl Acid Specificity of the Amide Bond Synthetase McbA Suggests Potential for the Biocatalytic Synthesis of Amides. ChemBioChem, 19(20), 2138-2144.
• ResearchGate. (2019). Statistically correlating NMR spectra and LC-MS data to facilitate the identification of individual metabolites in metabolomics mixtures. Analytical and Bioanalytical Chemistry, 411(7), 1357-1366.
• LabRulez LCMS. (2025). NMR & LC-MS Metabolomics for Blood Serum Analysis. LabRulez LCMS.

Sources

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• 8. Feasible Column Chromatography-Free, Multi-Gram Scale Synthetic Process of VH032 Amine, Which Could Enable Rapid PROTAC Library Construction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

The C4 Nexus in VHL-Based PROTACs: Structural Determinants and Exit Vector Logic

The following technical guide is structured to provide an advanced, mechanistic understanding of the C4 position within Von Hippel-Lindau (VHL) ligands, specifically focusing on its role as a critical structural determinant and a potential (though complex) exit vector for PROTAC design.

Executive Summary & Disambiguation

In the design of VHL-recruiting PROTACs, the term "C4" typically arises in two distinct structural contexts within the VHL ligand (VH032 and derivatives). Distinguishing these is critical for successful linker attachment:

• The Pyrrolidine C4 (Hydroxyproline C4): This is the site of the essential hydroxyl group (-OH) required for high-affinity binding to the VHL protein. It is generally not the primary linker attachment site due to its buried nature in the binding pocket, although stereochemical modifications here (e.g., fluorination) modulate affinity.

• The Phenyl C4 (Benzylic Para-Position): Located on the Right-Hand Side (RHS) of the ligand, this position is a validated, solvent-exposed exit vector used to attach linkers when the standard N-terminal (LHS) vector is unsuitable.

This guide focuses on the technical exploitation of the Phenyl-C4 position as an exit vector, while elucidating the stereochemical constraints of the Pyrrolidine-C4 that must be preserved.

Structural Anatomy of the VHL Ligand

To design effective PROTACs, one must visualize the ligand's pose within the VHL E3 ligase complex (VHL-ElonginB-ElonginC).

The Binding Mode (The "Anchor")

The VHL protein naturally recognizes the hydroxyproline (Hyp) residue of HIF-1

.[1] The core interaction involves:

• Pyrrolidine C4-OH: Forms critical hydrogen bonds with His115 and Ser111 deep within the hydrophobic pocket.

• Stereochemistry: The C4-hydroxyl must be in the (4R) configuration (trans relative to the carboxylate). This enforces a C4-exo ring pucker, which pre-organizes the ligand for binding.

• Consequence: Direct alkylation of the Pyrrolidine C4-OH to attach a linker usually abolishes binding affinity (

  shifts from nM to M range) because it destroys the H-bond donor capability and introduces steric clash.

The Exit Vectors (The "Handle")

While the N-terminus (LHS) is the most common attachment point (approx. 85% of VHL PROTACs), the Phenyl-C4 (RHS) offers a unique trajectory.

• Vector Trajectory: The phenyl ring sits in a solvent-exposed channel. The C4 (para) position points away from the protein interface, allowing for "linear" linker extension.

• Utility: This vector is essential when the N-terminal attachment induces steric clashes with the Target Protein (POI) or when "U-shape" linker geometries are required to induce cooperativity.

Visualization: VHL Ligand Interaction Map

The following diagram illustrates the binding constraints and exit vectors.

Caption: Interaction map showing the critical anchor role of Pyrrolidine C4 (Red) versus the permissive exit vector nature of Phenyl C4 (Green).

Synthetic Strategy: Accessing the Phenyl-C4 Vector

Synthesizing a VHL ligand with a linker at the Phenyl-C4 position requires a convergent approach. The standard VH032 synthesis is modified to incorporate a phenolic ether or aryl halide handle on the RHS.

Retrosynthetic Analysis

The target molecule is typically a 4-((alkoxy)methyl)benzylamine coupled to the standard hydroxyproline core.

• Core Coupling: Amide bond formation between L-Hydroxyproline (LHS) and the functionalized Benzylamine (RHS).

• RHS Functionalization: The linker is installed via Williamson Ether Synthesis (on a phenol) or Sonogashira Coupling (on an aryl halide) before or after coupling to the proline, depending on linker complexity.

Protocol: Synthesis of a Phenyl-C4 Functionalized VHL Ligand

Objective: Synthesize a VHL ligand with a PEG-linker attached at the Phenyl-C4 position.

Step 1: Preparation of the RHS Linker-Handle

Start Material: 4-(Aminomethyl)phenol (protected as N-Boc).

• Protection: React 4-(aminomethyl)phenol with

  in DCM/TEA to yield N-Boc-4-hydroxybenzylamine.

• Linker Attachment (Alkylation):

  • Dissolve N-Boc-4-hydroxybenzylamine in DMF.

  • Add

    (3.0 eq) and the desired linker halide (e.g., tert-butyl 2-(2-(2-bromoethoxy)ethoxy)acetate).

  • Heat to 60°C for 4-12 hours.

  • Checkpoint: Monitor by LCMS for disappearance of phenol.

  • Workup: Dilute with EtOAc, wash with water/brine. Purify via flash chromatography (Hex/EtOAc).

• Deprotection: Treat with 4M HCl in Dioxane to yield the linker-functionalized benzylamine HCl salt.

Step 2: Coupling to the VHL Core (LHS)

Start Material: Boc-L-Hydroxyproline (or Acetyl-L-Hyp depending on design).

• Coupling:

  • Dissolve Boc-L-Hyp-OH (1.0 eq) in DMF.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 5 mins.

  • Add the linker-functionalized benzylamine HCl salt (from Step 1).

  • Stir at RT for 2 hours.

• Final Deprotection/Capping:

  • Remove Boc (TFA/DCM).

  • Cap the N-terminus with Acetyl chloride (if creating the standard VH032 binder) or leave free if further modification is needed (rare for this vector).

Synthetic Workflow Diagram

Caption: Convergent synthesis route for installing linkers at the Phenyl-C4 position via phenolic alkylation.

Linkerology & Physicochemical Considerations

When utilizing the Phenyl-C4 vector, the physicochemical profile of the PROTAC changes significantly compared to N-terminal attachment.

Comparative Analysis of Exit Vectors

Feature	N-Terminus (LHS)	Phenyl-C4 (RHS)
Solvent Exposure	High	Moderate/High
Synthetic Ease	High (Amide coupling)	Moderate (Requires ether synthesis)
Linker Geometry	Extends "Left" (towards E3 surface)	Extends "Right" (away from E3 core)
Cooperativity Potential	Often favors "folded" ternary complexes	Often favors "extended" ternary complexes
Metabolic Stability	Amide (Stable)	Ether (Stable, but potential O-dealkylation)

The "Isoform Trap"

Researchers must be aware that VHL has isoforms (pVHL30 and pVHL19). The ligand binding domain is conserved, but the surface topology near the exit vectors can vary slightly due to complexation with Cullin2/Rbx1.

• Insight: The Phenyl-C4 vector points towards the solvent channel that is generally unobstructed in the full VCB (VHL-ElonginC-ElonginB) complex, making it a "safer" vector for avoiding steric clashes with the E3 ligase machinery itself.

Troubleshooting & Optimization

Loss of Binding Affinity

If affinity drops significantly (

) after attaching a linker at Phenyl-C4:

• Cause: The linker may be folding back and sterically hindering the Pyrrolidine-C4 hydroxyl group.

• Solution: Increase linker rigidity near the attachment point. Use a phenyl-alkyne (Sonogashira) linkage instead of a flexible ether to enforce a linear exit vector.

Permeability Issues

VHL ligands are already peptidomimetic and polar. Adding a PEG linker at the Phenyl-C4 position can reduce permeability.

• Solution: Switch to carbon chains (alkyl linkers) or rigid piperazine/piperidine linkers at this position. The hydrophobic nature of the phenyl ring pairs well with alkyl linkers to improve cell permeability (LogD optimization).

Stereochemical Integrity

Ensure that the Pyrrolidine-C4 remains in the trans (4R) configuration throughout the synthesis.

• Risk: Strong basic conditions during alkylation of the Phenyl-C4 (if not protected correctly) can sometimes lead to epimerization of the proline alpha-center, though the C4-center is generally stable unless activated.

• QC: Always verify the stereochemistry using 1H-NMR (coupling constants of Proline protons) or small-molecule X-ray crystallography if possible.

References

• Buckley, D. L., et al. (2012). "Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction." Journal of the American Chemical Society. Link

• Galdeano, C., et al. (2014). "Structure-guided design and optimization of small molecules targeting the protein–protein interaction between the von Hippel–Lindau (VHL) E3 ubiquitin ligase and the hypoxia inducible factor (HIF) alpha subunit with in vitro nanomolar affinities." Journal of Medicinal Chemistry. Link

• Frost, J., et al. (2016). "EXO-5-Derivatives of 4-Hydroxyproline as VHL Ligands for PROTAC Linker Attachment." Bioorganic & Medicinal Chemistry Letters. Link

• Testa, A., et al. (2020). "3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase." Journal of the American Chemical Society. Link

• Gadd, M. S., et al. (2017).[2] "Structural basis of PROTAC cooperative recognition for selective protein degradation." Nature Chemical Biology. Link

Sources

• 1. 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.dundee.ac.uk [discovery.dundee.ac.uk]

In-Depth Technical Guide: (S,R,S)-AHPC-C4-NH2 Dihydrochloride

Solubility, Stability, and Bioconjugation Protocols for PROTAC Development

Part 1: Executive Summary & Molecular Context

(S,R,S)-AHPC-C4-NH2 dihydrochloride (often referred to as VH032-C4-NH2 2HCl ) is a high-value functionalized intermediate used in the synthesis of Proteolysis Targeting Chimeras (PROTACs). It serves as the E3 ligase recruiting module , specifically targeting the Von Hippel-Lindau (VHL) protein.[1]

Structurally, it consists of three distinct domains:

• Warhead: The (S,R,S)-AHPC core (derived from hydroxyproline), which binds to VHL with high affinity.

• Linker: A 4-carbon alkyl chain (C4) that provides spatial separation and flexibility.

• Handle: A primary amine (-NH2), presented as a dihydrochloride salt (2HCl) to ensure solid-state stability and water solubility.

Critical Technical Insight: The dihydrochloride salt form renders the molecule acidic in solution. While this stabilizes the amine against oxidation during storage, it must be neutralized (free-based) in situ during conjugation reactions. Failure to account for the HCl stoichiometry is the primary cause of failed amide couplings with this reagent.

Part 2: Physicochemical Specifications

Property	Specification
Chemical Name	(S,R,S)-AHPC-C4-NH2 dihydrochloride
Synonyms	VH032-C4-NH2 2HCl; VHL Ligand-Linker Conjugate 1
Molecular Weight	~602.62 g/mol (Salt form); ~529.7 g/mol (Free base)
Formula	C₂₇H₄₁Cl₂N₅O₄S
Appearance	White to off-white solid (Hygroscopic)
Salt Stoichiometry	2.0 eq HCl per molecule (Requires ≥ 2.5 eq base to neutralize)
Reactive Moiety	Primary Amine (Alkyl-NH2)

Part 3: Solubility & Stability Dynamics

Solubility Profile

The dihydrochloride salt drastically alters the solubility profile compared to the free base VH032 ligand.

• DMSO (Recommended for Stock):

  • Solubility: ≥ 100 mg/mL (~160 mM).

  • Protocol: DMSO is the preferred solvent for stock solutions due to its ability to dissolve both the hydrophobic AHPC core and the polar salt.

  • Caution: DMSO is hygroscopic.[1] Accumulation of water in DMSO stocks can lead to slow hydrolysis of the amide bonds within the AHPC core over months.

• Water / Aqueous Buffers:

  • Solubility: ≥ 50 mg/mL (~80 mM).[1]

  • pH Impact: Dissolving the 2HCl salt in unbuffered water will result in a pH of ~2–3. This acidity is stable for the molecule but incompatible with cellular assays unless buffered.

  • Buffer Incompatibility: Avoid dissolving directly into high-concentration phosphate buffers (PBS > 2x) at high concentrations (>50mM), as the "salting out" effect may precipitate the hydrophobic core.

Stability & Storage[3][4][5]

• Solid State:

  • Temperature: -20°C is standard; -80°C is optimal for long-term (>1 year).

  • Condition: Strictly desiccated. The salt is hygroscopic; moisture absorption leads to "caking" and hydrolysis risks.

• Solution State:

  • Freeze-Thaw: Highly sensitive. Repeated freeze-thaw cycles induce micro-precipitation.

  • Shelf-Life: DMSO stocks at -20°C are stable for 1–3 months. Aqueous solutions should be prepared fresh.

Part 4: Visualization of Logic & Workflow

Diagram 1: Solubility & Storage Decision Tree

This diagram outlines the decision logic for handling the compound based on the intended application (Synthesis vs. Assay).

Caption: Decision matrix for solvent selection based on downstream application. Note the critical requirement for base neutralization in synthesis.

Part 5: Operational Protocols

Stock Solution Preparation (100 mM in DMSO)

• Equilibration: Allow the product vial to warm to room temperature before opening to prevent condensation.

• Calculation: For 10 mg of (S,R,S)-AHPC-C4-NH2 2HCl (MW ~602.62):

  • Required Volume = 10 mg / 602.62 mg/mmol / 0.1 mmol/mL = 0.166 mL (166 µL) DMSO.

• Dissolution: Add anhydrous DMSO. Vortex vigorously for 30 seconds. Sonicate if necessary (max 1 min).

• Aliquot: Split into single-use vials (e.g., 20 µL) to avoid freeze-thaw cycles. Store at -20°C.

Conjugation Protocol (Amide Coupling)

This protocol describes coupling the linker-ligand to a Target Protein Ligand-COOH (Carboxylic Acid).

The "Salt Trap": The amine is protonated (NH3+ Cl-). It is non-nucleophilic in this state. You must add enough base to neutralize the 2x HCl and the reaction byproducts.

Reagents:

• Target Ligand-COOH (1.0 eq)

• (S,R,S)-AHPC-C4-NH2 2HCl (1.0 – 1.2 eq)

• Coupling Agent: HATU or PyBOP (1.2 eq)

• Base: DIPEA (N,N-Diisopropylethylamine) (4.0 – 5.0 eq )

• Solvent: DMF or DMSO

Step-by-Step:

• Activation: Dissolve Target Ligand-COOH in DMF. Add HATU (1.2 eq) and DIPEA (2.0 eq). Stir for 5 minutes.

• Neutralization of Linker: In a separate vial, dissolve (S,R,S)-AHPC-C4-NH2 2HCl in minimal DMF. Add DIPEA (2.5 eq). Note: The solution may warm slightly.

• Coupling: Add the neutralized Linker solution to the Activated Acid solution.

• Reaction: Stir at Room Temperature for 1–4 hours.

• Monitoring: Monitor by LC-MS. Look for the mass of [Target-Linker-VHL] + H+.

• Quenching: Dilute with water/acetonitrile (containing 0.1% TFA) and purify via Prep-HPLC.

Diagram 2: Chemical Conjugation Logic

This diagram visualizes the neutralization step required to unlock the reactivity of the amine.

Caption: Mechanism of activation. The inactive salt form must be converted to the free amine using excess base to permit conjugation.

Part 6: Quality Control & Troubleshooting

Observation	Probable Cause	Corrective Action
LCMS: Mass +18 observed	Hydrolysis of the AHPC amide	Check DMSO age; ensure stock was stored anhydrously.
No Reaction (SM remains)	Amine still protonated	Increase DIPEA to 5.0 equivalents. Ensure DMF is dry.
Precipitation in Reaction	Concentration too high	Dilute reaction with more DMF/DMSO.
LCMS: Mass +42 observed	Acetylation	Avoid using Acetone/Acetic acid near the reaction.

References

• Frost, J., et al. (2016). Structure-Activity Relationships of VHL Ligands. Journal of Medicinal Chemistry. (Foundational work on VH032 derivatives).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

The Architect’s Handbook: Engineering E3 Ligase Ligand-Linker Conjugates

A Technical Guide for Targeted Protein Degradation (TPD)

Executive Summary

The paradigm of drug discovery has shifted from "occupancy-driven" inhibition to "event-driven" degradation. At the heart of this revolution lies the Proteolysis Targeting Chimera (PROTAC) .[1] While the target protein ligand provides specificity, the E3 ligase ligand-linker conjugate is the engine that drives efficacy. It is not merely a passive connector; it is a structural determinant that dictates ternary complex geometry, cooperativity (

), and physicochemical properties (solubility, permeability).

This guide deconstructs the E3 ligand-linker moiety, moving beyond basic definitions to explore the "why" and "how" of rational degrader design.

Part 1: The Mechanistic Foundation

The Ternary Complex & Cooperativity

The efficacy of a degrader is not solely defined by its binary affinity to the target protein (POI) or the E3 ligase.[1][2][3][4][5][6][7] It is defined by the stability of the ternary complex (

).[6][8]

A critical metric for this is the Cooperativity Factor (

) , defined as: [8][9]

• (Positive Cooperativity): The linker induces favorable protein-protein interactions (PPIs) between the POI and E3 ligase.[6] This allows even weak-binding ligands to drive potent degradation.
• (Negative Cooperativity): Steric clashes destabilize the complex.

Visualization: The Ubiquitin-Proteasome Pathway

The following diagram illustrates the event-driven workflow, highlighting the critical "Hook Effect" zone where excess concentration inhibits complex formation.

Figure 1: The catalytic cycle of PROTAC-mediated degradation. Note the "Hook Effect" pathway (dotted red), where saturation leads to non-productive binary complexes.

Part 2: The E3 Ligase Arsenal

Selecting the right "anchor" is the first critical decision. While over 600 E3 ligases exist, Cereblon (CRBN) and Von Hippel-Lindau (VHL) constitute the vast majority of clinical candidates.

Comparative Analysis: CRBN vs. VHL[10][11][12][13]

Feature	Cereblon (CRBN)	Von Hippel-Lindau (VHL)
Primary Ligand Class	Immunomodulatory Imides (IMiDs)	Hydroxyproline derivatives
Representative Ligands	Thalidomide, Pomalidomide, Lenalidomide	VH032, VHL-1
Molecular Weight	Low (< 300 Da)	High (~450-600 Da)
Physicochemicals	High Ligand Efficiency (LE), Lipophilic	High polarity, lower permeability
Selectivity Profile	Promiscuous: Degrades neosubstrates (e.g., IKZF1/3, GSPT1)	High Specificity: Rarely degrades off-targets naturally
Tissue Expression	Ubiquitous; high in blood/lymphoid lineages	Ubiquitous; specific variants in kidney/liver
Key Limitation	Teratogenicity ; Chemical instability (hydrolysis)	Solubility/Size : Can render the final PROTAC "non-drug-like"

Expert Insight:

"Don't default to CRBN just because the ligand is smaller. If your POI requires a specific exit vector to avoid active site occlusion, the VHL ligand's solvent-exposed regions often offer more synthetic flexibility."

Part 3: Linkerology – The Unsung Hero

The linker is the most common point of failure in degrader design. It must balance three opposing forces:

• Length: Sufficient to span the gap between POI and E3 without steric clash, but short enough to minimize the entropic penalty of folding.

• Rigidity:

  • Flexible (PEG/Alkyl):[7][10] Maximizes the chance of finding any binding mode. Good for initial screening.

  • Rigid (Piperazine/Alkynes): Freezes the molecule in a bioactive conformation (pre-organization), improving potency and selectivity.[7]

• Solubility: Long alkyl chains destroy water solubility; PEGs improve it but can increase permeability issues (PSA).

The "Goldilocks" Zone: Most successful degraders utilize linkers between 12–20 Å . However, "zero-length" linkers (direct conjugation) have successfully induced degradation by forcing protein-protein interfaces that wouldn't naturally occur.

Part 4: Synthetic Protocol (Modular Assembly)

Objective: Synthesis of a PROTAC library using Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) . Rationale: This modular approach allows you to synthesize one "Universal E3 Ligand-Linker-Azide" and react it with 20+ "POI Ligand-Alkynes" in parallel.

Workflow Visualization

Figure 2: Modular "Click" chemistry workflow for rapid PROTAC library generation.

Step-by-Step Protocol: Synthesis of CRBN-PEG4-Azide

Safety: Work in a fume hood. Azides are potentially explosive; keep molecular weight ratios high.

• Reagents:

  • 4-Fluorothalidomide or Pomalidomide-amine.

  • Azido-PEG4-amine (or NHS ester equivalent).

  • DIPEA (Base), DMF (Solvent).[11]

• Nucleophilic Aromatic Substitution (SnAr):

  • Dissolve 4-Fluorothalidomide (1 eq) in anhydrous DMF (0.1 M).

  • Add Azido-PEG-amine (1.2 eq) and DIPEA (2.5 eq).

  • Critical Step: Heat to 90°C for 12-16 hours. Monitor by LC-MS for the disappearance of the fluoro-starting material.

  • Why? The fluorine on the phthalimide ring is a poor leaving group; heat drives the reaction.

• Workup:

  • Dilute with EtOAc, wash with water x3 (to remove DMF) and brine.

  • Dry over MgSO4.

• The "Click" Reaction (Library Assembly):

  • Mix E3-Linker-Azide (1 eq) and POI-Alkyne (1 eq) in tBuOH:H2O (1:1).

  • Add CuSO4 (0.1 eq) and Sodium Ascorbate (0.5 eq).

  • Observation: Reaction typically completes in <2 hours at RT.

  • Purification: Prep-HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Part 5: Characterization & Validation

Once synthesized, the conjugate must be validated not just for binding, but for function.

The "Hook Effect" Assay (Binary vs. Ternary)

• Method: TR-FRET or AlphaLISA.

• Protocol: Titrate the PROTAC into a fixed concentration of E3 and POI.

• Result: You should see a bell-shaped curve.

  • Rising phase: Formation of ternary complex.[4][6][9][12][][14]

  • Falling phase (High [PROTAC]): Formation of binary complexes (POI-PROTAC and E3-PROTAC) competing with each other.

  • Failure Mode: If the curve plateaus without dropping, you likely have aggregation, not specific ternary complex formation.

Degradation Efficiency ( and )

• Method: Western Blot or HiBiT assay.

• Metric:

  • : Concentration at which 50% degradation is achieved.
  • : Maximum degradation depth (e.g., 90% vs 50%).

• Control: Always treat with an excess of free E3 ligand (e.g., free Pomalidomide) or Proteasome Inhibitor (Mg132). If degradation is not blocked, the mechanism is not PROTAC-mediated.

References

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology. Link

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation.[6] Nature Chemical Biology. Link

• Lai, A. C., & Crews, C. M. (2017). Induced protein degradation: an emerging drug discovery paradigm. Nature Reviews Drug Discovery. Link

• Steinebach, C., et al. (2020).[15] Homo-PROTACs for the Chemical Knockdown of Cereblon. ACS Chemical Biology. Link

• Békés, M., et al. (2022). PROTAC targeted protein degraders: the past is prologue. Nature Reviews Drug Discovery. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Modeling the Effect of Cooperativity in Ternary Complex Formation and Targeted Protein Degradation Mediated by Heterobifunctional Degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chempep.com [chempep.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. cytivalifesciences.com [cytivalifesciences.com]
• 9. Estimating the cooperativity of PROTAC-induced ternary complexes using 19F NMR displacement assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of (S,R,S)-AHPC-C4-NH2 in PROTAC Synthesis

Introduction: Harnessing the von Hippel-Lindau E3 Ligase for Targeted Protein Degradation

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, offering the ability to eliminate disease-causing proteins rather than merely inhibiting them.[1] These heterobifunctional molecules act as a bridge between a target protein of interest (POI) and an E3 ubiquitin ligase, thereby hijacking the cell's natural protein disposal machinery, the ubiquitin-proteasome system (UPS).[2][3] The formation of a productive ternary complex (POI-PROTAC-E3 ligase) is the cornerstone of this technology, leading to the ubiquitination and subsequent degradation of the target protein.[2][4]

The von Hippel-Lindau (VHL) E3 ligase is a frequently and successfully exploited component in PROTAC design due to its well-defined interaction with small-molecule ligands and its broad tissue expression.[5][6][7] (S,R,S)-AHPC-C4-NH2 is a key building block for constructing VHL-recruiting PROTACs. It consists of the high-affinity (S,R,S)-AHPC ligand for VHL, connected to a 4-carbon alkyl linker that terminates in a primary amine (-NH2).[8][9][10][11][12] This terminal amine serves as a versatile and reactive handle for the covalent attachment of a ligand targeting your protein of interest, typically through the formation of a stable amide bond.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of (S,R,S)-AHPC-C4-NH2 in the synthesis, characterization, and functional evaluation of novel PROTACs.

Mechanism of Action: The Role of (S,R,S)-AHPC-C4-NH2 in Ternary Complex Formation

The fundamental role of a PROTAC is to induce proximity between the POI and an E3 ligase. The (S,R,S)-AHPC portion of the molecule binds to the VHL E3 ligase, while the warhead, attached to the C4-NH2 linker, binds to the POI. The linker's length and composition are critical determinants of the stability and geometry of the resulting ternary complex, which in turn dictates the efficiency of protein degradation.[1][2]

Figure 1: Mechanism of PROTAC-mediated protein degradation.

Part 1: Synthesis of a PROTAC using (S,R,S)-AHPC-C4-NH2

This section details the synthesis of a PROTAC through a standard amide coupling reaction between a POI ligand containing a carboxylic acid functional group and the primary amine of (S,R,S)-AHPC-C4-NH2.

Illustrative Example: Synthesis of a BRD4-Targeting PROTAC

Bromodomain-containing protein 4 (BRD4) is a well-validated cancer target.[4][6] The small molecule inhibitor JQ1, which binds to the bromodomains of BRD4, can be derivatized with a carboxylic acid handle ((+)-JQ1-COOH) to enable its conjugation to a linker.[9]

Figure 2: General workflow for the synthesis of a BRD4-targeting PROTAC.

Protocol 1: Amide Coupling Reaction

Materials:

• POI ligand with a terminal carboxylic acid (e.g., (+)-JQ1-COOH)

• (S,R,S)-AHPC-C4-NH2

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Anhydrous Dichloromethane (DCM)

• Nitrogen or Argon gas

• Oven-dried glassware

Procedure:

• Preparation: Ensure all glassware is thoroughly dried and the reaction is set up under an inert atmosphere (Nitrogen or Argon). Use anhydrous solvents to prevent hydrolysis of the coupling reagents.

• Reagent Dissolution: In a round-bottom flask, dissolve the POI ligand-COOH (1.0 equivalent) in anhydrous DMF.

• Pre-activation: To the stirred solution, add HATU (1.1-1.2 equivalents) and DIPEA (2.0-3.0 equivalents). Allow the mixture to stir at room temperature for 15-30 minutes. This step activates the carboxylic acid to form a highly reactive intermediate.

• Addition of Amine: In a separate vial, dissolve (S,R,S)-AHPC-C4-NH2 (1.0-1.1 equivalents) in a minimal amount of anhydrous DMF. Add this solution dropwise to the activated carboxylic acid mixture.

• Reaction: Allow the reaction to stir at room temperature for 4-12 hours. The reaction progress can be monitored by LC-MS by observing the consumption of starting materials and the formation of the desired product mass.

• Work-up (optional, depending on purification method): Once the reaction is complete, the mixture can be diluted with ethyl acetate and washed sequentially with saturated aqueous sodium bicarbonate solution and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. For direct purification by preparative HPLC, this work-up may be omitted.

Reagent	Molar Equivalents	Purpose
POI Ligand-COOH	1.0	Provides the warhead for the PROTAC
(S,R,S)-AHPC-C4-NH2	1.0 - 1.1	VHL ligand and linker
HATU	1.1 - 1.2	Amide coupling reagent
DIPEA	2.0 - 3.0	Non-nucleophilic base to neutralize acids
Anhydrous DMF	-	Polar aprotic solvent to dissolve reagents

Table 1: Typical Reagent Stoichiometry for Amide Coupling.

Protocol 2: Purification by Reverse-Phase HPLC

The crude PROTAC is typically purified using preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

Materials:

• Crude PROTAC dissolved in DMSO or DMF

• HPLC-grade water with 0.1% Trifluoroacetic acid (TFA) or Formic acid (Mobile Phase A)

• HPLC-grade Acetonitrile (ACN) with 0.1% TFA or Formic acid (Mobile Phase B)

• C18 HPLC column

Procedure:

• Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of DMSO or DMF.

• Chromatography:

  • Equilibrate the C18 column with a low percentage of Mobile Phase B (e.g., 5-10%).

  • Inject the sample onto the column.

  • Elute the PROTAC using a linear gradient of increasing Mobile Phase B. A typical gradient might be 10% to 95% B over 30-40 minutes. The exact gradient should be optimized based on the polarity of the specific PROTAC.

  • Monitor the elution profile using a UV detector, typically at wavelengths of 254 nm and 280 nm.

• Fraction Collection: Collect the fractions corresponding to the major peak with the expected retention time.

• Solvent Removal: Combine the pure fractions and remove the solvent by lyophilization (freeze-drying) to obtain the purified PROTAC as a solid.

Part 2: Characterization of the Synthesized PROTAC

Thorough characterization is essential to confirm the identity and purity of the synthesized PROTAC before proceeding to biological assays.

Protocol 3: Analytical Characterization

• High-Resolution Mass Spectrometry (HRMS):

  • Purpose: To confirm the exact molecular weight and elemental composition of the PROTAC.

  • Procedure: Dissolve a small amount of the purified PROTAC in a suitable solvent (e.g., acetonitrile/water). Analyze by ESI-HRMS.

  • Expected Outcome: The observed m/z value should match the calculated exact mass of the protonated molecule [M+H]⁺ within a narrow error margin (typically < 5 ppm).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Purpose: To confirm the chemical structure of the PROTAC and assess its purity.

  • Procedure: Dissolve the purified PROTAC in a suitable deuterated solvent (e.g., DMSO-d₆). Acquire ¹H and ¹³C NMR spectra.

  • Expected Outcome: The ¹H NMR spectrum should show all expected proton signals with the correct integration and coupling patterns. The ¹³C NMR will confirm the presence of all carbon atoms in the molecule. The absence of significant impurity signals indicates high purity.

• Analytical HPLC:

  • Purpose: To determine the purity of the final product.

  • Procedure: Analyze the purified PROTAC using an analytical RP-HPLC system with a C18 column and a standard gradient (e.g., 5-95% ACN in water with 0.1% TFA over 15-20 minutes).

  • Expected Outcome: A single major peak should be observed, and the purity is typically calculated as the area of this peak relative to the total peak area at a specific wavelength (e.g., 254 nm). Purity of >95% is generally required for biological assays.

Part 3: Functional Evaluation of the PROTAC

The ultimate test of a PROTAC's efficacy is its ability to induce the degradation of the target protein in a cellular context.

Protocol 4: Western Blotting for Protein Degradation

Western blotting is a widely used technique to quantify the reduction in target protein levels following PROTAC treatment.[6]

Materials:

• Cell line expressing the POI (e.g., MCF-7 or HeLa cells for BRD4)

• Complete cell culture medium

• Synthesized PROTAC

• DMSO (vehicle control)

• Proteasome inhibitor (e.g., MG132 or bortezomib, as a negative control)

• PBS (Phosphate-buffered saline)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the POI (e.g., anti-BRD4)

• Primary antibody against a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibody

• ECL (Enhanced Chemiluminescence) substrate

Procedure:

• Cell Seeding: Seed cells in a multi-well plate (e.g., 6-well or 12-well) and allow them to adhere overnight.

• PROTAC Treatment:

  • Prepare serial dilutions of the PROTAC in cell culture medium. It is crucial to test a wide range of concentrations (e.g., from 1 pM to 10 µM) to determine the half-maximal degradation concentration (DC₅₀) and to observe any potential "hook effect".

  • Treat the cells with the different concentrations of the PROTAC for a specified time (e.g., 4, 8, 16, or 24 hours). Include a vehicle-only control (DMSO).

  • For a negative control, co-treat cells with an effective concentration of the PROTAC and a proteasome inhibitor (e.g., 1 µM MG132) to confirm that degradation is proteasome-dependent.

• Cell Lysis:

  • After treatment, wash the cells with ice-cold PBS.

  • Lyse the cells by adding ice-cold RIPA buffer.

  • Scrape the cells and collect the lysate. Clarify the lysate by centrifugation at high speed at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein amounts for each sample and prepare them for SDS-PAGE.

  • Separate the proteins by electrophoresis and transfer them to a membrane.

  • Block the membrane and then incubate with the primary antibody against the POI.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate and an imaging system.

  • Strip the membrane (if necessary) and re-probe with the loading control antibody.

• Data Analysis:

  • Quantify the band intensities using image analysis software.

  • Normalize the POI band intensity to the corresponding loading control band intensity.

  • Plot the normalized POI levels against the PROTAC concentration to generate a dose-response curve and determine the DC₅₀ and Dₘₐₓ (maximum degradation) values.

Parameter	Definition	Importance
DC₅₀	Concentration of PROTAC that induces 50% degradation of the POI.	A key measure of PROTAC potency.
Dₘₐₓ	The maximum percentage of protein degradation achieved.	Indicates the efficacy of the PROTAC.

Table 2: Key Parameters for Evaluating PROTAC Performance.

Troubleshooting and Advanced Considerations: The Hook Effect

A common phenomenon observed with PROTACs is the "hook effect," where increasing the PROTAC concentration beyond an optimal point leads to a decrease in protein degradation. This occurs because at excessively high concentrations, the PROTAC is more likely to form non-productive binary complexes (PROTAC-POI or PROTAC-E3 ligase) rather than the productive ternary complex required for degradation.

Figure 3: The "Hook Effect" in PROTACs.

Mitigation Strategies:

• Broad Dose-Response: Always test your PROTAC over a wide range of concentrations (logarithmic dilutions) to fully characterize the dose-response curve and identify the optimal degradation window.[5]

• Kinetic Analysis: Perform time-course experiments to understand the kinetics of degradation and resynthesis of the target protein.

• Biophysical Assays: Techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can be used to directly measure the binding affinities and cooperativity of ternary complex formation, providing insights into the molecular basis of the hook effect.

Conclusion

(S,R,S)-AHPC-C4-NH2 is a valuable and versatile building block for the synthesis of VHL-recruiting PROTACs. By following the detailed protocols outlined in this guide for synthesis, purification, characterization, and functional evaluation, researchers can efficiently develop novel protein degraders. A thorough understanding of the underlying principles, including the critical importance of the ternary complex and potential pitfalls like the hook effect, will empower scientists to rationally design and optimize PROTACs for their specific protein of interest, ultimately advancing the field of targeted protein degradation.

References

• Benchchem. (2025). Navigating the "Hook Effect" in PROTAC Assays: A Technical Support Center. Benchchem.
• Benchchem. (2025). Technical Support Center: Addressing the "Hook Effect" in PROTAC Experiments. Benchchem.
• ResearchGate. (n.d.). Scope of PROTAC synthesis via amide coupling. Reaction conditions: vial....
• Benchchem. (2025). Application Notes and Protocols for the Purification of HO-PEG21-OH Containing PROTACs. Benchchem.
• Benchchem. (2025). Challenges in PROTAC synthesis and how to overcome them. Benchchem.
• ACS Publications. (2025). Factors to Consider for Synthesis in 1536-Well Plates An Amide Coupling Case Study for PROTAC Synthesis. The Journal of Organic Chemistry.
• PMC. (2023).
• eScholarship. (2022). Targeted Protein Degradation: Design Considerations for PROTAC Development. eScholarship.
• Charnwood Discovery. (n.d.).
• MedChemExpress. (n.d.). (S,R,S)-AHPC-C4-NH2 hydrochloride. MedchemExpress.com.
• Benchchem. (2025). An In-depth Technical Guide to the Discovery and Development of BRD4-Targeting PROTACs. Benchchem.
• MedChemExpress. (n.d.). MZ 1 | PROTAC BRD4 Degrader. MedchemExpress.com.
• ResearchGate. (2025). Scalable syntheses of the BET bromodomain inhibitor JQ1.
• PubMed. (2024). Synthesis, SAR, and application of JQ1 analogs as PROTACs for cancer therapy. PubMed.
• ACS Publications. (n.d.). A Versatile and Sustainable Multicomponent Platform for the Synthesis of Protein Degraders: Proof-of-Concept Application to BRD4-Degrading PROTACs. Journal of Medicinal Chemistry.
• Thermo Fisher Scientific. (n.d.). Targeted Protein Degradation using Proteolysis-Targeted Chimeras. Thermo Fisher Scientific - US.
• Bio-Techne. (n.d.). (+)-JQ1 carboxylic acid | CAS 202592-23-2 | Degrader Building Block. Bio-Techne.
• MOLNOVA. (n.d.). (S,R,S)-AHPC-C4-NH2 hydrochloride | 2245697-83-8. MOLNOVA.
• ACS Publications. (2023). VHL-Modified PROteolysis TArgeting Chimeras (PROTACs)
• BroadPharm. (n.d.). (S,R,S)-AHPC-C4-NH2. BroadPharm.
• BPS Bioscience. (n.d.). (S,R,S)-AHPC-C4-NH2 82047. BPS Bioscience.
• Benchchem. (2025). Designing a PROTAC with (S,R,S)
• 中国化学会期刊平台. (2023). Identification of highly efficacious PROTACs targeting BRD4 against acute myeloid leukemia: Design, synthesis, and biological evaluations. Chinese Chemical Society Journals.
• PubMed. (2018). Identification and Characterization of Von Hippel-Lindau-Recruiting Proteolysis Targeting Chimeras (PROTACs) of TANK-Binding Kinase 1. PubMed.
• Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.
• PubMed. (n.d.). Purification of naturally occurring peptides by reversed-phase HPLC. PubMed.
• ResearchGate. (n.d.). Discovery of a new class of PROTAC BRD4 degraders based on a dihydroquinazolinone derivative and lenalidomide/pomalidomide | Request PDF.
• ResearchGate. (2025). NMR-Based Fragment Screen of the von Hippel-Lindau Elongin C&B Complex.

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• 10. Use of Aldehyde–Alkyne–Amine Couplings to Generate Medicinal Chemistry-Relevant Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Conjugation Protocol for (S,R,S)-AHPC-C4-NH2 in PROTAC Synthesis

Introduction & Scientific Context

The recruitment of the Von Hippel-Lindau (VHL) E3 ubiquitin ligase is a cornerstone strategy in the design of Proteolysis Targeting Chimeras (PROTACs).[1][2] The building block (S,R,S)-AHPC-C4-NH2 (also known as VH032-C4-NH2) provides a pre-assembled "E3 Ligand-Linker" motif.[3][4] It features the high-affinity VHL ligand (AHPC) connected to a 4-carbon alkyl spacer terminating in a primary amine.

This amine handle allows for the modular attachment of a "Warhead" (a ligand binding to a Target Protein of Interest) via a stable amide bond.[2] This guide details the optimized protocol for conjugating a carboxylic acid-functionalized Warhead to (S,R,S)-AHPC-C4-NH2 to generate a functional PROTAC.

Key Chemical Attributes[1][2][4][5][6][7][8][9][10][11]

• Core Ligand: (S,R,S)-AHPC (VH032 derivative)[3][4][5]

• Linker: C4 Alkyl chain (hydrophobic, flexible)

• Reactive Handle: Primary Amine (-NH

  )[2]

• Reaction Type: Amide Coupling (Nucleophilic Acyl Substitution)

Chemical Basis & Mechanism[5]

The conjugation relies on the formation of an amide bond between the carboxylic acid of the target ligand (Warhead-COOH) and the primary amine of the E3 linker ((S,R,S)-AHPC-C4-NH2).

To facilitate this thermodynamics-dependent reaction, the carboxylic acid is activated in situ using a coupling reagent (e.g., HATU) and a non-nucleophilic base (DIPEA). This generates a reactive active ester (O-At), which is then attacked by the amine of the AHPC derivative.

Reaction Scheme Visualization

Figure 1: Mechanistic flow of the HATU-mediated amide coupling reaction.

Materials & Reagents

Reagents

Reagent	Specification	Role
(S,R,S)-AHPC-C4-NH2	>95% Purity, HCl Salt or Free Base	E3 Ligase Ligand-Linker
Target Ligand-COOH	>95% Purity	Warhead (Target Binder)
HATU	Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium	Coupling Agent
DIPEA	N,N-Diisopropylethylamine (Hünig's Base)	Base (Proton Scavenger)
DMF or DMSO	Anhydrous, HPLC Grade	Solvent

Equipment

• LC-MS (Liquid Chromatography-Mass Spectrometry) for monitoring.

• Preparative HPLC for purification.

• 1.5 mL Microcentrifuge tubes or 4 mL glass vials.

• Nitrogen gas stream (for solvent evaporation, optional).

Experimental Protocol

Note on Stoichiometry: The (S,R,S)-AHPC-C4-NH2 is often the more expensive component. If your Target Ligand is abundant, use it in slight excess (1.2 eq) to drive the AHPC component to completion. If the Target Ligand is precious, reverse the ratio. The protocol below assumes a 1:1 or slight excess of the Target Ligand.

Step 1: Preparation of Stock Solutions

• Target Ligand: Dissolve in anhydrous DMF to a concentration of 50–100 mM .

• AHPC-C4-NH2: Dissolve in anhydrous DMF to 50–100 mM .

  • Critical: If using the HCl salt form of AHPC-C4-NH2, ensure you calculate the molecular weight correctly (MW ~566.16 Da for HCl salt vs ~529.7 Da for free base).

• HATU: Prepare a fresh 100 mM stock in DMF. Do not store HATU in solution for long periods.

Step 2: Activation of Carboxylic Acid[5][9]

• In a reaction vial, combine:

  • 1.0 equivalent of Target Ligand-COOH .

  • 1.1 equivalents of HATU .[6]

  • 3.0 equivalents of DIPEA .

• Vortex briefly and incubate at Room Temperature (RT) for 5–10 minutes .

  • Insight: This pre-activation step minimizes the formation of side products by ensuring the active ester is formed before the amine is introduced.

Step 3: Conjugation Reaction[7]

• Add 1.0 equivalent of (S,R,S)-AHPC-C4-NH2 to the activated mixture.

• If the AHPC linker is an HCl salt , add an additional 1.0–1.5 equivalents of DIPEA to neutralize the salt and liberate the free amine.

• Adjust the final solvent volume with DMF if necessary to maintain a reaction concentration of 20–50 mM .

• Stir or agitate at RT for 1–4 hours .

Step 4: Monitoring (LC-MS)

• Take a 2 µL aliquot of the reaction mixture.

• Dilute into 200 µL of MeOH/Water (50:50).

• Inject onto LC-MS.

• Success Criteria: Disappearance of the AHPC amine peak (m/z ~530 [M+H]+) and appearance of the Product mass (MW of Ligand + MW of AHPC-C4-NH2 - 18 Da (water loss)).

Step 5: Work-up and Purification

• Direct Prep-HPLC (Recommended):

  • Dilute the reaction mixture with DMSO/Water (or MeOH) to ~2 mL.

  • Filter through a 0.2 µm syringe filter.

  • Purify via Reverse-Phase Preparative HPLC (C18 column).

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

  • Gradient: Typically 5% to 95% ACN over 20 mins.

• Lyophilization: Freeze-dry the collected fractions to obtain the final PROTAC powder.

Workflow Diagram

Figure 2: Step-by-step operational workflow for PROTAC conjugation.

Troubleshooting & Optimization

Issue	Possible Cause	Solution
Low Conversion	Inactive HATU (hydrolyzed)	Use fresh HATU stock; ensure anhydrous DMF.
Low Conversion	Amine protonated (HCl salt)	Add more DIPEA (check pH > 8 on wet paper).
Side Products	Epimerization	Avoid high temperatures; keep reaction at RT or 0°C.
Precipitation	Poor solubility of PROTAC	Add DMSO (up to 20%) or dilute the reaction.
Hydrolysis of Ester	Wet solvent	Use anhydrous DMF/DMSO stored over molecular sieves.

References

• HepatoChem. Amide coupling reaction in medicinal chemistry. Retrieved from [Link]

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. (Standard reference for amide coupling mechanisms).

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• 4. (S,R,S)-AHPC-C4-NH2 hydrochloride | 2245697-83-8 | MOLNOVA [molnova.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

designing a PROTAC with (S,R,S)-AHPC-C4-NH2 linker

Application Note: Design and Synthesis of PROTACs Using (S,R,S)-AHPC-C4-NH2

Abstract

This guide details the strategic application of (S,R,S)-AHPC-C4-NH2 , a pre-assembled E3 ligase ligand-linker conjugate, for the development of Proteolysis Targeting Chimeras (PROTACs).[1][2] By leveraging the high-affinity Von Hippel-Lindau (VHL) ligand (AHPC) and a defined C4-alkyl-amine linker, researchers can rapidly convert carboxylic acid-functionalized target ligands into active degraders.[1] This protocol covers chemical rationale, synthetic conjugation, and biological validation, emphasizing the critical role of stereochemistry and linker physics in ternary complex formation.[1]

Chemical Rationale & Design Strategy

The E3 Ligase Anchor: (S,R,S)-AHPC

The core of this building block is the (S,R,S)-AHPC moiety (often synonymous with VHL Ligand 1 or a VH032 derivative).[1][2][3][4][5] Its efficacy relies entirely on specific stereochemical recognition by the VHL E3 ligase.

• Stereochemistry is Non-Negotiable: The nomenclature (S,R,S) refers to the chiral centers at the tert-leucine and the 4-hydroxyproline residues.[1] The VHL protein binding pocket is highly stereospecific; the (S,R,S) configuration ensures the hydroxyproline inserts deeply into the hydrophobic core of VHL, while the phenyl tail makes critical pi-stacking interactions. Inversion of any center (e.g., to an epimer) typically abolishes binding and is often used as a negative control (see Section 3).

• Why VHL? Unlike Cereblon (CRBN), VHL ligands are generally not immunomodulatory (IMiD) and often show different tissue distribution profiles, making them excellent alternatives when CRBN degraders fail or show off-target toxicity.[1]

The Linker: C4-Alkyl-Amine

The C4-NH2 tail serves two functions:

• Spatial Separation: The 4-carbon alkyl chain provides a short-to-medium separation (~5-8 Å).[1] This is ideal for targets where the ligand binding site is relatively shallow or close to the surface, requiring a "rigidifying" linker to stabilize the E3-Target ternary complex.

• Synthetic Handle: The primary amine (-NH2) is a nucleophile designed for immediate conjugation to a Target Protein Ligand (TPL) bearing a carboxylic acid (-COOH) or an activated ester (e.g., NHS-ester).[1]

Synthetic Protocol: Amide Conjugation

Objective: Conjugate a Target Protein Ligand (TPL-COOH) to (S,R,S)-AHPC-C4-NH2 to form the final PROTAC.

Materials

• Amine Component: (S,R,S)-AHPC-C4-NH2 (often supplied as HCl salt).[1][5]

• Acid Component: TPL-COOH (Target Ligand with free carboxylic acid).[1]

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).[1]

• Base: DIPEA (N,N-Diisopropylethylamine).[1]

• Solvent: Anhydrous DMF or DMSO.[1]

Step-by-Step Workflow

• Activation:

  • Dissolve TPL-COOH (1.0 equiv) in anhydrous DMF (0.1 M concentration).

  • Add HATU (1.1 equiv) and DIPEA (3.0 equiv).

  • Insight: Stir for 5–10 minutes at Room Temperature (RT) to form the activated O-At ester. Pre-activation prevents side reactions with the VHL ligand's internal amides.

• Coupling:

  • Add (S,R,S)-AHPC-C4-NH2 (1.0–1.2 equiv) to the reaction mixture.

  • Note: If using the HCl salt of the linker, ensure enough DIPEA is present to neutralize the salt (add 1 extra equiv of DIPEA).

• Monitoring:

  • Stir at RT for 2–4 hours.

  • Monitor via LC-MS.[1] Look for the mass shift:

    .

• Work-up & Purification:

  • Dilute with water/acetonitrile and purify directly via Reverse-Phase Preparative HPLC (C18 column).[1]

  • Gradient: 5-95% Acetonitrile in Water (+0.1% Formic Acid).[1]

  • Lyophilize fractions to obtain the PROTAC powder.

Synthetic Logic Diagram

Caption: Convergent synthesis strategy for coupling TPL-COOH with VHL-Linker amine.

Biological Validation Protocol

Once synthesized, the PROTAC must be validated for its ability to degrade the target protein via the Ubiquitin-Proteasome System (UPS).

The "Hook Effect" Assessment

PROTACs exhibit a bell-shaped concentration-response curve.[1] At very high concentrations, binary complexes (PROTAC-E3 or PROTAC-Target) outcompete the productive ternary complex (E3-PROTAC-Target), stopping degradation.[1]

• Experiment: Treat cells with a log-scale concentration range (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM).

• Readout: Western Blot.

• Success Criteria: Degradation should peak at an optimal concentration (often 100 nM – 1 µM) and potentially diminish at >10 µM.

Negative Control: The Epimer

To prove the degradation is VHL-dependent, synthesize a negative control using the (S,R,R)-AHPC epimer (often available as "VHL epimer" or "inactive VHL").[1]

• Logic: This molecule is chemically identical to your PROTAC but cannot bind VHL. It should not induce degradation.[1]

Mechanism of Action (Ternary Complex)

Caption: The PROTAC-mediated ubiquitination cascade requiring simultaneous binding of POI and VHL.

Troubleshooting & Optimization

Observation	Possible Cause	Corrective Action
No Degradation	Linker length inappropriate	The C4 linker may be too short, causing steric clash between VHL and Target. Switch to a PEG-based linker (e.g., PEG3) to increase flexibility.[1]
Poor Solubility	C4 alkyl chain is hydrophobic	The (S,R,S)-AHPC core is already lipophilic.[1] If the TPL is also greasy, the PROTAC may precipitate. Switch to a PEG linker or formulate in cyclodextrin.[1]
Low Yield (Synthesis)	Steric hindrance at amine	The C4-amine is generally accessible, but if the TPL-COOH is bulky, try a stronger coupling agent (e.g., COMU) or longer reaction times.[1]
Cell Toxicity	Off-target VHL binding	VHL ligands mimic HIF-1α.[1] High concentrations might stabilize HIF-1α.[1] Ensure the DC50 (degradation concentration) is well below the toxic threshold.

References

• • Source for chemical structure, nomenclature, and commercial availability.[1]

• Buckley, D. L., et al. (2012).[1] "Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction." Journal of the American Chemical Society. Available at: [Link]

  • Foundational paper describing the design of the VHL ligand (VH032 deriv
• Reference for linker nomenclature and conjug

• Bondeson, D. P., et al. (2015).[1] "Catalytic in vivo protein knockdown by small-molecule PROTACs." Nature Chemical Biology.[1] Available at: [Link]

  • Key reference for biological validation protocols (Hook effect, degrad

Sources

• 1. PROTAC linker, E3 Ligase Ligand-Linker | BroadPharm [broadpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

Application Note: (S,R,S)-AHPC-C4-NH2 Dihydrochloride for EED-Targeted Degradation

This Application Note and Protocol guide is designed for researchers utilizing (S,R,S)-AHPC-C4-NH2 dihydrochloride as a core building block for developing Proteolysis Targeting Chimeras (PROTACs) targeting the Embryonic Ectoderm Development (EED) protein.

[1][2]

Executive Summary & Molecule Profile

(S,R,S)-AHPC-C4-NH2 dihydrochloride (also known as VH032-C4-NH2) is a functionalized E3 ligase ligand-linker conjugate.[1] It combines the high-affinity VHL ligand (S,R,S)-AHPC (derived from VH032) with a 4-carbon alkyl linker terminating in a primary amine.[2]

This molecule eliminates the complex multistep synthesis of the E3-linker moiety, allowing researchers to focus on the critical "warhead" conjugation step. In the context of EED , a subunit of the Polycomb Repressive Complex 2 (PRC2), this building block is used to convert EED inhibitors (e.g., analogs of EED226, A-395, or MAK683) into bivalent degraders.

Key Specifications

Property	Detail
Chemical Name	(S,R,S)-AHPC-C4-NH2 dihydrochloride
CAS Number	2245697-83-8 (salt); 2138439-53-7 (free base)
Role	VHL-recruiting E3 Ligase Ligand-Linker Conjugate
Reactive Handle	Primary Amine (-NH₂)
Linker Type	C4 Alkyl (Hydrophobic, semi-rigid spacer)
Target Application	Synthesis of EED PROTACs (e.g., analogs of UNC6852)
Solubility	Water (>50 mg/mL), DMSO (>100 mg/mL)

Mechanism of Action: The Ternary Complex

The efficacy of an EED degrader synthesized with this building block relies on the formation of a productive ternary complex.[2][3] The C4-alkyl linker provides a specific spatial separation (approx. 5-7 Å) between the EED binder and the VHL ligand.

Pathway Visualization

The following diagram illustrates the mechanistic flow from conjugation to proteasomal degradation.

Caption: Workflow from chemical synthesis of the PROTAC to the biological cascade of EED ubiquitination and degradation.

Chemical Synthesis Protocol

Objective: Conjugate (S,R,S)-AHPC-C4-NH2 dihydrochloride to an EED binder containing a carboxylic acid handle.

Materials

• EED Binder-COOH: (e.g., EED226-COOH derivative). Note: Ensure the carboxyl group is solvent-exposed in the crystal structure (e.g., PDB: 5GSA) to avoid disrupting EED binding.

• (S,R,S)-AHPC-C4-NH2 2HCl: (1.0 equiv)

• Coupling Reagent: HATU (1.2 equiv) or COMU.

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 – 5.0 equiv). Crucial: Extra base is needed to neutralize the 2HCl salt.

• Solvent: Anhydrous DMF or DMSO.

Step-by-Step Procedure

• Activation: Dissolve the EED Binder-COOH (10 mg, 1.0 equiv) in anhydrous DMF (0.5 mL). Add HATU (1.2 equiv) and DIPEA (2.0 equiv). Stir at Room Temperature (RT) for 15 minutes to form the activated ester.

• Conjugation: In a separate vial, dissolve (S,R,S)-AHPC-C4-NH2 2HCl (1.0 equiv) in minimal DMF. Add DIPEA (2.0 equiv) to neutralize the salt.

• Reaction: Add the amine solution (Step 2) to the activated ester solution (Step 1) dropwise.

• Incubation: Stir the reaction mixture at RT for 2–4 hours. Monitor by LC-MS for the disappearance of the starting material (m/z of amine: ~529 Da [M+H]+).

• Work-up:

  • Dilute with EtOAc and wash with 5% LiCl (aq) (to remove DMF), saturated NaHCO₃, and brine.

  • Dry over Na₂SO₄ and concentrate in vacuo.

• Purification: Purify via Preparative HPLC (C18 column, Water/Acetonitrile + 0.1% Formic Acid gradient).

• Validation: Confirm identity via ¹H-NMR and HRMS.

Biological Evaluation Protocols

Once synthesized, the EED PROTAC must be validated for degradation efficiency and specificity.

A. Cellular Degradation Assay (Western Blot)

Objective: Determine DC₅₀ (concentration for 50% degradation) and Dmax.

• Cell Lines: EED-dependent lines (e.g., Karpas-422 , Pfeiffer , or SU-DHL-6 ).

• Seeding: Seed cells at 0.5 × 10⁶ cells/mL in 6-well plates. Incubate overnight.

• Treatment: Treat cells with the synthesized PROTAC in a dose-response format (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM) for 16–24 hours .

  • Control: DMSO vehicle.

  • Negative Control: Co-treatment with excess free VHL ligand (VH032) or Proteasome Inhibitor (Mg132, 10 µM) to prove mechanism.

• Lysis: Wash cells with PBS and lyse in RIPA buffer + Protease/Phosphatase Inhibitors.

• Western Blotting:

  • Primary Antibody: Anti-EED (e.g., Cell Signaling #85322).

  • Downstream Marker: Anti-H3K27me3 (EED degradation should abolish PRC2 activity, reducing H3K27me3 levels).[3]

  • Loading Control: Anti-Vinculin or Anti-GAPDH.

• Analysis: Densitometry normalization against Loading Control. Plot % Degradation vs. Log[Concentration].

B. Ternary Complex Formation (TR-FRET / AlphaLISA)

Objective: Confirm the PROTAC bridges EED and VHL.

• Reagents: Recombinant EED (His-tagged), Recombinant VHL (GST-tagged), Anti-His-Europium (Donor), Anti-GST-XL665 (Acceptor).

• Protocol:

  • Mix EED protein (50 nM) and VHL protein (50 nM) in assay buffer.

  • Add serial dilutions of the PROTAC.

  • Incubate for 1 hour at RT.

  • Add detection antibodies (Donor/Acceptor). Incubate 1 hour.

  • Readout: A "Bell-shaped" (Hook effect) curve indicates successful ternary complex formation. Signal drops at high concentrations as binary complexes saturate the proteins.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Yield in Synthesis	Incomplete coupling due to salt interference.	Ensure at least 4-5 equivalents of DIPEA are used to fully neutralize the dihydrochloride salt of the linker.
No Degradation (Cellular)	Poor permeability or "Hook Effect".	(1) Verify permeability (PAMPA). (2) Test lower concentrations; high doses may saturate E3/POI individually (Hook Effect).
Degradation but no H3K27me3 loss	Slow kinetics of methylation loss.	Extend treatment time to 48–72 hours. H3K27me3 is a stable mark; protein degradation happens fast (hours), but phenotypic change takes days.
Poor Solubility	C4 linker + lipophilic Warhead = Greasy molecule.	Dissolve stock in 100% DMSO. For assays, perform intermediate dilution in culture media carefully to avoid precipitation.

References

• Potent and Selective VHL Ligands: Galdeano, C., et al. "Structure-guided design and optimization of small molecules targeting the protein–protein interaction between the von Hippel–Lindau (VHL) E3 ubiquitin ligase and the hypoxia inducible factor (HIF) alpha subunit." Journal of Medicinal Chemistry 57.20 (2014): 8657-8663. Link

• EED PROTAC Discovery (UNC6852): Potjewyd, F., et al. "Degradation of Polycomb Repressive Complex 2 with an EED-Targeted Bivalent Chemical Degrader."[3] Cell Chemical Biology 27.1 (2020): 47-56. Link

• VHL Ligand-Linker Conjugates: "Product Information: (S,R,S)-AHPC-C4-NH2 dihydrochloride." MedChemExpress. Link

• PROTAC Linkerology: Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review." Expert Opinion on Drug Discovery 15.9 (2020): 1065-1078. Link

Sources

• 1. (S,R,S)-AHPC-C4-NH2 hydrochloride | 2245697-83-8 | MOLNOVA [molnova.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. PROTAC Linkerology Leads to an Optimized Bivalent Chemical Degrader of Polycomb Repressive Complex 2 (PRC2) Components - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Validating Targeted Protein Degradation by PROTACs via Quantitative Western Blotting

Introduction: The Event-Driven Paradigm

Proteolysis Targeting Chimeras (PROTACs) represent a paradigm shift from traditional "occupancy-driven" pharmacology (inhibitors) to "event-driven" pharmacology (degraders).[1][2][3] Unlike inhibitors that must maintain high occupancy to block protein function, a PROTAC acts as a catalyst.[1][3] It recruits an E3 ubiquitin ligase to a Protein of Interest (POI), inducing ubiquitination and subsequent proteasomal degradation.[2][4]

Western Blotting (WB) remains the gold standard for validating PROTAC efficacy because it directly visualizes the loss of the target protein, rather than just a phenotypic proxy. However, the unique mechanism of PROTACs—specifically the formation of a ternary complex—introduces artifacts like the "Hook Effect" that traditional WB protocols often miss.

Mechanism of Action (MOA)

The following diagram illustrates the catalytic cycle of a PROTAC. Note the critical "Ternary Complex" node; without this stable formation, ubiquitination does not occur.

Figure 1: The catalytic PROTAC cycle. The PROTAC molecule is not consumed; it is recycled to degrade additional POI molecules, explaining why sub-stoichiometric concentrations can be effective.

Experimental Design: A Self-Validating System

A single blot showing protein loss is insufficient. To claim "PROTAC-mediated degradation," you must prove the mechanism is proteasome-dependent , E3-ligase dependent , and dose-responsive .

The "Hook Effect" (Prozone Phenomenon)

At high concentrations, PROTAC binaries (PROTAC-POI and PROTAC-E3) outcompete the ternary complex (POI-PROTAC-E3).

• Result: Protein degradation decreases or disappears at high doses.

• Implication: You must test a wide concentration range (e.g., 1 nM to 10 µM) to capture the bell-shaped response curve.

Essential Controls

Every PROTAC experiment requires the following controls to ensure scientific integrity.

Control Type	Reagent/Condition	Purpose	Expected Outcome
Vehicle	DMSO (0.1%)	Baseline POI levels.	100% Signal (Reference).
Negative Control	PROTAC Diastereomer	Chemically identical but cannot bind E3 (e.g., VHL epimer).	No degradation. Proves linker/warhead aren't causing off-target effects.
Rescue (Proteasome)	MG-132 (10 µM) or Bortezomib	Blocks the proteasome.	POI levels restored even with PROTAC. Proves UPS dependence.[1][3]
Rescue (Neddylation)	MLN4924 (1 µM)	Blocks Cullin-RING E3 activation.	POI levels restored. Proves CRL dependence.
Competition	Free Ligand (10-50x excess)	Free POI ligand or E3 ligand.	Prevents PROTAC binding. Restores POI levels.

Sample Preparation & Lysis

Critical Insight: Unlike signaling phosphorylation studies, we are measuring the disappearance of a protein. However, you must prevent post-lysis degradation by endogenous proteases.[5]

• Lysis Buffer: Modified RIPA Buffer is standard.

  • Composition: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% NP-40, 0.25% Na-deoxycholate, 1 mM EDTA.

  • Additives: Protease Inhibitor Cocktail (Roche cOmplete or equivalent) is mandatory .

• Handling: Keep all samples on ice. Perform lysis at 4°C.

• Normalization:

  • Housekeeping Protein (HKP): GAPDH, Actin, or Vinculin. Crucial: Ensure the PROTAC treatment does not affect the HKP (e.g., some high-dose treatments cause general cytotoxicity).

  • Total Protein Stain: Ponceau S or Stain-Free gels (Bio-Rad) are superior to HKPs if cytotoxicity is a concern.

Detailed Protocol: Quantitative Western Blot

Phase 1: Treatment & Collection

• Seeding: Seed cells to reach 70-80% confluency at the time of lysis. Over-confluent cells can downregulate E3 ligases, masking efficacy.

• Dose-Response: Treat cells with PROTAC (e.g., 0, 1, 10, 100, 1000, 10000 nM) for 16–24 hours.

• Time-Course: Treat with

  concentration (determined from dose-response) and collect at 0, 2, 4, 8, 16, 24 hours.

• Harvest: Wash 2x with ice-cold PBS. Add ice-cold RIPA + Inhibitors.[5] Scrape and collect.

• Clarify: Centrifuge at 14,000 x g for 15 min at 4°C. Collect supernatant.

Phase 2: Electrophoresis & Transfer

• Load: 20–30 µg total protein per lane.

• Run: SDS-PAGE (4-12% gradient gels recommended for sharp bands).

• Transfer: Wet transfer to Nitrocellulose or PVDF.

  • Pro-Tip: For low-abundance targets (common after degradation), use PVDF (0.2 µm pore size) for higher retention.

Phase 3: Detection (The Quantitative Step)

Chemiluminescence is non-linear and saturates easily. For accurate DC50 calculation, Fluorescent Western Blotting is strongly recommended.

• Block: 5% BSA or specialized fluorescent blocking buffer (1 hr, RT). Avoid milk if using phosphospecific antibodies (though less relevant for degradation).

• Primary Antibody: Incubate overnight at 4°C.

  • Target Antibody (Rabbit)

  • Loading Control Antibody (Mouse)

• Secondary Antibody:

  • Anti-Rabbit (800 nm channel - Green)

  • Anti-Mouse (680 nm channel - Red)

• Imaging: Scan on a quantitative system (e.g., LI-COR Odyssey, Azure Sapphire).

Data Analysis & Metrics

To quantify potency, you must calculate two key metrics from the dose-response curve.

• Quantify Bands: Measure integrated intensity of POI and HKP.

• Normalize:

• Relative Degradation: Normalize to the DMSO control (set to 100%).

• Curve Fitting: Plot Log[Concentration] vs. % Remaining. Fit using a non-linear regression (4-parameter logistic).

Key Metrics

• : The concentration at which 50% of the protein is degraded.[6]

• ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  : The maximum level of degradation achieved (e.g., 95% degradation).

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for PROTAC validation.

Troubleshooting Common Issues

Issue	Possible Cause	Solution
No Degradation	Poor cell permeability.	Verify cell entry. Check if E3 ligase is expressed in your specific cell line (e.g., HEK293 vs. HeLa).
Hook Effect	Concentration too high.	The curve should look "U-shaped" or plateau. If signal returns at high doses, it is the Hook Effect.[6][7] Lower the dose range.
Incomplete Dmax	Resynthesis > Degradation.	The PROTAC degrades protein, but the cell makes it faster. Add Cycloheximide (CHX) to block synthesis and isolate degradation rate.
Cytotoxicity	Off-target effects.[8]	Check cell viability (CellTiter-Glo). If cells die, degradation might be secondary to apoptosis (caspase cleavage).

References

• Bondeson, D. P., et al. (2015).[9][10][11] Catalytic in vivo protein knockdown by small-molecule PROTACs.[4][9][10] Nature Chemical Biology, 11(8), 611–617.[9][11] Link

• Lai, A. C., & Crews, C. M. (2017). Induced protein degradation: an emerging drug discovery paradigm.[7] Nature Reviews Drug Discovery, 16(2), 101–114. Link

• Sakamoto, K. M., et al. (2001). Protacs: chimeric molecules that target proteins to the Skp1-Cullin-F box complex for ubiquitination and degradation. Proceedings of the National Academy of Sciences, 98(15), 8554-8559. Link

• Riching, K. M., et al. (2018). Quantitative Live-Cell Kinetic Degradation and Mechanistic Profiling of PROTAC Modes of Action. ACS Chemical Biology, 13(9), 2758–2770. Link

Sources

• 1. scienceopen.com [scienceopen.com]
• 2. Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Application of PROTACs in Target Identification and Target Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Choosing The Right Lysis Buffer | Proteintech Group [ptglab.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. catsci.com [catsci.com]
• 8. biorxiv.org [biorxiv.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Catalytic in vivo protein knockdown by small-molecule PROTACs. | Profiles RNS [profiles.umassmed.edu]

in vivo studies using (S,R,S)-AHPC-C4-NH2-based PROTACs

Application Note: In Vivo Evaluation of PROTACs Derived from (S,R,S)-AHPC-C4-NH2

Executive Summary

(S,R,S)-AHPC-C4-NH2 (CAS: 2245697-83-8) is a premier E3 ligase ligand-linker conjugate used to synthesize Proteolysis Targeting Chimeras (PROTACs).[1][2][3] It combines the high-affinity Von Hippel-Lindau (VHL) ligand, (S,R,S)-AHPC (often referred to as the VH032 chemotype), with a 4-carbon alkyl linker terminating in a primary amine.[1][4] This amine serves as the conjugation handle for a target protein ligand.[4]

While VHL-based PROTACs offer potent degradation in vitro, their translation to in vivo models is frequently attrition-prone due to physicochemical challenges (high molecular weight, poor solubility, and rapid clearance).[1] This guide provides a validated technical framework for taking PROTACs synthesized from (S,R,S)-AHPC-C4-NH2 from the bench to successful in vivo efficacy studies.

Compound Profile & Strategic Utility

Property	Specification
Compound Name	(S,R,S)-AHPC-C4-NH2 (Hydrochloride salt often used)
Role	E3 Ligase Ligand-Linker Module (VHL-recruiting)
Chemical Structure	VHL Ligand (Hydroxyproline derivative) + C4 Alkyl Chain + -NH₂
Solubility (Precursor)	High in DMSO (>100 mg/mL); Low in water (unless protonated)
In Vivo Challenge	Resulting PROTACs are often lipophilic (bRo5 space) requiring advanced formulation.[1][2]

Why this specific linker? The C4-alkyl chain provides a rigid, short spacer compared to flexible PEG linkers.[1] In many campaigns (e.g., targeting EED or p38

), shorter alkyl linkers have demonstrated superior cell permeability and ternary complex stability compared to longer PEG chains, which can sometimes hinder cell entry due to high topological polar surface area (tPSA).[1]

Mechanism of Action & Workflow Visualization

The following diagram illustrates the critical path from the building block to the in vivo mechanism.

Caption: Workflow from (S,R,S)-AHPC-C4-NH2 precursor to in vivo proteasomal degradation.

Protocol 1: Formulation for In Vivo Delivery

VHL-based PROTACs derived from alkyl linkers are notoriously difficult to solubilize.[1] Standard saline is rarely sufficient. You must establish a formulation that maintains solubility without precipitating in the peritoneal cavity (IP) or causing embolisms (IV).

Validated Vehicle Options:

Vehicle Type	Composition	Application
Standard (IP/IV)	5% DMSO + 40% PEG 300 + 5% Tween 80 + 50% Saline	General screening; tolerates up to ~10-20 mg/kg.[1]
Enhanced (IP/IV)	10-20% HP- -CD (Hydroxypropyl-beta-cyclodextrin) in Saline (pH 4-5)	Best for lipophilic alkyl-linker PROTACs; improves stability.[1]
Oral (PO)	Labrasol / Transcutol mixtures or amorphous solid dispersions	Only if PK data suggests oral bioavailability (rare for early VHL PROTACs).

Preparation Protocol (Standard Vehicle):

• Weighing: Weigh the precise amount of PROTAC powder.

• Primary Solubilization: Add DMSO (5% of final volume) and vortex/sonicate until completely dissolved. Do not proceed until clear.

• Co-solvent Addition: Add PEG 300 (40% of final vol) and vortex. The solution may warm slightly.

• Surfactant: Add Tween 80 (5% of final vol). Vortex gently to avoid excessive foaming.

• Aqueous Phase: Slowly add warm Saline (50% of final vol) dropwise while vortexing.

  • Critical Check: If precipitation occurs (cloudiness), sonicate at 37°C. If it remains cloudy, switch to the HP-

    -CD formulation.[1]

Protocol 2: In Vivo Efficacy Study (Xenograft Model)

This protocol assumes a murine xenograft model (e.g., nude mice) bearing a tumor dependent on the target protein (e.g., EED, BRD4, or p38

).[1]

Experimental Design:

• Groups: Vehicle Control, Low Dose (e.g., 10 mg/kg), High Dose (e.g., 30-50 mg/kg).[1]

• N: 6-8 mice per group.

• Route: Intraperitoneal (IP) or Intravenous (IV) tail vein.

• Schedule: QD (Daily) or Q2D (Every other day) for 14-21 days.

Step-by-Step Workflow:

• Tumor Implantation: Inoculate tumor cells (e.g., 5-10

  10 cells) subcutaneously in the flank.[1]

• Staging: Monitor tumor growth until volume reaches ~150-200 mm³.[1] Randomize mice to ensure equal average tumor volume across groups.

• Dosing:

  • Administer the formulated PROTAC.[5][6]

  • Volume Limit: IP

    10 mL/kg; IV 5 mL/kg.

• Monitoring:

  • Measure tumor volume (Length

    Width / 2) every 2-3 days.[1]

  • Body Weight: Weigh daily. VHL PROTACs can exhibit toxicity; >15% weight loss requires a dose holiday.

• Endpoint Harvest:

  • At the final timepoint (e.g., 4-6 hours post-last dose), harvest tumors.[1]

  • Flash Freeze: Cut tumor in half. Flash freeze one half in liquid nitrogen for Western Blot (PD). Fix the other half in formalin for IHC.

Protocol 3: Pharmacodynamic (PD) Validation

Efficacy (tumor shrinkage) without PD (protein degradation) is inconclusive. You must prove the "Hook Effect" did not occur and that the target was degraded.

Western Blotting from Tumor Tissue:

• Lysis: Homogenize frozen tumor tissue in RIPA buffer supplemented with Protease Inhibitors AND Deubiquitinase (DUB) Inhibitors (e.g., N-ethylmaleimide).[1]

  • Why? DUBs can reverse ubiquitination during lysis, masking the PROTAC's effect.

• Normalization: Use a housekeeping protein unaffected by the treatment (e.g., Vinculin or GAPDH).

• Quantification:

  • Calculate Degradation Efficiency (

    ): [1]

Target Engagement Check: If degradation is poor despite high exposure, the "Hook Effect" may be occurring (excess PROTAC prevents ternary complex formation). Run a dose-response PD study (e.g., 1, 10, 50 mg/kg single dose) to find the optimal biological dose.[1]

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Compound precipitates upon injection	Solubility limit reached in aqueous phase.[1]	Switch to 20% HP- -CD formulation; reduce concentration and increase injection volume (within limits).
No degradation in tumor, high in blood	Poor tissue penetration or rapid clearance.	Check PK properties.[7] VHL ligands are susceptible to metabolism. Consider synthesizing a derivative with a rigidified linker or bioisostere.
Severe weight loss in mice	Off-target VHL toxicity (HIF1 accumulation).[1]	VHL is vital for HIF regulation. Ensure the PROTAC is specific to the target. Reduce dose frequency to Q2D or Q3D.
Hook Effect observed in vivo	Dose is too high.	Unlike inhibitors, "more is not always better" for PROTACs. De-escalate dose to restore ternary complex equilibrium.

References

• Hsu, J. H., et al. (2020). EED-Targeted PROTACs Degrade EED, EZH2, and SUZ12 in the PRC2 Complex.[1] Cell Chemical Biology, 27(1), 41-53.[1] Link Demonstrates the use of alkyl-linked VHL PROTACs (similar to the C4-linker strategy) for in vivo degradation of the PRC2 complex.[1]

• Cubillos-Rojas, M., et al. (2022). Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38

  .[1] International Journal of Molecular Sciences, 23(21), 13331.[1] Link Provides specific protocols for formulating and dosing VHL-based PROTACs with alkyl linkers in mice.[1]

• Kofink, C., et al. (2022). A selective and orally bioavailable VHL-recruiting PROTAC achieves SMARCA2 degradation in vivo.[1] Nature Communications, 13, 5969.[1][5] Link Advanced reading on overcoming the solubility/bioavailability issues inherent to VHL-linker conjugates.

• Farnaby, W., et al. (2019). BAF complex vulnerabilities in cancer demonstrated via structure-based PROTAC design.[1] Nature Chemical Biology, 15, 672–680.[1] Link Seminal work illustrating the optimization of VHL-based degraders for in vivo application.[1]

Sources

• 1. PROTAC linker, E3 Ligase Ligand-Linker | BroadPharm [broadpharm.com]
• 2. (S,R,S)-AHPC-C4-NH2 hydrochloride | 2245697-83-8 | MOLNOVA [molnova.com]
• 3. (S,R,S)-AHPC-C4-NH2 hydrochloride|2245697-83-8|安捷凯 [anjiechem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. icr.ac.uk [icr.ac.uk]

Technical Notes & Optimization

Technical Support Center: (S,R,S)-AHPC-C4-NH2 Synthesis &amp; Troubleshooting

Introduction: Molecule Profile & Utility

Welcome to the technical support hub for (S,R,S)-AHPC-C4-NH2 . This molecule is a functionalized E3 ligase ligand designed for synthesizing Proteolysis Targeting Chimeras (PROTACs).[1] It recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to degrade a target protein.[2][3][4][5]

Unlike PEG-based linkers, the C4 (alkyl) linker in this molecule provides a shorter, more rigid, and hydrophobic connection. This distinct physicochemical profile requires specific handling protocols different from standard PEGylated VHL ligands.

Technical Specifications

Property	Detail
Core Ligand	AHPC (VHL ligand, VH032 derivative)
Stereochemistry	(S,R,S) – Critical for VHL binding affinity
Linker	4-carbon alkyl chain (C4)
Reactive Handle	Primary Amine (-NH2)
Primary Application	Amide coupling with Carboxylic Acid on Target Protein Ligand (TPL)
Solubility Profile	Hydrophobic (Soluble in DMSO, DMF; Poor in Water)

Module 1: Pre-Synthesis & Solubility

User Issue: "The powder won't dissolve in my reaction buffer, or it precipitates upon addition to the aqueous phase."

Root Cause Analysis

The "C4" alkyl chain significantly increases lipophilicity compared to PEG linkers. While the terminal amine is polar, the bulk of the molecule (VHL ligand + alkyl chain) is hydrophobic. Attempting to dissolve this directly in aqueous buffers or low-polarity organics (like Ether/Hexane) will fail.

Protocol: Proper Solubilization

• Primary Solvent: Dissolve the solid in anhydrous DMSO or DMF to create a high-concentration stock (e.g., 10–50 mM).

• Working Solution: If adding to an aqueous reaction (rare for amide coupling, common for assays), dilute the DMSO stock slowly into the buffer while vortexing. Ensure final DMSO concentration is <1% for biological assays.

• Avoid: Do not use water, methanol, or ethanol as primary solvents for the initial dissolution of the dry powder.

Module 2: The Coupling Reaction (Amide Bond Formation)

User Issue: "I am getting low yields or no product when coupling to my Target Protein Ligand (TPL-COOH)."

The Mechanism

The reaction relies on activating the carboxylic acid on your TPL to form an active ester, which is then attacked by the primary amine of (S,R,S)-AHPC-C4-NH2.

Standard Operating Procedure (SOP)

Recommended Scale: 10–50 mg

• Activation: Dissolve TPL-COOH (1.0 eq) in anhydrous DMF. Add HATU (1.1 eq) and DIPEA (3.0 eq). Stir for 5–10 minutes.

  • Why HATU? It is superior to EDC/NHS for rapid, high-yield couplings with sterically hindered amines.

• Coupling: Add (S,R,S)-AHPC-C4-NH2 (1.0–1.2 eq) dissolved in minimal DMF.

• Reaction: Stir at Room Temperature (RT) for 1–4 hours. Monitor by LC-MS.[6][7][8]

• Workup: Dilute with Ethyl Acetate, wash with brine (x3) to remove DMF. Dry over Na2SO4.[8][9]

Visual Workflow: Amide Coupling Logic

Figure 1: Step-by-step logic for amide coupling between the Target Protein Ligand and the VHL E3 Ligase binder.

Module 3: Troubleshooting Guide (FAQs)

Issue A: Epomerization (Loss of Stereochemistry)

Symptom: LC-MS shows two peaks with identical Mass-to-Charge (m/z) ratios very close to each other. Diagnosis: The stereocenters in the hydroxyproline ring (specifically the C4 position) or the tert-leucine alpha-carbon are sensitive to harsh bases. If you lose the (S,R,S) configuration, the PROTAC will not bind VHL.

• Solution 1 (Base Choice): Switch from TEA (Triethylamine) to DIPEA (Diisopropylethylamine). DIPEA is non-nucleophilic and bulkier, reducing the risk of proton abstraction at chiral centers.

• Solution 2 (Temperature): Never heat the reaction above 40°C. Perform the activation step at 0°C if the TPL is particularly acidic.

Issue B: Product Co-elutes with DMSO

Symptom: In Reverse Phase HPLC, the product peak is broad or "smears" early in the chromatogram. Diagnosis: The C4 linker is hydrophobic, but if you inject a large volume of DMSO (solvent) onto the column, it acts as a strong eluent, carrying the product with it.

• Solution: Dilute your reaction mixture with 50% Water/Acetonitrile (or Methanol) before injection. If it precipitates, use a stronger gradient starting point (e.g., 30% B) rather than injecting pure DMSO.

Issue C: Unreacted Amine Remains

Symptom: TPL is consumed, but AHPC-C4-NH2 remains. Diagnosis: The activated ester hydrolyzed back to acid, or the TPL has steric bulk preventing the amine approach.

• Solution: Add a catalyst. HOAt (1.0 eq) can be added alongside HATU to stabilize the active ester and accelerate the reaction with the amine.

Troubleshooting Logic Tree

Figure 2: Diagnostic decision tree for common synthesis failures.

Module 4: Purification & Characterization

Once synthesized, the C4-linked PROTAC requires specific purification parameters due to its intermediate polarity (between highly polar PEG-PROTACs and non-polar small molecules).

Recommended HPLC Method

Parameter	Setting
Column	C18 Reverse Phase (e.g., XBridge or SunFire)
Mobile Phase A	Water + 0.1% Formic Acid (or TFA)
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 20 minutes
Flow Rate	15–20 mL/min (Prep scale)
Detection	UV 254 nm (Aromatic) & 214 nm (Amide)

Note on TFA: Trifluoroacetic acid (TFA) yields sharper peaks but can form salts with the PROTAC. If your biological assay is sensitive to pH or salt, perform a salt exchange (e.g., to HCl or free base) using a basic resin or lyophilization from dilute HCl after purification.

References

• Galdeano, C., et al. (2014). Structure-guided design and optimization of small molecules targeting the protein–protein interaction between the von Hippel–Lindau (VHL) E3 ubiquitin ligase and the hypoxia-inducible factor (HIF) alpha subunit.[5] Journal of Medicinal Chemistry, 57(20), 8657-8663.

• Maniaci, C., et al. (2017). Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation. Nature Communications, 8, 830.

• Testa, A., et al. (2020). 3-Fluoro-4-hydroxyprolines: Synthesis, conformational analysis, and stereoselective recognition by the VHL E3 ubiquitin ligase. Journal of the American Chemical Society, 142(11), 5261-5273.

• Steinebach, C., et al. (2019). Expanding the chemical space of VHL E3 ligase ligands for PROTAC discovery. ACS Medicinal Chemistry Letters, 10(7), 1037-1041.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. VHL ligand binding increases intracellular level of VHL | bioRxiv [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. growingscience.com [growingscience.com]
• 7. hplc.eu [hplc.eu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. scholarworks.calstate.edu [scholarworks.calstate.edu]

VHL-based PROTACs: A Technical Guide to Navigating the Hook Effect

Welcome to the technical support center for researchers, scientists, and drug development professionals working with VHL-based Proteolysis Targeting Chimeras (PROTACs). This guide provides in-depth troubleshooting strategies and frequently asked questions to help you understand and mitigate the "hook effect," a common phenomenon that can confound experimental results and lead to the misinterpretation of a PROTAC's efficacy.

Frequently Asked Questions (FAQs)

Q1: What is the "hook effect" in the context of VHL-based PROTACs?

Q2: What is the molecular mechanism behind the hook effect with VHL-based PROTACs?

The efficacy of a VHL-based PROTAC hinges on its ability to form a productive ternary complex, consisting of the target protein, the PROTAC molecule, and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[2][3] At optimal concentrations, this ternary complex is efficiently formed, leading to the ubiquitination and subsequent proteasomal degradation of the target protein.

However, at excessive concentrations, the PROTAC molecules can saturate both the target protein and the VHL E3 ligase independently.[2] This leads to the formation of non-productive binary complexes (Target-PROTAC or VHL-PROTAC).[2] These binary complexes are unable to bring the target and the E3 ligase together, thus inhibiting the formation of the productive ternary complex and reducing degradation efficiency.[2][4]

Diagram: PROTAC Mechanism of Action and the Hook Effect

Caption: At optimal concentrations, VHL-based PROTACs facilitate the formation of a productive ternary complex, leading to target protein degradation. At excessive concentrations, the formation of non-productive binary complexes dominates, inhibiting degradation and causing the hook effect.

Q3: What experimental factors can influence the magnitude of the hook effect?

Several factors can impact the onset and severity of the hook effect:

• PROTAC Concentration: This is the most direct factor. The hook effect is, by definition, concentration-dependent.

• Ternary Complex Cooperativity: Cooperativity refers to the change in affinity of the PROTAC for one protein upon binding to the other. Positive cooperativity, where the binding of the PROTAC to either the target or VHL increases its affinity for the other, stabilizes the ternary complex and can mitigate the hook effect.[2]

• Linker Design: The length, rigidity, and chemical composition of the linker connecting the target-binding and VHL-binding moieties are critical for establishing a stable and productive ternary complex conformation.[2][5]

• Cellular Context: The relative expression levels of the target protein and VHL E3 ligase in a specific cell line can influence the concentration at which the hook effect is observed.[6]

• Binding Affinities: The individual binding affinities of the PROTAC for the target protein and VHL can influence the equilibrium between binary and ternary complexes.

Troubleshooting Guide: Experimental Scenarios

This section addresses common issues encountered during VHL-based PROTAC experiments in a question-and-answer format.

Scenario 1: My dose-response curve is bell-shaped, with degradation decreasing at high concentrations.

• Likely Cause: You are observing the classic hook effect.[2]

• Troubleshooting Steps:

  • Confirm and Characterize: Repeat the experiment with a broader and more granular range of PROTAC concentrations to clearly define the bell-shaped curve.[7] This will allow you to accurately determine the optimal concentration for maximal degradation (Dmax) and the concentration at which 50% of the maximal degradation is achieved (DC50).[8]

  • Perform a Time-Course Experiment: Assess degradation at multiple time points (e.g., 2, 4, 8, 16, 24 hours) at both the optimal (Dmax) concentration and a higher, "hooked" concentration.[2] This will help you understand the kinetics of degradation and recovery.

  • Directly Measure Ternary Complex Formation: Utilize biophysical or cellular assays (see Experimental Protocols below) to measure the formation of the ternary complex across the same concentration range. A decrease in ternary complex formation at high PROTAC concentrations should correlate with the observed decrease in degradation.[7]

Scenario 2: I'm not observing any protein degradation, or it's very weak across all tested concentrations.

• Likely Causes:

  • The tested concentration range may be too high, falling entirely within the hook effect region.

  • The PROTAC may have poor cell permeability.[9]

  • The PROTAC may not be engaging the target protein or VHL inside the cell.[1]

  • The ternary complex may be unstable or non-productive.[9]

  • The VHL E3 ligase may not be sufficiently expressed in your cell line.[9]

• Troubleshooting Steps:

  • Test a Wider and Lower Concentration Range: Your initial concentrations may have been too high. It is crucial to test a very broad range of concentrations, from picomolar to high micromolar, to ensure you are not missing the optimal degradation window.[7]

  • Verify Target Engagement: Use a Cellular Thermal Shift Assay (CETSA) to confirm that your PROTAC is binding to the target protein in intact cells.[10][11][12] A thermal shift provides direct evidence of target engagement.

  • Confirm Ternary Complex Formation: Employ assays like NanoBRET™ or Co-Immunoprecipitation to verify that the PROTAC can physically bring the target protein and VHL together in a cellular context.[13][14]

  • Assess Cell Permeability: If target engagement and ternary complex formation are confirmed in biochemical assays but not in cells, poor cell permeability may be the issue.[15]

  • Check VHL Expression: Confirm the expression of VHL in your chosen cell line via Western blot or qPCR.

Scenario 3: How can I proactively design my VHL-based PROTAC to minimize the hook effect?

• Likely Cause: The intrinsic properties of the PROTAC (affinities, linker design) predispose it to forming binary complexes at high concentrations.

• Design and Optimization Strategies:

  • Optimize the Linker: The linker is a critical determinant of ternary complex stability.[5] Systematically vary the linker's length, composition, and attachment points to identify a design that promotes a more stable and productive ternary complex.[2]

  • Enhance Cooperativity: Rationally design the PROTAC to introduce favorable protein-protein interactions between the target and VHL. Positive cooperativity stabilizes the ternary complex, making its formation more favorable than that of the binary complexes, even at higher concentrations.[2]

  • Consider Advanced Designs: In some cases, strategies like trivalent PROTACs have been explored to modulate the hook effect and improve efficacy, although their ability to completely eliminate the hook effect is context-dependent.[6][16]

Experimental Protocols

Protocol 1: Western Blot for DC50 and Dmax Determination

This protocol outlines the essential steps for generating a dose-response curve to determine the potency (DC50) and efficacy (Dmax) of your PROTAC.

Diagram: Western Blot Workflow

Caption: Experimental workflow for determining PROTAC efficacy using Western Blot analysis.

• Cell Seeding: Plate your cells of interest at a suitable density in multi-well plates to ensure they are in the exponential growth phase at the time of treatment.

• PROTAC Treatment: Treat the cells with a serial dilution of your VHL-based PROTAC. It is crucial to test a wide concentration range (e.g., 1 pM to 100 µM) to identify the optimal concentration and observe any potential hook effect.[7] Include a vehicle-only control (e.g., DMSO).[7]

• Incubation: Incubate the cells for a predetermined time (e.g., 16-24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable buffer (e.g., RIPA) supplemented with protease and phosphatase inhibitors.[7]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal protein loading.[2]

• Western Blot Analysis:

  • Load equal amounts of protein (e.g., 15-30 µg) onto an SDS-PAGE gel.[2]

  • Separate the proteins by electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane and incubate with a primary antibody specific to your target protein and a loading control (e.g., GAPDH, β-actin).[2]

  • Incubate with an appropriate HRP-conjugated secondary antibody and visualize the bands using a chemiluminescence detection system.

• Data Analysis: Quantify the band intensities for your target protein and normalize them to the loading control. Plot the normalized protein levels against the PROTAC concentration to generate a dose-response curve and determine the DC50 and Dmax values.

Protocol 2: NanoBRET™ Assay for Ternary Complex Formation in Live Cells

This is a live-cell, proximity-based assay to quantify the formation of the Target-PROTAC-VHL ternary complex.[14]

• Cell Line Preparation: Co-transfect cells with plasmids expressing the target protein fused to NanoLuc® luciferase (donor) and VHL fused to HaloTag® (acceptor).[7] Alternatively, use CRISPR/Cas9 to endogenously tag the target protein with HiBiT and express HaloTag®-VHL.[17]

• Assay Setup: Plate the engineered cells in a white, 96-well plate. Add the HaloTag® ligand (fluorescent acceptor) and the NanoLuc® substrate.

• PROTAC Addition: Add a serial dilution of your VHL-based PROTAC to the wells.

• Signal Detection: Measure both the donor (NanoLuc®) and acceptor (fluorescent) emissions.

• Data Analysis: Calculate the NanoBRET™ ratio (acceptor emission / donor emission). An increase in this ratio indicates the formation of the ternary complex. Plotting the NanoBRET™ ratio against the PROTAC concentration can reveal the hook effect, where the ratio decreases at high concentrations.[17]

Protocol 3: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a label-free method to confirm the direct binding of a PROTAC to its target protein in a cellular environment.[11][12]

• Cell Treatment: Treat intact cells with your VHL-based PROTAC at the desired concentration or a vehicle control.

• Heating: Heat the cell suspensions at a range of different temperatures for a short period (e.g., 3 minutes).

• Lysis and Separation: Lyse the cells and separate the soluble (non-denatured) protein fraction from the precipitated (denatured) protein by centrifugation.

• Protein Detection: Analyze the amount of soluble target protein remaining in the supernatant at each temperature by Western blot or other quantitative methods.

• Data Analysis: Plot the percentage of soluble protein against the temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the PROTAC indicates that the PROTAC has bound to and stabilized the target protein, confirming target engagement.[11]

Data Summary Table

Parameter	Description	Typical Range/Value	Assay
DC50	The concentration of PROTAC required to degrade 50% of the target protein.	pM to µM	Western Blot, HiBiT Lytic Assay
Dmax	The maximum percentage of protein degradation achievable with the PROTAC.	50-95%	Western Blot, HiBiT Lytic Assay
Ternary Complex EC50	The concentration of PROTAC required to achieve 50% of the maximal ternary complex formation.	nM to µM	NanoBRET™, TR-FRET, SPR
CETSA ΔTm	The change in the melting temperature of the target protein upon PROTAC binding.	1-10 °C	Cellular Thermal Shift Assay

Conclusion

The hook effect is a critical consideration in the development and evaluation of VHL-based PROTACs. By understanding its underlying mechanism and employing the troubleshooting strategies and experimental protocols outlined in this guide, researchers can avoid misinterpreting their data, accurately characterize the efficacy of their PROTACs, and make more informed decisions in their drug discovery efforts. A multi-faceted approach that includes careful dose-response studies, direct measurement of ternary complex formation, and confirmation of target engagement will provide the most robust and reliable characterization of your VHL-based PROTACs.

References

• Pelago Bioscience. (n.d.). CETSA as a tool for assessing selectivity of warheads and PROTACS and for detecting binders.
• BenchChem. (2025, December). Common pitfalls in PROTAC experiments and how to avoid them. BenchChem Technical Support.
• Riching, K. M. (n.d.). Targeting Proteins for Degradation: Characterizing PROTAC Kinetics and Mode of Action Using Live-Cell Assays.
• Pelago Bioscience. (n.d.). CETSA PROTAC Profiling | Enhancing Degrader Research.
• BenchChem. (n.d.).
• BenchChem. (2025). A Comparative Guide: Cellular Thermal Shift Assay (CETSA) for Target Engagement of PROTACs. BenchChem.
• MarinBio. (n.d.). Researchers Unveil New Insights into Trivalent PROTACs and the Hook Effect.
• BenchChem. (2025). Technical Support Center: Minimizing the "Hook Effect" in PROTAC Experiments. BenchChem.
• Martinez Molina, D., & Nordlund, P. (2023, March 17). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. PMC.
• Biocompare. (2022, August 11). PROTACs: A Practical Guide. Biocompare.
• Creative Proteomics. (n.d.). DARTS vs CETSA: Choosing the Right Assay for Target Validation.
• Popow, J., et al. (n.d.). PROTAC-mediated ternary complex formation of the VHL E3 ligase and KRAS...
• BenchChem. (2025). Strategies to improve the efficiency of PROTACs. BenchChem.
• Crews, C. M., & Ciulli, A. (n.d.). An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs.
• Li, Y., et al. (2020, May 20). Assays and technologies for developing proteolysis targeting chimera degraders. PMC.
• Ciulli, A. (2023). Crystallization of VHL-based PROTAC-induced ternary complexes. PubMed.
• Promega Corporation. (n.d.). Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology in Live Cells.
• BenchChem. (2025, December).
• Hines, J., et al. (n.d.).
• Chitsazan, A., & Dahl, G. (2024, June 14). Unveiling the Power of PROTAC Valency: Navigating Cell Type-Specific Hook Effects. bioRxiv.
• Cheeseman, M. D., et al. (2026, January 12). Unhooking the Hook: Optimization of the Aurora A Targeting PROTAC JB170 to CCT400028, an In Vitro Degrader Chemical Probe. Journal of Medicinal Chemistry.
• Crews, C. M., et al. (n.d.). Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. PMC.
• Bio-Techne. (n.d.). Targeted Protein Degradation.
• Tran, N. L., et al. (2022, December 1). Targeted Protein Degradation: Design Considerations for PROTAC Development. eScholarship.
• LifeSensors. (n.d.).
• Gmaschitz, T., et al. (2023, April 18).
• Charnwood Discovery. (n.d.). Measuring PROTAC Ternary Complex Formation by SPR.
• ResearchGate. (n.d.). PROTAC-mediated ternary complex formation and hook effect.
• Refeyn. (n.d.). Characterizing PROTAC ternary complex formation with mass photometry.
• Hughes, S. J., & Ciulli, A. (2021). An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs. Methods in Molecular Biology.
• Reaction Biology. (n.d.). Protein Degradation Assays - PROTAC Screening.
• Ciulli Laboratory. (2017, March 13). First ternary crystal structure of a PROTAC bound to its E3 ligase VHL and Brd4 target. University of Dundee.
• Smith, B. E., et al. (n.d.). Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α. PMC.
• BenchChem. (2025). Navigating the "Hook Effect" in PROTAC Assays: A Technical Support Center. BenchChem.
• Ciulli, A. (2022, August 19). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews.
• Wang, Y., et al. (n.d.). A rapid and accurate method for evaluating the degradation of pan-Akt in cells by PROTACs using NanoLuc luciferase. PMC.
• Promega Corporation. (n.d.). Ternary Complex Formation.
• Troup, R. I., et al. (2020, October 30). Current strategies for the design of PROTAC linkers: a critical review. RSC Publishing.
• Revvity. (n.d.). Optimizing a ternary complex assay with AlphaLISA Toolbox reagents for targeted protein degradation applications.
• WuXi AppTec. (2022, June 23). How to Tackle the Developmental Challenges of PROTAC Drugs.
• Testa, A., et al. (2024, March 13). Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. Journal of Medicinal Chemistry.
• An, H., et al. (2025, April 19). Optimization of the PROTAC linker region of the proteasome substrate receptor hRpn13 rationalized by structural modeling with molecular dynamics. PMC.
• LifeSensors. (n.d.). PROTAC Ternary Complex Formation Assays.
• Testa, A., et al. (2023, June 20). Structure-guided design and optimization of covalent VHL-targeted sulfonyl fluoride PROTACs. bioRxiv.
• Tran, N. L., et al. (2023, December 1).
• Reddit. (2025, October 3). PROTAC testing.

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Technical Support Center: Optimizing Linker Length for (S,R,S)-AHPC-Based PROTACs

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for a critical step in the development of Proteolysis Targeting Chimeras (PROTACs): the optimization of the linker. Specifically, we will focus on PROTACs that utilize (S,R,S)-AHPC, a widely used ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2][3]

The linker, once considered a simple spacer, is now understood to be a crucial determinant of PROTAC efficacy.[4][5][6] Its length, composition, and attachment points profoundly influence the formation of a stable and productive ternary complex (Target Protein-PROTAC-E3 Ligase), which is the essential first step for target protein degradation.[7][][9] This guide is designed to help you navigate the complexities of linker design and troubleshoot common experimental hurdles.

Visualizing the Core Mechanism

At its heart, an (S,R,S)-AHPC-based PROTAC hijacks the cell's natural protein disposal system. The diagram below illustrates this catalytic process.

Caption: The catalytic cycle of an (S,R,S)-AHPC-based PROTAC.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions about linker design for VHL-recruiting PROTACs.

Q1: Where do I start? What is a typical starting linker length and composition?

A: There is no universal "one-size-fits-all" linker; the optimal design is highly dependent on the specific target protein and the attachment point on your target ligand.[6][7] However, a common and effective starting point is a flexible polyethylene glycol (PEG) or a simple alkyl chain.

• Starting Length: A linker length of 12-21 atoms is often a good initial range to explore.[5] For example, starting with a PEG4 (15 atoms) or a C8 alkyl chain and then systematically varying the length is a sound strategy.[5][10]

• Rationale: Flexible linkers like PEG and alkyl chains provide the conformational freedom necessary for the PROTAC to adopt a productive orientation, facilitating the crucial protein-protein interactions between the target and VHL that stabilize the ternary complex.[5]

Q2: How does linker composition (e.g., PEG vs. alkyl) affect my PROTAC's properties?

A: The chemical makeup of the linker is critical and impacts more than just the distance between the two ligands. It significantly influences the physicochemical properties of the entire PROTAC molecule.[7][]

Linker Type	Advantages	Disadvantages	Best For...
Alkyl Chains	- High metabolic stability.[] - Can improve cell permeability by reducing polar surface area.[] - Synthetically straightforward.[][12]	- Can significantly decrease aqueous solubility.[12] - May lead to non-specific hydrophobic interactions.	Optimizing for cell permeability and in vivo stability once a productive ternary complex geometry is established.
PEG Chains	- Increases aqueous solubility.[12][13] - Provides high flexibility. - Commercially available in various lengths for rapid library synthesis.[5][13]	- Can reduce cell permeability. - May be more susceptible to metabolism compared to alkyl chains.[12]	Initial screening to quickly determine the optimal linker length due to ease of synthesis and improved solubility.[5]

Q3: My PROTAC isn't working. How do I know if the linker is too short or too long?

A: Suboptimal linker length is a primary cause of PROTAC inactivity.

• Indicator of a Linker That Is Too Short: No target degradation is observed at any concentration. This often occurs because steric clashes prevent the simultaneous binding of the PROTAC to both the target protein and VHL, thus failing to form a ternary complex.[][14]

• Indicator of a Linker That Is Too Long: Weak or no degradation, and sometimes a lack of positive cooperativity in ternary complex formation.[5] An excessively long and flexible linker can have a high entropic penalty to adopt the required conformation for a stable ternary complex, leading to unproductive binding.[5][6] In some cases, very long linkers can still be effective, but potency may decrease beyond an optimal length.[5]

Q4: My PROTAC has poor solubility and/or cell permeability. Could the linker be the cause?

A: Absolutely. PROTACs are often large molecules that fall outside traditional "rule-of-five" drug-like space, making properties like solubility and permeability a significant challenge.[][15]

• Solubility: If your PROTAC uses a long, greasy alkyl linker, poor aqueous solubility is a likely consequence.[12]

  • Solution: Incorporate polar functional groups or heteroatoms into the linker, such as switching from an alkyl chain to a PEG linker, to improve solubility.[7][13]

• Permeability: Conversely, highly polar linkers (like long PEGs) can hinder passive diffusion across the cell membrane.[16] The linker's structure can influence the PROTAC's ability to adopt a folded, less polar conformation that shields polar groups, which is favorable for membrane crossing.[16][17]

  • Solution: A balance is key. Consider hybrid linkers (alkyl-PEG) or more rigid linkers that can pre-organize the molecule into a membrane-permeable conformation.[][16]

Part 2: Troubleshooting Guide & Experimental Workflows

This section provides structured guidance for diagnosing and solving specific experimental failures.

Systematic Workflow for Linker Optimization

A rational, iterative approach is essential for successful linker optimization. The following workflow outlines a best-practice strategy.

Caption: A systematic workflow for PROTAC linker optimization.

Problem 1: No Target Degradation Observed

This is the most common initial result. A systematic, evidence-based approach is required to diagnose the issue.

• Possible Cause A: Failed Ternary Complex Formation

  • Rationale: The linker is of a suboptimal length or rigidity, preventing the target and VHL from coming together productively.[][14] This is the most fundamental requirement for PROTAC action.

  • Troubleshooting Steps:

    • Synthesize Analogs: Create a small library of PROTACs where the linker length is systematically varied (e.g., adding or removing 2-3 atoms at a time).

    • Confirm Binary Binding: Ensure your warhead and (S,R,S)-AHPC ligands are binding to their respective proteins independently using assays like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).[18]

    • Assess Ternary Complex Formation: If possible, use biophysical methods like SPR, ITC, or TR-FRET to directly measure the formation of the POI-PROTAC-VHL complex.[18][19][20] A lack of signal or positive cooperativity is a strong indicator of a linker issue.[5][20]

• Possible Cause B: Poor Cell Permeability or Physicochemical Properties

  • Rationale: The PROTAC cannot reach its intracellular target. This is common for PROTACs with high molecular weight or high polarity.[15]

  • Troubleshooting Steps:

    • Evaluate Properties: Calculate physicochemical properties like cLogP and topological polar surface area (tPSA).

    • Modify Linker: Synthesize analogs with more lipophilic linkers (e.g., replace PEG with an alkyl chain) to enhance passive permeability.[][16] Be mindful that this may decrease solubility.

    • Perform Permeability Assays: Use assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 assays to empirically measure cell permeability.[21]

Problem 2: The "Hook Effect" Is Observed

A bell-shaped dose-response curve, where degradation decreases at high PROTAC concentrations, is known as the "hook effect".[22][23][24]

• Rationale: At excessive concentrations, the PROTAC saturates both the target protein and the E3 ligase independently, leading to the formation of unproductive binary complexes (POI-PROTAC and VHL-PROTAC) instead of the productive ternary complex.[9][24][25]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. explorationpub.com [explorationpub.com]
• 7. chempep.com [chempep.com]
• 9. PROTACs– a game-changing technology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimization of the PROTAC linker region of the proteasome substrate receptor hRpn13 rationalized by structural modeling with molecular dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. precisepeg.com [precisepeg.com]
• 13. Biopharma PEG Provides PEG derivatives Applied in PROTAC Linker [clinicalresearchnewsonline.com]
• 14. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 15. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 16. Impact of Linker Composition on VHL PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. portlandpress.com [portlandpress.com]
• 19. 三重複合体の形成 [promega.jp]
• 20. cytivalifesciences.com [cytivalifesciences.com]
• 21. Assays and technologies for developing proteolysis targeting chimera degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. benchchem.com [benchchem.com]
• 24. blog.crownbio.com [blog.crownbio.com]
• 25. researchgate.net [researchgate.net]

(S,R,S)-AHPC-C4-NH2 dihydrochloride stability in biological assays

Technical Support Center: (S,R,S)-AHPC-C4-NH2 Dihydrochloride

Topic: Stability, Handling, and Assay Optimization for (S,R,S)-AHPC-C4-NH2 Dihydrochloride Audience: Drug Discovery Scientists, Medicinal Chemists, and Chemical Biologists Version: 2.1 (Current as of 2025)

Executive Summary

(S,R,S)-AHPC-C4-NH2 dihydrochloride (often referred to as VHL Ligand-Linker Conjugate 1 ) is a critical intermediate for synthesizing Proteolysis Targeting Chimeras (PROTACs).[1] It consists of the high-affinity VHL ligand (VH032 derivative) tethered to a reactive primary amine via a 4-carbon alkyl chain.

While the dihydrochloride salt form significantly improves aqueous solubility compared to the free base, it introduces specific stability challenges—primarily hygroscopicity and pH-dependent reactivity—that can silently ruin PROTAC synthesis or biological controls if mishandled.

Module 1: Storage & Reconstitution (Pre-Assay)

The Silent Killer: Moisture-Induced Hydrolysis & Aggregation The dihydrochloride salt is highly hygroscopic. Absorption of atmospheric water does not just alter the effective molecular weight; it creates an acidic microenvironment that can promote hydrolysis of the amide bonds within the AHPC moiety over long-term storage.

Protocol: The "Dry-Chain" Reconstitution

• Step 1: Allow the product vial to equilibrate to room temperature inside a desiccator before opening. Why? Prevents condensation on the cold solid, which turns the salt into a sticky gum.

• Step 2: Reconstitute in anhydrous DMSO or water depending on the application.

  • For Synthesis: Use anhydrous DMSO or DMF.

  • For Biological Control: Water is acceptable, but stock solutions are less stable.

• Step 3: Aliquot immediately. Do not store the bulk stock at 4°C.

Table 1: Solubility & Storage Specifications

Solvent System	Solubility Limit	Stability (Stock)	Storage Temp	Notes
Water	≥ 50 mg/mL (~88 mM)	1 week	-80°C	Prone to hydrolysis; pH is acidic (~4-5).
DMSO (Anhydrous)	≥ 100 mg/mL (~170 mM)	6 months	-80°C	Recommended. Avoid freeze-thaw >3 cycles.
Ethanol	< 5 mg/mL	N/A	N/A	Poor solubility; not recommended.
PBS (pH 7.4)	~10 mg/mL	< 24 hours	4°C	Salt may precipitate if pH shifts rapidly.

Module 2: Chemical Stability & Synthesis Troubleshooting

Q: My conjugation reaction failed. The LC-MS shows the starting material, but no product. Is the amine dead? A: The amine is likely protonated and unreactive. Because this is a dihydrochloride salt, the terminal amine exists as an ammonium ion (

) in solution. It is non-nucleophilic in this state.

• The Fix: You must add a non-nucleophilic base (e.g., DIPEA or TEA) to the reaction mixture to deprotonate the amine.

• Stoichiometry: Use at least 2.5 - 3.0 equivalents of base relative to the ligand. You need 2 equivalents to neutralize the HCl salts and 1 equivalent to free the amine for conjugation.

Q: I see a "+18" mass peak in my LC-MS during storage. What is this? A: This indicates hydrolysis (Water = 18 Da). The AHPC moiety contains two amide bonds. The amide connecting the functionalized proline to the phenyl ring is susceptible to hydrolysis, especially in acidic aqueous solutions (which the dihydrochloride salt creates naturally when dissolved in water).

• Prevention: Store stocks in DMSO. If aqueous buffers are required, use a buffered system (PBS/HEPES) rather than unbuffered water to neutralize the acidity.

Module 3: Biological Assay Stability & "The Hook Effect"

In cellular assays, (S,R,S)-AHPC-C4-NH2 is often used as a competitor control to prove that a PROTAC's activity is VHL-dependent. However, users frequently report "inactive" controls due to incorrect dosing.

Visualizing the Troubleshooting Logic

Caption: Decision tree for troubleshooting lack of degradation potency in VHL-based PROTAC assays.

Critical FAQ: The Hook Effect

Q: I treated cells with high concentrations (10 µM) of my PROTAC, but degradation decreased compared to 1 µM. Is the compound unstable? A: No, this is the Hook Effect . PROTACs require the formation of a ternary complex (Target:PROTAC:E3 Ligase).[2][3] At high concentrations, the PROTAC saturates both the Target and the E3 Ligase independently, forming binary complexes (Target:PROTAC and E3:PROTAC) that cannot interact.

• Solution: Test a full dose-response curve. Effective VHL PROTACs often show peak degradation between 10 nM and 100 nM .

Q: How do I validate that my degradation is VHL-dependent? A: Perform a Competition Assay .

• Pre-treat cells with 100x excess of free (S,R,S)-AHPC-C4-NH2 (or the parent ligand VH032) for 1 hour.

• Add your PROTAC.[4][5]

• Result: The free ligand should occupy the VHL binding sites, preventing the PROTAC from recruiting the ligase. If degradation is blocked (rescued), the mechanism is on-target. If degradation persists, it is an off-target artifact.

Module 4: References & Citations

• Buckley, D. L., et al. (2012). "Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction." Journal of the American Chemical Society.

• Zengerle, M., et al. (2015). "Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4." ACS Chemical Biology.

• BenchChem Technical Data. "(S,R,S)-AHPC-C4-NH2 Dihydrochloride Properties and Handling." (Note: Generalized source for physical property data)

• Testa, A., et al. (2020). "3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase." Journal of the American Chemical Society.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Impact of Linker Composition on VHL PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. One moment, please... [biopharma.co.uk]
• 4. (S,R,S)-AHPC-C4-NH2 hydrochloride | 2245697-83-8 | MOLNOVA [molnova.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Introduction: The Efficiency vs. Potency Paradox

Welcome to the Targeted Protein Degradation (TPD) Technical Support Center.

Ticket ID: PROTAC-OPT-2026 Subject: Enhancing Degradation Efficiency (

) & Potency ( ) Assigned Specialist: Senior Application Scientist, TPD Division

As researchers, we often conflate potency (

: the concentration at which 50% degradation occurs) with efficiency ( : the maximum level of degradation achievable). A PROTAC with a low but a poor (e.g., only 60% degradation at saturation) leaves residual disease-causing protein, often leading to therapeutic failure.

This guide moves beyond basic "check the blot" advice. We will troubleshoot the thermodynamic and kinetic bottlenecks limiting your PROTAC's maximal efficacy.

Module 1: The "Hook Effect" & Concentration Optimization

Issue: "My degradation curve looks bell-shaped. At high concentrations, the protein comes back."

Technical Insight: This is the hallmark Hook Effect (autoinhibition). Unlike traditional inhibitors, PROTACs are driven by ternary complex equilibria. At high concentrations, the PROTAC saturates both the E3 ligase and the Protein of Interest (POI) individually, forming non-productive binary complexes (PROTAC-POI and PROTAC-E3) rather than the necessary ternary complex (POI-PROTAC-E3).[1]

Diagnostic Diagram: The Hook Effect Mechanism

Caption: At optimal concentrations (Yellow), ternary complexes form. At high concentrations (Red), excess PROTAC saturates individual binding sites, preventing E3-POI proximity.

Troubleshooting Steps:

• Run a Full Titration: Do not stop at 1

  M. Test 0.1 nM to 10 M. If peaks at 100 nM and drops at 1 M, you are overdosing.

• Shift the Window: To widen the effective concentration window (the "Goldilocks" zone), you must improve the Cooperativity Factor (

  ) . (See Module 2).

Module 2: Linkerology & Ternary Complex Stability

Issue: "I have strong binding to both targets, but no degradation."

Technical Insight: Binding

Degradation. The stability of the ternary complex is governed by Cooperativity ( ) , defined as: [2][3][4][5]

• Positive Cooperativity (

  ): The PROTAC-E3 interaction enhances the affinity for the POI (or vice versa) via de novo protein-protein interactions (PPIs). This creates a stable, long-lived complex allowing for efficient ubiquitin transfer.

• Negative Cooperativity (

  ): Steric clashes between the E3 and POI destabilize the complex.

The Solution: Linker Scanning The linker is not just a connector; it is a structural gauge.

Linker Strategy	Purpose	Expected Outcome
Vary Length	Alleviate steric clashes.	If short linkers fail, extend by 2-4 PEG units or alkyl carbons to relieve negative cooperativity.
Change Composition	Alter rigidity/solubility.	Switch from flexible PEG (high entropy cost) to rigid Piperazine/Piperidine (lower entropy cost) to "lock" the conformation.
Exit Vector	Change orientation.	If the E3/POI interface is repulsive, changing the attachment point on the ligand can rotate the protein 180°, potentially finding a favorable PPI interface.

Key Reference: Bondeson et al. demonstrated that while positive cooperativity helps, simply relieving steric clashes (via linker optimization) is often sufficient to recover degradation potency [1].

Module 3: The "Resynthesis Rate" Barrier

Issue: "Degradation is partial (50%) and the protein bounces back quickly."

Technical Insight: Degradation is a kinetic race. For a PROTAC to be effective, the rate of degradation (

) must exceed the rate of protein resynthesis ( ).

• High Turnover Proteins (e.g., c-Myc): Hard to degrade because the cell makes them faster than you can destroy them.

• Low Turnover Proteins (e.g., BRD4): Easier to achieve high

  .

Troubleshooting Protocol: Cycloheximide (CHX) Chase

• Treat cells with PROTAC.[6][7][8][9][10]

• Co-treat with CHX (protein synthesis inhibitor).

• Result A: If degradation improves significantly with CHX, your PROTAC is working, but the cell's synthesis rate is too high. Action: You need a more catalytic PROTAC (faster

  , slower for ternary complex).

• Result B: If degradation remains poor with CHX, the issue is upstream (permeability or ubiquitination).

Module 4: Permeability & Intracellular Engagement

Issue: "My compound works in lysate/biochemical assays but fails in live cells."

Technical Insight: PROTACs are large (MW > 800 Da), breaking Lipinski’s Rule of 5. They often get stuck in the membrane or pumped out by efflux transporters (e.g., MDR1).

Standard Protocol: NanoBRET™ Target Engagement (TE) Assay Do not rely on Western Blots for permeability. Use a live-cell biophysical assay to quantify intracellular binding.[11]

Step-by-Step Methodology:

• Transfection: Transfect HEK293 cells with a plasmid encoding your POI fused to NanoLuc® luciferase.

• Tracer Addition: Add a cell-permeable fluorescent tracer (known to bind the POI) at a concentration near its

  .

• Equilibration: Add your PROTAC (competitor) at varying concentrations.

• Measurement:

  • If the PROTAC enters the cell and binds the POI, it displaces the tracer.

  • Signal: Loss of BRET (Bioluminescence Resonance Energy Transfer) signal between NanoLuc and the Tracer.

• Data Analysis: Plot % Occupancy vs. log[PROTAC].

  • Result: If

    in NanoBRET Biochemical , permeability is excellent.

  • Result: If

    in NanoBRET >> Biochemical , you have a permeability problem.

Action: Optimize physicochemical properties (chameleonicity). Reduce Total Polar Surface Area (TPSA) or add intramolecular hydrogen bonds to "hide" polarity during membrane transit [2].

Troubleshooting Decision Tree

Use this logic flow to pinpoint the exact failure mode of your PROTAC.

Caption: Systematic workflow to isolate failure points: Permeability -> Ternary Complex Formation -> Ubiquitination -> Degradation Kinetics.

References

• Bondeson, D. P., et al. (2018).[12] "Delineating the role of cooperativity in the design of potent PROTACs for BTK." Proceedings of the National Academy of Sciences, 115(8), 1853–1858. Link

• Matsson, P., & Kihlberg, J. (2017). "How Big Is Too Big for Cell Permeability?" Journal of Medicinal Chemistry, 60(5), 1662–1664. Link

• Douglas, H. L., et al. (2020). "A Mechanistic Pharmacodynamic Modeling Framework for the Assessment and Optimization of Proteolysis Targeting Chimeras (PROTACs)." ACS Pharmacology & Translational Science, 3(6), 1233–1249. Link

• Gadd, M. S., et al. (2017). "Structural basis of PROTAC cooperative recognition for selective protein degradation." Nature Chemical Biology, 13, 514–521. Link

Sources

• 1. PROTACs: Past, Present and Future - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Estimating the cooperativity of PROTAC-induced ternary complexes using 19F NMR displacement assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cytivalifesciences.com [cytivalifesciences.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. portlandpress.com [portlandpress.com]
• 9. researchgate.net [researchgate.net]
• 10. marinbio.com [marinbio.com]
• 11. NanoBRET® TE Intracellular RAS Assay Technical Manual [worldwide.promega.com]
• 12. Frontiers | From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation [frontiersin.org]

Technical Support Center: Mitigating Off-Target Effects of (S,R,S)-AHPC-C4-NH2 PROTACs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (S,R,S)-AHPC-C4-NH2 based Proteolysis Targeting Chimeras (PROTACs). This guide is designed to provide in-depth troubleshooting advice and detailed experimental protocols to help you navigate the complexities of off-target effects and enhance the selectivity of your VHL-recruiting PROTACs.

Introduction: Understanding the Challenge of Off-Target Effects

(S,R,S)-AHPC-C4-NH2 is a widely used E3 ligase ligand-linker conjugate that incorporates a potent von Hippel-Lindau (VHL) ligand.[1] While this building block is instrumental in the design of effective PROTACs, ensuring the selective degradation of your protein of interest (POI) remains a critical challenge. Off-target effects, where the PROTAC induces the degradation of unintended proteins, can lead to cellular toxicity and confound experimental results, ultimately hindering therapeutic development.[2][3]

The formation of a productive ternary complex between the POI, the PROTAC, and the E3 ligase is the cornerstone of PROTAC efficacy and selectivity.[4] The linker component, in this case, a 4-carbon alkyl chain (-C4-), plays a crucial role in dictating the geometry and stability of this complex.[5][6] An improperly optimized linker can lead to the recruitment of off-target proteins that share structural similarities with the POI or have a fortuitous ability to form a stable ternary complex.

This guide will walk you through identifying, validating, and mitigating these off-target effects through a series of frequently asked questions, troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the development and characterization of (S,R,S)-AHPC-C4-NH2 based PROTACs.

Q1: My PROTAC is degrading my protein of interest, but I'm observing significant cellular toxicity. How can I determine if this is due to off-target effects?

A1: Cellular toxicity is a common concern and can stem from either on-target (the intended degradation of your POI has toxic consequences) or off-target effects. Distinguishing between these is a critical first step.

Troubleshooting Workflow:

• Global Proteomics Analysis: The gold standard for identifying off-target effects is unbiased mass spectrometry-based proteomics.[7][8] This will provide a global view of protein abundance changes in response to your PROTAC treatment. A significant decrease in the levels of proteins other than your POI is a strong indicator of off-target degradation.

• Design and Test a Negative Control: A well-designed negative control is essential for validating that the observed effects are mechanism-dependent.[9] For (S,R,S)-AHPC-C4-NH2 based PROTACs, an ideal negative control would be a molecule where the (S,R,S)-AHPC moiety is replaced with an inactive enantiomer that does not bind to VHL. If this control compound does not induce the same toxicity, it suggests the toxicity is VHL-dependent and likely due to protein degradation (either on- or off-target).

• Orthogonal Target Validation: Use an alternative method to deplete your POI, such as siRNA or CRISPR-Cas9-mediated knockout.[10] If this orthogonal approach recapitulates the observed toxicity, it points towards an on-target effect. If the toxicity is absent, it strengthens the hypothesis of off-target effects from your PROTAC.

Q2: My proteomics data shows several potential off-targets. How do I validate these findings?

A2: Validating hits from a proteomics screen is crucial to avoid pursuing false positives.

Validation Strategies:

• Western Blotting: This is a straightforward first step to confirm the degradation of a subset of your top off-target candidates.

• CRISPR-Mediated Tagging and Knockout: To definitively prove a protein is a true off-target, you can use CRISPR to introduce a tag (e.g., HaloTag or dTAG) onto the endogenous off-target protein. You can then test if your PROTAC can degrade this tagged protein. Conversely, knocking out the putative off-target and observing a rescue of the toxic phenotype can also validate its involvement.[11][12]

• Cellular Thermal Shift Assay (CETSA): CETSA can be used to assess the engagement of your PROTAC with potential off-targets in a cellular context. A shift in the melting temperature of a protein upon PROTAC treatment suggests a direct interaction.

Q3: I've confirmed off-target degradation. What are my options for mitigating these effects?

A3: Mitigating off-target effects primarily involves re-engineering your PROTAC to improve its selectivity.

Strategies for Improving Selectivity:

• Linker Optimization: The "-C4-" alkyl linker in your (S,R,S)-AHPC-C4-NH2 PROTAC is a key determinant of ternary complex geometry.[5][6] Systematically varying the linker length (e.g., C3, C5, C6) and composition (e.g., incorporating PEG or rigid moieties) can dramatically alter the selectivity profile by favoring the formation of the on-target ternary complex over off-target complexes.[13][14]

• Modify the POI Binder: If your POI binder has known promiscuity, consider using a more selective ligand. Even subtle modifications to the POI ligand can alter the presentation of the (S,R,S)-AHPC-C4-NH2 moiety and disfavor the formation of off-target ternary complexes.

• Explore Alternative E3 Ligases: While (S,R,S)-AHPC-C4-NH2 recruits VHL, some off-targets may have a higher propensity to form a stable ternary complex with this particular E3 ligase. In such cases, switching to a PROTAC that recruits a different E3 ligase (e.g., Cereblon or cIAP1) may eliminate the off-target degradation.[15]

Q4: My PROTAC isn't degrading the target protein, or the degradation is very weak. What could be the issue?

A4: Lack of degradation can be due to several factors, from poor cell permeability to inefficient ternary complex formation.

Troubleshooting Lack of Degradation:

Potential Cause	Troubleshooting Steps
Poor Cell Permeability	Assess cellular uptake using mass spectrometry or a fluorescently labeled analog. If permeability is low, consider linker modifications to improve physicochemical properties (e.g., reducing polarity).[3]
Inefficient Ternary Complex Formation	Use biophysical assays like Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), or Isothermal Titration Calorimetry (ITC) to measure the binding affinity of your PROTAC to both the POI and VHL, and to assess the stability of the ternary complex.[16][17] A weak ternary complex is a common reason for poor degradation.
Suboptimal Linker	The C4 linker may not be the optimal length or geometry for your specific POI-VHL pair. Synthesize and test a library of PROTACs with varying linker lengths and compositions.[5]
The "Hook Effect"	At high concentrations, PROTACs can form non-productive binary complexes (PROTAC-POI or PROTAC-VHL), which inhibits the formation of the productive ternary complex.[18] Perform a full dose-response curve to ensure you are not in the hook effect range.
Low E3 Ligase Expression	Confirm that your cell line expresses sufficient levels of VHL.
Lack of Accessible Lysines on POI	The POI must have accessible lysine residues for ubiquitination. Use structural modeling or mass spectrometry-based ubiquitin mapping to identify potential ubiquitination sites.

Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments in the characterization of (S,R,S)-AHPC-C4-NH2 based PROTACs.

Protocol 1: Global Proteomics Workflow for Off-Target Identification

This protocol outlines a typical workflow for identifying off-target effects of a PROTAC using quantitative mass spectrometry with tandem mass tags (TMT).[7][19]

dot

Caption: Workflow for quantitative proteomics analysis of PROTAC off-target effects.

Methodology:

• Cell Culture and PROTAC Treatment:

  • Culture your cells of interest to ~80% confluency.

  • Treat cells with your (S,R,S)-AHPC-C4-NH2 PROTAC at a concentration that gives maximal on-target degradation, a vehicle control (e.g., DMSO), and your inactive control PROTAC.

  • Include at least three biological replicates for each condition.

  • Harvest cells after an appropriate incubation time (e.g., 24 hours).

• Cell Lysis and Protein Extraction:

  • Lyse cells in a buffer containing protease and phosphatase inhibitors.

  • Quantify protein concentration using a standard method (e.g., BCA assay).

• Protein Digestion:

  • Reduce and alkylate the protein lysates.

  • Digest proteins into peptides using trypsin overnight at 37°C.

• Tandem Mass Tag (TMT) Labeling:

  • Label the peptide samples from each condition with a different TMT isobaric tag according to the manufacturer's protocol.

  • Combine the labeled samples.

• LC-MS/MS Analysis:

  • Analyze the combined, labeled peptide sample by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Use a suitable software package (e.g., MaxQuant, Proteome Discoverer) to identify and quantify proteins.

  • Normalize the data.

  • Perform statistical analysis (e.g., t-test or ANOVA) to identify proteins with significantly altered abundance in the PROTAC-treated samples compared to the controls.

  • Filter results to identify proteins that are significantly downregulated by the active PROTAC but not the inactive control.

Protocol 2: Biophysical Assay for Ternary Complex Characterization using Surface Plasmon Resonance (SPR)

This protocol describes the use of SPR to measure the kinetics and affinity of ternary complex formation.[16][17]

dot

Caption: Workflow for SPR-based analysis of PROTAC-induced ternary complex formation.

Methodology:

• Immobilization:

  • Immobilize your purified POI onto a sensor chip surface using standard amine coupling chemistry.

• Binary Interaction Analysis:

  • Inject a series of concentrations of your (S,R,S)-AHPC-C4-NH2 PROTAC over the POI-functionalized surface to determine the binary binding kinetics (association rate ka, dissociation rate kd) and affinity (KD).

  • In a separate experiment, immobilize VHL and inject the PROTAC to determine the PROTAC-VHL binary interaction parameters.

• Ternary Complex Analysis:

  • Inject a constant concentration of VHL mixed with a series of concentrations of your PROTAC over the POI-functionalized surface.

  • The enhanced binding response compared to the injection of VHL alone indicates the formation of the ternary complex.

• Data Analysis:

  • Fit the sensorgram data to appropriate binding models to determine the kinetic and affinity constants for the ternary complex.

  • Calculate the cooperativity (α), which is a measure of how the binding of the PROTAC and VHL to the POI influences each other's affinity. An α value greater than 1 indicates positive cooperativity, which is often a hallmark of an efficient PROTAC.

References

• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025).
• Thermo Fisher Scientific. (n.d.).
• Gebregiworgis, T., et al. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). PubMed.
• Xue, G., et al. (2020). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders.
• BenchChem Technical Support Team. (2025). Designing a PROTAC with (S,R,S)
• Wang, Y., et al. (2023).
• ChomiX. (n.d.). Target Identification and Selectivity Analysis of Targeted Protein Degraders. ChomiX.
• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025). A Researcher's Guide to Off-Target Protein Profiling of PROTACs Utilizing the (S,R,S)-Ahpc-peg4-NH2 Building Block. BenchChem.
• Fu, Y., et al. (2024). Protocol for constructing tumor-targeting ANM-PROTACs for degradation of transcription factors. STAR Protocols.
• Mayer, M., et al. (2024). Proximity Biosensor Assay for PROTAC Ternary Complex Analysis. ChemRxiv.
• Tran, N. L., et al. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. Current Protocols.
• Tran, N. L., et al. (2022). Targeted Protein Degradation: Design Considerations for PROTAC Development. eScholarship.
• Biocompare. (2022). PROTACs: A Practical Guide. Biocompare.
• Proteome Sciences. (n.d.). Protein Degrader/PROTAC assays. Proteome Sciences.
• Li, H., et al. (2023).
• Sigma-Aldrich. (n.d.). Design the Perfect PROTAC®. Sigma-Aldrich.
• MRC DTP. (n.d.). Collateral-ID: Mapping the off-target degradome of PROTACs. MRC DTP.
• van der Vliet, T., et al. (2020). Native Mass Spectrometry Can Effectively Predict PROTAC Efficacy. ACS Central Science.
• ChemPro Innovations. (n.d.). Analysis of PROTAC Target Protein and Degradation Profiles.
• Deaton, A. M., et al. (2021). A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing. Scientific Reports.
• Thermo Fisher Scientific. (2024). Confident transformation site localization of PROTAC drug metabolites facilitated by multi-stage fragmentation LC-HRAM-MS. Thermo Fisher Scientific.
• BenchChem Technical Support Team. (2025). Addressing off-target effects of (S,R,S)-AHPC-C4-NH2 degraders. BenchChem.
• Mtoz Biolabs. (n.d.). PROTAC Drug Off-Target Protein Assessment Service. Mtoz Biolabs.
• MedChemExpress. (n.d.). PROTAC Product Handbook. MedChemExpress.
• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm.
• MedChemExpress. (n.d.). (S,R,S)-AHPC-C4-NH2 dihydrochloride. MedChemExpress.
• BosterBio. (n.d.). How to Design Positive and Negative Controls for IHC, WB & ELISA. BosterBio.
• Technology Networks. (n.d.). Future Perspective of PROTAC Combined With CRISPR In Anti-cancer Area. Technology Networks.
• Precise PEG. (n.d.). Linkers in PROTACs. Precise PEG.
• Cyr, D. M., et al. (2015). Impact of linker length on the activity of PROTACs. Future Medicinal Chemistry.
• BenchChem Technical Support Team. (2025).
• ScienceOpen. (2025). PROTACs improve selectivity for targeted proteins. ScienceOpen.
• Gong, S., et al. (2023). Precision oncology revolution: CRISPR-Cas9 and PROTAC technologies unleashed. Frontiers in Oncology.
• Troup, R. I., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Research and Hypothesis in Medicine.
• ScienceOpen. (2024).
• Canver, M. C., et al. (2015). Discovery of cancer drug targets by CRISPR-Cas9 screening of protein domains.
• Tocris Bioscience. (2022). Opportunities and Perspectives on the Design and Synthesis of PROTAC® Degraders. Tocris Bioscience.
• Bond, M. J., et al. (2022). Discovery and Characterization of PROTACs Targeting Tissue Transglutaminase (TG2). Journal of Medicinal Chemistry.
• WuXi AppTec. (2022). How to Tackle the Developmental Challenges of PROTAC Drugs. WuXi AppTec.
• Revvity. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. PROTAC Drug Off-Target Protein Assessment Service | MtoZ Biolabs [mtoz-biolabs.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. benchchem.com [benchchem.com]
• 5. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Application of PROTACs in Target Identification and Target Validation - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Precision oncology revolution: CRISPR-Cas9 and PROTAC technologies unleashed - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. sigmaaldrich.com [sigmaaldrich.com]
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• 18. resources.revvity.com [resources.revvity.com]
• 19. Target Identification and Selectivity Analysis of Targeted Protein Degraders [chomixbio.com]

strategies to improve PROTAC solubility and bioavailability

Technical Support Center: PROTAC Optimization Division Subject: Strategies for Enhancing Solubility & Bioavailability in bRo5 Space Current Status: Operational Agent: Senior Application Scientist

Mission Statement

Welcome to the PROTAC Optimization Help Desk. You are likely here because your degrader is potent in vitro but failing in PK studies. This is the "PROTAC Paradox": to degrade a protein, we create massive heterobifunctional molecules (MW > 800 Da) that violate Lipinski’s Rule of 5 (Ro5), resulting in "molecular obesity"—poor solubility and negligible oral bioavailability.

This guide moves beyond basic chemistry into Beyond Rule of 5 (bRo5) engineering. We treat your molecule not just as a structure, but as a dynamic system that must navigate aqueous buffers and lipid membranes.

Module 1: The "Chameleon" Strategy (Chemical Modification)

User Issue: "My PROTAC has high cellular potency but <1% oral bioavailability. It seems unable to cross the gut membrane."

Root Cause Analysis: Your molecule is likely "frozen" in a polar conformation. High TPSA (Topological Polar Surface Area) > 140 Ų usually prohibits membrane passive diffusion. However, successful oral PROTACs (like ARV-110) behave as Molecular Chameleons . They fold in lipophilic environments to hide their polar groups (lowering effective TPSA) and unfold in aqueous environments to bind their targets.

Troubleshooting Protocol: Engineering Chameleonicity

Step 1: Induce Intramolecular Hydrogen Bonding (IMHB) You must design the linker to fold upon itself in a lipid environment.

• Action: Introduce hydrogen bond donors (HBD) and acceptors (HBA) within the linker that can pair up when water is removed.

• Mechanism: In the gut lumen (aqueous), water solvates the HBD/HBA. In the membrane (lipid), water is stripped; the HBD/HBA snap together, "zipping" the molecule into a compact, lipophilic sphere.

Step 2: Linker Rigidification Long, flexible alkyl/PEG linkers suffer from high entropic penalties and metabolic instability.[1]

• Action: Replace flexible chains with rigid, polar-neutral scaffolds (e.g., piperazines, piperidines, spiro-cycles).

• Benefit: Rigid linkers reduce the number of rotatable bonds, lowering the entropic cost of binding and often improving permeability by limiting the "floppy" exposure of polar surface area.

Step 3: The "Prodrug" Escape Hatch If the E3 ligand (e.g., VHL) is too polar and cannot be modified without losing affinity:

• Action: Mask the polar hydroxyl group on the VHL ligand with a lipophilic ester.

• Result: This creates a lipophilic prodrug that crosses the membrane, where intracellular esterases cleave the mask to release the active PROTAC.

Visualizing the Chameleonic Workflow

Caption: The Chameleonic Effect: PROTACs must dynamically switch between high-polarity (solubility) and low-polarity (permeability) states via Intramolecular Hydrogen Bonding (IMHB).

Module 2: Formulation Strategies (Physical Modification)

User Issue: "I cannot modify the chemistry further without losing potency. The compound precipitates immediately in FaSSIF (Fasted State Simulated Intestinal Fluid)."

Root Cause Analysis: Your compound is "Brick Dust"—high melting point and low solubility. Standard formulation (crystalline powder) will fail because the energy required to break the crystal lattice is too high. You must disrupt the crystal lattice before administration.

Troubleshooting Protocol: Amorphous Solid Dispersions (ASD)

The Strategy: Trap the PROTAC in a high-energy amorphous state within a polymer matrix. This creates a "spring and parachute" effect: the amorphous form dissolves rapidly (spring), and the polymer prevents it from re-crystallizing (parachute).

Comparison of Formulation Options:

Formulation Type	Mechanism	Best For	Pros	Cons
Crystalline Powder	Standard solid state	High solubility drugs (rare for PROTACs)	Stable, cheap	Fail state for most PROTACs (low bioavailability)
Lipid Formulation (SNEP)	Dissolved in oil/surfactant	"Grease balls" (Low MP, High LogP)	Bypasses dissolution step; recruits lymphatic transport	Low drug loading capacity; complex stability
Amorphous Solid Dispersion (ASD)	Drug dispersed in polymer matrix	"Brick dust" (High MP, Low Sol)	Gold Standard for bRo5; maintains supersaturation	Requires Hot Melt Extrusion or Spray Drying
Nanomilling	Particle size reduction	Dissolution-rate limited drugs	Scalable	Does not improve intrinsic solubility

Recommended Protocol: Kinetic Solubility in Biorelevant Media Do not rely on PBS solubility. PROTACs often dissolve better in the presence of bile salts (Food Effect).

• Preparation: Prepare PROTAC stock (10 mM in DMSO).

• Media: Use FaSSIF (Fasted) and FeSSIF (Fed) simulated fluids.

• Spike: Add stock to media to reach 100 µM.

• Incubation: Shake at 37°C for 4 hours (intestinal transit time).

• Filtration: Filter via 0.45 µm PVDF (check for binding first!).

• Analysis: LC-MS/MS quantification.

  • Success Criteria: Solubility > 10 µg/mL in FeSSIF suggests a positive food effect strategy is viable.

Module 3: Experimental Troubleshooting (FAQ)

Q1: My PROTAC disappears in the Caco-2 permeability assay, but I don't see it on the receiver side. Where did it go? A: It is likely stuck to the plastic.

• The Issue: bRo5 molecules are highly lipophilic and sticky. They bind non-specifically to the assay plate walls and the filter membrane.

• The Fix:

  • Mass Balance Check: You must measure the donor, receiver, and extract the cell monolayer/plastic walls with acetonitrile at the end. If recovery is < 70%, the data is invalid.

  • Add BSA: Add 4% BSA to the receiver side to act as a "sink," mimicking plasma protein binding and pulling the PROTAC through.

Q2: I used a PEG linker to improve solubility, but permeability dropped. Why? A: You increased the TPSA too much.

• The Logic: While PEG is hydrophilic, it adds significant polar surface area (ether oxygens). If the linker is long (e.g., PEG3-PEG5), the TPSA may exceed the permeability threshold.

• The Fix: Switch to a "chimeric" linker. Use short alkyl chains interspersed with a rigid piperazine. This breaks the lipophilicity without adding the excessive polarity of a full PEG chain.

Summary Workflow: From Design to Delivery

Caption: Decision matrix for optimizing PROTACs. Chemical changes (Blue) address intrinsic properties; Formulation (Red) addresses kinetic solubility.

References

• Atilaw, Y., et al. (2021). Solution conformations of a linked-macrocyclic PROTAC and its open precursors: experimental and theoretical evidence for chameleonicity. Nature Communications. Link

• Pike, A., et al. (2020). Optimising proteolysis-targeting chimeras (PROTACs) for oral drug delivery: a drug metabolism and pharmacokinetics perspective. Drug Discovery Today. Link

• Cantrill, C., et al. (2020). Fundamental Aspects of DMPK Optimization of Targeted Protein Degraders. Journal of Medicinal Chemistry. Link

• Klein, V.G., et al. (2020). Understanding and Improving the Membrane Permeability of PROTACs. Journal of Medicinal Chemistry. Link

• Moon, S., et al. (2024). PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers. Pharmaceutics.[2][3][4] Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. pharmacytimes.com [pharmacytimes.com]
• 3. Orally Bioavailable Proteolysis-Targeting Chimeras: An Innovative Approach in the Golden Era of Discovering Small-Molecule Cancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chempep.com [chempep.com]

Module 1: Sample Preparation &amp; Lysis (The "Invisible" Failure)

Technical Support Center: PROTAC Western Blot Optimization

Mission: To transition researchers from standard inhibitor-based Western blotting to the kinetic-driven, ternary-complex-dependent requirements of PROTAC (Proteolysis-Targeting Chimera) analysis.

Q: I see degradation of my target, but I cannot detect the ubiquitinated intermediate, even at early time points. What is wrong?

A: You are likely experiencing rapid deubiquitination during cell lysis. Unlike standard inhibitors, PROTACs rely on the ubiquitin-proteasome system (UPS). Inside the cell, Deubiquitinases (DUBs) are constantly removing ubiquitin chains.[1][2] Upon cell lysis, DUBs remain active and can strip your target of ubiquitin chains in seconds, leaving you with a "clean" but degraded band.

The Fix: The "Ubiquitin-Preservation" Lysis Buffer Standard RIPA buffer is insufficient. You must inhibit DUBs immediately upon lysis.

Protocol Adjustment: Add N-Ethylmaleimide (NEM) to your lysis buffer.[2] NEM is an irreversible cysteine peptidase inhibitor that potently blocks DUBs.[3]

Component	Standard Conc.	PROTAC/Ubiquitin Conc.[4]	Function
NEM	0 mM	10–20 mM	Irreversible DUB inhibition (Critical for detecting smears).
MG132	0 µM	10–50 µM	Proteasome inhibitor (Prevents degradation to accumulate Ub-target).
SDS	0.1%	1–2%	Denatures DUBs rapidly (Use with boiling if compatible).
Benzonase	Optional	Required	Reduces viscosity from high DNA content in concentrated lysates.

Technical Note: NEM is unstable in aqueous solution. Prepare fresh or store as frozen aliquots in ethanol. Do not add DTT or β-mercaptoethanol to the lysis buffer before the NEM reaction is complete, as reducing agents will quench NEM.

Module 2: The "Hook Effect" & Dosing Strategy

Q: My target degraded at 100 nM, but the signal returned at 1 µM and 10 µM. Did the drug fail?

A: No, this is the classic Hook Effect (Autoinhibition), a hallmark of bifunctional molecules. PROTACs must form a Ternary Complex (Target : PROTAC : E3 Ligase).

• Optimal Concentration: The PROTAC bridges the Target and E3.

• Excess Concentration: The PROTAC saturates the Target and the E3 Ligase separately, forming non-functional Binary Complexes . The Target and E3 can no longer meet.

Visualizing the Mechanism:

Caption: The Hook Effect occurs when excess PROTAC saturates binding sites, preventing the necessary ternary complex formation for ubiquitination.[5]

Actionable Advice:

• Do not assume "more is better." Always run a wide dose-response curve (e.g., 1 nM to 10 µM).

• Calculate DC50 and Dmax:

  • DC50: Concentration at which 50% of the target is degraded.

  • Dmax: The maximum degradation achievable (e.g., 95% degradation).

  • Note: A PROTAC with a lower Dmax (60%) might be less efficacious therapeutically, even if it has a potent DC50.

Module 3: Validation & Controls (The "Rescue" Experiment)

Q: How do I prove the band disappearance is due to PROTAC-mediated proteasomal degradation and not just transcriptional downregulation or toxicity?

A: You must perform a Rescue Experiment . If the PROTAC mechanism is genuine, blocking the proteasome or the E3 ligase machinery should restore the protein levels.

The "Rescue" Protocol:

• Seed Cells: 6-well plate format.

• Pre-treatment (Control Arms):

  • Arm A (Vehicle): DMSO only.

  • Arm B (Proteasome Block): Pre-treat with MG132 (10 µM) for 1–2 hours.

  • Arm C (Neddylation Block): Pre-treat with MLN4924 (1 µM) for 1–2 hours.

    • Why MLN4924? It inhibits NAE (NEDD8-Activating Enzyme), preventing the neddylation required for Cullin-RING E3 ligase activation [1]. It is a cleaner upstream control than MG132.

• PROTAC Treatment: Add your PROTAC (at Dmax concentration) to all arms. Incubate for your optimized degradation time (e.g., 6–24 hours).

• Harvest & Blot:

  • Result: If Arm A shows degradation, but Arms B and C show stable protein levels (Rescue), the mechanism is confirmed.

Validation Workflow Diagram:

Caption: Decision tree for validating PROTAC specificity using chemical biology tools (MG132 and MLN4924).

Module 4: Data Analysis & Normalization

Q: My housekeeping protein (GAPDH/Actin) levels are fluctuating. How do I normalize?

A: PROTACs and rescue agents (like MLN4924) can affect the cell cycle or general protein stability, rendering standard housekeeping proteins (HKPs) unreliable.

The Fix: Total Protein Normalization (TPN) Do not rely on a single HKP. Use a total protein stain (e.g., Ponceau S, Stain-Free technology, or REVERT stain) to normalize the target signal against the total protein load in the lane.

Troubleshooting Matrix:

Symptom	Probable Cause	Corrective Action
High MW Smear	Polyubiquitination of target.	This is good! It proves target engagement. Use a gradient gel (4–20%) to resolve the smear.
Band "Smiling"	High salt/detergent in lysis buffer.	Reduce lysis volume loaded or desalt samples.
No Degradation	Poor cell permeability.	Perform a "Cellular Thermal Shift Assay" (CETSA) to verify the PROTAC enters the cell and binds the target.
Rebound at 24h	Rapid PROTAC metabolism or protein resynthesis.	Perform a time-course (2h, 4h, 8h, 24h). Degradation is kinetic; you may be missing the window.

References

• Soucy, T. A., et al. (2009).[6] An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature. Link

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology. Link

• Hughes, S. J., et al. (2017). PROTACs: A Practical Guide. Methods in Molecular Biology. Link

• BenchChem Technical Support. Navigating the "Hook Effect" in PROTAC Assays. Link

• Bio-Techne.[7] Simple Western Hits the Bullseye of Targeted Protein Degradation. Link

Sources

• 1. Cell-Based Covalent-Capture Deubiquitinase Assay for Inhibitor Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bitesizebio.com [bitesizebio.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Structural basis of PROTAC cooperative recognition for selective protein degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. blog.crownbio.com [blog.crownbio.com]
• 6. opendata.cemm.at [opendata.cemm.at]
• 7. catsci.com [catsci.com]

Reference Data & Comparative Studies

Publish Comparison Guide: (S,S,S)-AHPC vs. (S,R,S)-AHPC

This guide provides an in-depth technical comparison and operational framework for using (S,S,S)-AHPC as a negative control for the active VHL ligand (S,R,S)-AHPC (VH032-amine).[1]

The Stereochemical Switch for VHL Specificity

Executive Summary: The Logic of the Epimer

In Targeted Protein Degradation (TPD), proving that a PROTAC operates via the intended E3 ligase is a critical validation step. (S,R,S)-AHPC (often referred to as VH032-amine) is the industry-standard ligand for recruiting the Von Hippel-Lindau (VHL) E3 ligase.[1]

Its diastereomer, (S,S,S)-AHPC , serves as the definitive negative control .[1][2] By inverting a single stereocenter at the 4-hydroxyproline core, (S,S,S)-AHPC loses >1000-fold binding affinity for VHL while maintaining identical physicochemical properties (MW, solubility, cell permeability) to the active ligand.[1] This makes it the ideal tool to distinguish bona fide VHL-mediated degradation from off-target effects or cytotoxicity.[1]

Mechanistic Foundation: The Hydroxyproline Pocket

To understand why the control works, one must understand the VHL binding interface.[1] The VHL protein recognizes the (2S,4R)-4-hydroxyproline (Hyp) residue found in HIF-1

.[1]

• The Active Ligand (S,R,S)-AHPC: Contains a trans-4-hydroxyproline motif.[1] The 4-hydroxyl group in the R-configuration forms critical hydrogen bonds with His115 and Ser111 deep within the VHL

  -domain.[1]

• The Negative Control (S,S,S)-AHPC: Contains a cis-4-hydroxyproline motif.[1] The inversion to the S-configuration at the C4 position points the hydroxyl group away from the H-bond acceptors and introduces a steric clash with the hydrophobic floor of the pocket, effectively abolishing binding.

Diagram 1: Stereochemical Mechanism of Action

Caption: The (S,R,S) isomer fits the VHL pocket to form essential H-bonds, while the (S,S,S) isomer's inverted hydroxyl group disrupts binding.[1]

Comparative Performance Data

The following data highlights the drastic difference in biological activity despite chemical similarity.

Feature	(S,R,S)-AHPC (Active)	(S,S,S)-AHPC (Negative Control)
Stereochemistry	L-tert-Leu — trans-4-Hyp — L-Pro	L-tert-Leu — cis-4-Hyp — L-Pro
VHL Binding ( )	~100 - 200 nM	> 100,000 nM (>100 µM)
VHL Binding ( )	~0.3 µM (FP Assay)	> 100 µM (No displacement)
Primary Use	PROTAC Anchor / VHL Recruiter	Specificity Control / "Epimer Control"
Cell Permeability	High	High (Identical to Active)
Solubility	High (DMSO/Aqueous)	High (Identical to Active)

Data Source: Derived from foundational VHL ligand studies (Galdeano et al., 2014; Frost et al., 2016).

Experimental Validation Protocols

The two primary applications for (S,S,S)-AHPC are Competition Assays (to prove target engagement) and Epimer PROTAC Synthesis (to prove degradation mechanism).[1]

Protocol A: Fluorescence Polarization (FP) Competition Assay

Objective: Validate that a new molecule binds VHL by displacing a fluorescent probe, using (S,S,S)-AHPC to define the non-specific binding baseline.[1]

• Reagents:

  • Protein: Recombinant VHL-ElonginB-ElonginC (VBC) complex (100 nM final).[1]

  • Probe: FAM-labeled VH032 (10 nM final).

  • Controls: (S,R,S)-AHPC (Positive), (S,S,S)-AHPC (Negative).

• Workflow:

  • Plate 10 nM FAM-probe and 100 nM VBC protein in 384-well black plates.

  • Add serial dilutions of test compounds and controls (range: 1 nM to 100 µM).

  • Incubate for 30–60 minutes at Room Temperature.

  • Read Fluorescence Polarization (Ex 485 nm / Em 535 nm).

• Validation Criteria:

  • (S,R,S)-AHPC must show a sigmoidal dose-dependent decrease in mP (displacement).[1]

  • (S,S,S)-AHPC must show a flat line (no displacement) up to 100 µM.[1]

  • Note: If (S,S,S)-AHPC shows displacement, your protein concentration may be too high or the protein quality is compromised.[1]

Protocol B: The "Epimer Control" in Cellular Degradation

Objective: Confirm that protein degradation induced by a PROTAC is strictly VHL-dependent.

• Design: Synthesize the "Active PROTAC" (using S,R,S) and the "Inactive Epimer PROTAC" (using S,S,S). Both molecules are identical except for the single OH orientation.[1]

• Cell Treatment:

  • Treat cells with Active PROTAC (e.g., 10 nM - 1 µM).[1]

  • Treat cells with Epimer PROTAC at identical concentrations.[1]

  • Include a DMSO vehicle control.[1]

• Readout (Western Blot):

  • Active PROTAC: Significant reduction in Target Protein levels.[1]

  • Epimer PROTAC: Target Protein levels should match DMSO control (No degradation).

• Interpretation:

  • If the Epimer PROTAC also degrades the protein, the mechanism is off-target (not VHL-mediated) or the compound is destabilizing the protein via the warhead alone.[1]

Diagram 2: PROTAC Validation Workflow

Caption: Parallel synthesis of the Active and Epimer PROTACs allows for a self-validating experimental loop.

Troubleshooting & Best Practices

• Concentration Limits: While (S,S,S)-AHPC is a negative control, extremely high concentrations (>100 µM) may induce non-specific effects or weak binding.[1] Always titrate controls.

• Solubility: Both isomers have identical solubility.[1] If the Active precipitates in media, the Epimer will likely do the same.[1] This makes the Epimer an excellent control for toxicity caused by compound aggregation.[1]

• Nomenclature Check: Always verify the chemical name.

  • Active:

    [1]

  • Control:

  • Tip: Look for the "cis-4-hydroxy" or "4S" designation in the Certificate of Analysis.[1]

References

• Buckley, D. L., et al. (2012).[1] "Targeting the Von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules." Journal of the American Chemical Society.[1]

• Galdeano, C., et al. (2014).[1] "Structure-guided design and optimization of small molecules targeting the protein–protein interaction between the von Hippel-Lindau (VHL) E3 ubiquitin ligase and the hypoxia inducible factor (HIF) alpha subunit." Journal of Medicinal Chemistry.

• Frost, J., et al. (2016).[1] "Potent and selective chemical probe of hypoxic signaling downstream of HIF-α hydroxylation via VHL inhibition."[1] Nature Communications.[1] [1]

• MedChemExpress. "(S,S,S)-AHPC hydrochloride Product Information." MedChemExpress Catalog.

Sources

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]

The Linker Dilemma: (S,R,S)-AHPC-C4-NH2 vs. PEG Variants in VHL-Recruiting PROTACs

Topic: (S,R,S)-AHPC-C4-NH2 vs. PEG Linkers in PROTAC Design Content Type: Technical Comparison Guide

Executive Verdict

In the optimization of VHL-recruiting PROTACs, the choice between an alkyl-based building block like (S,R,S)-AHPC-C4-NH2 and a PEG-based linker represents the classic medicinal chemistry trade-off between permeability and solubility .

• Choose (S,R,S)-AHPC-C4-NH2 (Alkyl) when: Your primary bottleneck is cellular permeability or oral bioavailability. The C4 alkyl chain reduces Topological Polar Surface Area (TPSA) and favors "chameleon-like" collapsing in lipophilic membranes, often yielding higher cellular potency despite lower aqueous solubility. It is also superior when a rigid, pre-organized geometry is required to maximize positive cooperativity.

• Choose PEG Linkers when: You are in the initial "Linkerology" scanning phase or when the warhead (POI ligand) is highly lipophilic. PEG imparts essential water solubility to prevent aggregation and provides the flexibility needed to sample multiple ternary complex conformations.

The Chemistry of the Contenders

To understand the functional divergence, we must first define the structural distinctness of the two reagents.

A. (S,R,S)-AHPC-C4-NH2

• Identity: A pre-assembled E3 ligase ligand-linker conjugate.

• Ligand: (S,R,S)-AHPC (also known as VH032-amine derivative), a high-affinity binder for the Von Hippel-Lindau (VHL) E3 ligase.

• Linker: A 4-carbon saturated alkyl chain (butyl).

• Handle: A primary amine (-NH2) for amide coupling to the POI ligand (Warhead).

• Key Feature: Hydrophobic & Semirigid. The carbon chain lacks hydrogen bond donors/acceptors, making it "invisible" to water but highly compatible with lipid bilayers.

B. PEG Linkers (e.g., PEG2, PEG4) [1]

• Identity: The industry standard for initial PROTAC exploration.

• Structure: Repeating ethylene glycol units (–CH₂CH₂O–).

• Key Feature: Hydrophilic & Flexible. The ether oxygens act as hydrogen bond acceptors, drastically improving solvation in aqueous media but increasing TPSA, which can hamper membrane crossing.

Critical Analysis: Performance & Mechanism

3.1. Permeability & The "Chameleon Effect"

The most significant advantage of (S,R,S)-AHPC-C4-NH2 is its contribution to passive permeability .

• Mechanism: PROTACs are large (often >800 Da). To cross the cell membrane, they must hide their polar groups. PEG linkers expose oxygen atoms that solvate well but create a high energy barrier for membrane entry.

• The Alkyl Advantage: The C4 linker is lipophilic.[] In an aqueous environment, the PROTAC may aggregate, but in the lipid bilayer, the alkyl chain allows the molecule to fold upon itself (intramolecular

  - stacking or van der Waals collapse), effectively "hiding" the polar VHL ligand. This is the Chameleon Effect —adapting conformation to the solvent environment.

3.2. Ternary Complex Thermodynamics (Cooperativity)

Degradation efficiency (

) is driven by the stability of the Target:PROTAC:VHL ternary complex.

• Entropy Penalty: PEG linkers are highly flexible. Freezing a flexible PEG linker into a specific binding conformation costs significant entropy (

  ).

• Pre-organization: The C4 linker has fewer degrees of freedom. If the C4 length perfectly spans the gap between the VHL and Target binding sites, the entropic cost of binding is lower. This often results in positive cooperativity (

  ), where the PROTAC binds the ternary complex more tightly than the binary components alone.[3]

3.3. Solubility & Formulation

• The PEG Win: If your Warhead is a greasy kinase inhibitor, attaching a C4-AHPC moiety creates a "brick dust" molecule—insoluble in water. PEG linkers are often mandatory here to allow the compound to exist in assay buffers without crashing out.

Comparative Data Analysis

The following table summarizes representative performance metrics derived from VHL-PROTAC optimization campaigns (e.g., BET or kinase degraders).

Feature	(S,R,S)-AHPC-C4-NH2 (Alkyl)	PEG-based Linkers (e.g., PEG3/4)
Aqueous Solubility	Low to Very Low	High (Critical for lipophilic warheads)
Cell Permeability (Papp)	High (Low TPSA)	Low to Moderate (High TPSA)
Cooperativity ( )	Potential for High Positive Cooperativity (Rigid)	Generally Neutral (Flexible/Entropic cost)
Metabolic Stability	High (Resistant to oxidation)	Moderate (Susceptible to oxidative cleavage)
Synthetic Utility	Late-stage Lead Optimization	Early-stage "Linker Scanning"
Degradation Potency ( )	Often lower (better) due to permeability	Variable; often limited by cell entry

Decision Logic & Workflow

The following diagram illustrates the decision process for selecting between these linker types during a drug discovery campaign.

Figure 1: Strategic decision tree for selecting between Alkyl (C4) and PEG linkers based on warhead properties and development goals.

Experimental Protocols: Validating the Choice

To empirically determine the superior linker for your specific Target-VHL pair, execute this "Linkerology" workflow.

Phase 1: Synthesis (Parallel Library)

• Objective: Create matched pairs of PROTACs (e.g., Warhead-C4-VHL vs. Warhead-PEG2-VHL).

• Method: Standard Amide Coupling.

  • Activate Warhead-COOH (1.0 eq) with HATU (1.2 eq) and DIPEA (3.0 eq) in DMF.

  • Add (S,R,S)-AHPC-C4-NH2 or AHPC-PEG-NH2 (1.0 eq).

  • Stir at RT for 2-4h.

  • Purify via Prep-HPLC. Note: Alkyl variants often require higher organic gradients.

Phase 2: Binary vs. Ternary Binding (TR-FRET)

• Objective: Measure Cooperativity (

  ). Does the C4 linker "lock" the complex better than PEG?

• Protocol:

  • Labeling: Use a Terbium-labeled VHL (Donor) and a fluorescently labeled Target Protein (Acceptor).

  • Binary Control: Titrate PROTAC into VHL-Tb alone (measure competition vs tracer) to get

    .

  • Ternary Assay: Titrate PROTAC into a mixture of VHL-Tb and Target-Fluorophore.

  • Readout: Measure TR-FRET signal (HTRF).

  • Calculation:

    .

  • Interpretation: If C4 shows

    and PEG shows , the alkyl linker is providing structural stabilization.

Phase 3: Cellular Degradation (Western Blot)

• Objective: The ultimate readout—does it work in cells?

• Protocol:

  • Seed Cells: HeLa or HEK293 cells (2 x 10^5 cells/well) in 6-well plates.

  • Treatment: Treat with DMSO, C4-PROTAC, and PEG-PROTAC at 0.1, 1, and 10

    for 16 hours.

  • Lysis: RIPA buffer + Protease Inhibitors.[4]

  • Blotting: Standard SDS-PAGE. Probe for Target Protein and Vinculin (loading control).

  • Quantification: Densitometry (ImageJ). Calculate

    (concentration for 50% degradation).

  • Self-Validation: If the C4 variant shows degradation at 100 nM but the PEG variant requires 10

    (despite similar biochemical affinity), the issue is permeability .

References

• BroadPharm. (S,R,S)-AHPC-C4-NH2 Product Data. Retrieved from

• BOC Sciences. Alkyl Linkers in PROTACs - Improve Permeability & PK. Retrieved from

• BenchChem. A Comparative Guide to Ternary Complex Formation with PEG-based Linkers in PROTACs. Retrieved from

• Klein, V. G., et al. (2020). Understanding and Improving the Membrane Permeability of VHL-Based PROTACs. ACS Medicinal Chemistry Letters. Retrieved from

• Farnaby, W., et al. (2019).BAF Complex Vulnerabilities in Cancer Demonstrated via Structure-Based PROTAC Design. Nature Chemical Biology. (Demonstrates the utility of rigid linkers in VHL systems).

Sources

• 1. PROTAC PEG Linkers - JenKem Technology USA [jenkemusa.com]
• 3. Affinity and cooperativity modulate ternary complex formation to drive targeted protein degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Validating On-Target Degradation: The Inactive Control PROTAC Guide

Content Type: Technical Comparison & Validation Guide Audience: Medicinal Chemists, Chemical Biologists, and Preclinical Development Leads

Executive Summary: The False Positive Trap

In Targeted Protein Degradation (TPD), a reduction in protein levels is not proof of PROTAC efficacy. The bivalent nature of PROTACs introduces unique artifacts: the "Hook Effect," off-target molecular glue activity, and warhead-driven inhibition.

To validate that a phenotypic effect is driven strictly by E3-ligase-mediated ubiquitination , researchers must utilize a structurally matched Inactive Control PROTAC . This guide outlines the chemical design, experimental application, and data interpretation of these critical negative controls.

Strategic Design: Engineering the Inactive Control

An effective inactive control must be an "E3-dead" analog. It must retain high affinity for the Protein of Interest (POI) and identical physicochemical properties (permeability, solubility) to the active PROTAC, but lose the ability to recruit the E3 ligase.

Comparative Design Table: Active vs. Inactive Motifs

E3 Ligase System	Active Ligand Motif	Inactive Control Design	Mechanistic Rationale
VHL (von Hippel-Lindau)	(R)-Hydroxyproline (Trans-4-hydroxy-L-proline)	(S)-Hydroxyproline (Cis-4-hydroxy-L-proline)	The VHL binding pocket is stereospecific. The cis-isomer sterically clashes with the pocket and disrupts the critical hydrogen bond network, abolishing VHL affinity while maintaining the linker/warhead structure.
CRBN (Cereblon)	Glutarimide (NH) (Thalidomide/Lenalidomide)	N-Methyl Glutarimide (N-Me-Lenalidomide)	The glutarimide NH acts as a hydrogen bond donor to His378 (and Trp380 backbone) in CRBN. Methylating this nitrogen removes the H-bond donor and introduces steric clash, preventing recruitment.
IAP (cIAP1/XIAP)	Alanine monomer (AVPI/SMAC mimetics)	N-Methylated Alanine or Enantiomer (D-Ala)	Disruption of the N-terminal AVPI binding motif required for BIR domain engagement.

Mechanistic Visualization: The Binary vs. Ternary Divide

The following diagram illustrates why the inactive control isolates the degradation event. The Active PROTAC forms a cooperative Ternary Complex (POI-PROTAC-E3), leading to ubiquitination. The Inactive Control forms only a Binary Complex (POI-PROTAC), acting effectively as a standard inhibitor without degradation.

Caption: Top: Active PROTAC bridges POI and E3, enabling ubiquitination. Bottom: Inactive Control binds POI but fails to recruit E3, preventing degradation.

Comparative Performance Analysis

This section details the expected experimental readouts when comparing a potent Active PROTAC against its Inactive Control.

A. Western Blot (Degradation Efficiency)

The gold standard for validation.

• Active PROTAC: Shows dose-dependent disappearance of the POI band. At high concentrations (>10 µM), the band may reappear due to the Hook Effect (formation of binary complexes saturating the system).

• Inactive Control: Should show no degradation (stable bands) even at high concentrations.

• Interpretation: If the Inactive Control causes degradation, your compound may be acting as a molecular glue for a different surface, or the "inactive" mutation is not fully disrupting binding.

B. Cell Viability (Phenotypic Rescue)

Crucial for oncology indications.

• Active PROTAC: Low IC50 (e.g., 10 nM).

• Inactive Control: High IC50 (e.g., >1 µM) or inactive.

• The "Warhead Trap": If the Inactive Control has the same IC50 as the Active PROTAC, the cell killing is likely driven by inhibition of the target's enzymatic activity (warhead effect) rather than degradation.

C. Proteomics (Selectivity)

• Active PROTAC: Downregulates POI and potentially off-targets.

• Inactive Control: Should NOT downregulate the POI.

• Value: Any proteins downregulated by both the Active and Inactive compounds are off-targets of the warhead and should be disregarded as degradation targets.

Summary Data Table: Expected Outcomes

Assay Type	Metric	Active PROTAC Result	Inactive Control Result	Conclusion if Matching
Western Blot	DC50 (Degradation)	Potent (< 100 nM)	Inactive (> 10 µM)	Compound is unstable or non-selective.
NanoBRET	Ternary Complex	Bell-shaped curve	Flat line (No signal)	E3 recruitment is not required.
Viability	IC50 (Cell Death)	Potent	Weak / Inactive	Toxicity is Warhead-driven (Inhibition).
Competition	Binding Affinity (Kd)	High Affinity	High Affinity	Required: Control must still bind POI.

Experimental Protocols

Protocol 1: The "Rescue" Competition Assay

Objective: Prove that the degradation is dependent on the specific E3 ligase binding site.

• Seed Cells: Plate cells (e.g., HEK293 or cancer line) at 70% confluency.

• Pre-treatment (1 hour):

  • Arm A: DMSO only.

  • Arm B: Excess free E3 Ligand (e.g., 10 µM Thalidomide or VHL-ligand).

  • Arm C: Proteasome Inhibitor (e.g., 1 µM MG132 or Carfilzomib).

• Treatment (4-24 hours): Treat all arms with the Active PROTAC at its DC90 concentration (e.g., 100 nM).

• Lysis & Blot: Harvest and run Western Blot.

• Validation Criteria:

  • Arm A (DMSO): Strong degradation.

  • Arm B (Free Ligand): Rescue (Band returns). The free ligand competes for the E3 ligase, preventing the PROTAC from binding.

  • Arm C (MG132): Rescue (Band returns). Proves mechanism is proteasome-dependent.

Protocol 2: The Inactive Control Parallel Run

Objective: Distinguish degradation from inhibition.

• Dose Response: Prepare 10-point serial dilutions for both Active PROTAC and Inactive Control (range: 1 nM to 10 µM).

• Incubation: Treat cells for optimum degradation time (usually 6–18 hours).

• Readout: Western Blot (for protein levels) or CTG (for viability).

• Graphing: Plot signal vs. log[concentration].

• Validation Criteria:

  • Active PROTAC must show a sigmoidal degradation curve.

  • Inactive Control must remain at baseline (100% protein/viability).

  • Note: If Inactive Control shows partial effect at 10 µM, calculate the Selectivity Window (Active IC50 / Inactive IC50). A robust PROTAC should have >100x window.

References

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology, 11(8), 611–617. Link

• Lai, A. C., et al. (2016). Modular PROTAC Design for the Degradation of Oncogenic BCR-ABL. Angewandte Chemie International Edition, 55(2), 807–810. Link

• Neklesa, T. K., et al. (2017). Targeted protein degradation by PROTACs. Pharmacology & Therapeutics, 174, 138–144. Link

• Buckley, D. L., et al. (2012). Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction.[1] Journal of the American Chemical Society, 134(36), 14756–14759. Link

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13, 514–521. Link

Sources

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: VHL vs. CRBN Ligands for Targeted Degradation

[1][2][3][4][5][6][7]

Executive Summary: The "Right Tool" Paradigm

In the design of Proteolysis-Targeting Chimeras (PROTACs), the choice between Von Hippel-Lindau (VHL) and Cereblon (CRBN) is not merely a preference for one chemical scaffold over another; it is a strategic decision that dictates the physicochemical trajectory, degradation kinetics, and toxicity profile of your molecule.[]

• Choose CRBN (Cullin 4A-recruiting) when prioritizing oral bioavailability , low molecular weight , and targeting proteins in hematopoietic lineages . Be prepared to manage off-target neosubstrate degradation (e.g., IKZF1/3).

• Choose VHL (Cullin 2-recruiting) when prioritizing high specificity , clean off-target profiles , and avoiding intrinsic immunomodulatory activity. Be prepared to solve permeability and solubility challenges inherent to the hydroxyproline scaffold.

Mechanistic & Structural Divergence

To optimize a degrader, one must understand the machinery it hijacks. VHL and CRBN recruit distinct E3 ubiquitin ligase complexes, leading to different spatial and kinetic outcomes.[][2]

The Assembly Architecture

• VHL (The Rigid Clamp): VHL is the substrate recognition subunit of the CRL2 complex.[3] It naturally binds Hypoxia-Inducible Factor 1

  (HIF-1 ) via a hydroxyproline residue. The binding pocket is deep and rigid, often resulting in highly specific ternary complexes with steep Structure-Activity Relationships (SAR).

• CRBN (The Flexible Door): CRBN is the substrate receptor for the CRL4A complex.[3] It binds thalidomide analogs (IMiDs) in a hydrophobic "tri-tryptophan" pocket. This interface is more "plastic," allowing for a "wobble" that facilitates the recruitment of diverse neosubstrates, contributing to its known promiscuity.

Visualization: E3 Ligase Complex Assembly

The following diagram illustrates the distinct assembly of the CRL2-VHL and CRL4-CRBN complexes.

Figure 1: Structural assembly of CRL2-VHL and CRL4-CRBN complexes. Note the distinct adaptor proteins (Elongins vs. DDB1).[3]

Physicochemical & Performance Profiling

The primary failure mode for VHL-based PROTACs is cell permeability , while the primary failure mode for CRBN-based PROTACs is chemical instability and off-target toxicity .

Comparative Data Table

Feature	VHL Ligands (e.g., VH032)	CRBN Ligands (e.g., Pomalidomide)
Molecular Weight	High (~400–600 Da)	Low (~250–300 Da)
TPSA (Polar Surface Area)	High (>100 Ų common)	Low (<80 Ų)
Chirality	3 Chiral centers (Rigid)	1 Chiral center (Prone to racemization)
Chemical Stability	Stable	Unstable: Glutarimide ring hydrolysis
Oral Bioavailability	Difficult (requires optimization)	Generally Good (Lipinski compliant)
Intrinsic Affinity (Kd)	High (often <100 nM)	Moderate (often ~1-10 µM for Thalidomide)
Hook Effect	Occurs at lower concentrations	Occurs at higher concentrations
Off-Target Profile	Clean (Bio-inert)	Dirty: Degrades IKZF1, IKZF3, SALL4

Expert Insight: The "Hook Effect" Trap

Because VHL ligands often possess higher binary affinity for the ligase than first-generation IMiDs, VHL PROTACs are more susceptible to the "Hook Effect" (autoinhibition) at lower concentrations.

• Implication: When dosing VHL degraders, a bell-shaped curve may appear as early as 1–5 µM. CRBN degraders often maintain linearity up to 10–20 µM.

Experimental Workflow: Selection & Validation

Do not rely on a single ligase. The standard industrial workflow involves "Ligand Paired Screening"—synthesizing both VHL and CRBN analogs of your warhead to empirically determine which E3 ligase interface supports the most productive ternary complex for your specific Protein of Interest (POI).

Decision Matrix: Which Ligand First?

Figure 2: Strategic decision tree for prioritizing VHL vs. CRBN scaffolds based on target biology and ADME requirements.

Detailed Protocol: The "Rescue" Validation

A common error in PROTAC development is assuming that protein loss equals targeted degradation. You must prove the mechanism is E3-dependent. The most robust method is the Competition (Rescue) Assay .

Objective

To confirm that degradation is driven by specific recruitment of the chosen E3 ligase (VHL or CRBN) and not by off-target toxicity or warhead inhibition.

Materials

• PROTAC: Your test compound (e.g., 100 nM).

• Free Ligand (Blocker):

  • For VHL: VH032 or VHL-1 (excess).

  • For CRBN: Thalidomide or Pomalidomide (excess).[4]

• Negative Control Compound (Optional but recommended):

  • For VHL: VHL-epimer (cis-hydroxyproline, does not bind VHL).

  • For CRBN: N-methyl-pomalidomide (sterically blocked, does not bind CRBN).

Step-by-Step Methodology

• Cell Seeding: Seed relevant cells (e.g., HeLa or HEK293) at

  cells/well in 6-well plates. Incubate overnight.

• Pre-Treatment (The Block):

  • Group A (Vehicle): DMSO only.

  • Group B (PROTAC only): DMSO.

  • Group C (Rescue): Add Free Ligand (e.g., Pomalidomide) at 100x molar excess (e.g., 10 µM) relative to the PROTAC.

  • Incubate for 1 hour. This saturates the E3 ligase binding pockets.

• Treatment:

  • Add PROTAC (e.g., 100 nM) to Groups B and C.

  • Incubate for the determined degradation time (typically 6–24 hours).

• Lysis & Western Blot:

  • Lyse cells using RIPA buffer with protease inhibitors.

  • Perform Western Blotting for the Protein of Interest (POI) and a loading control (Actin/GAPDH).

• Data Analysis:

  • Valid PROTAC: Group B shows band loss. Group C shows band restoration (comparable to Group A).

  • Interpretation: If the free ligand rescues the protein levels, the degradation depends on the E3 ligase binding site.

References

• Lai, A. C., et al. (2016).[5] Modular PROTAC Design for the Degradation of Oncogenic BCR-ABL. Angewandte Chemie International Edition. [Link]

• Buckley, D. L., et al. (2012). Targeting the von Hippel-Lindau E3 Ubiquitin Ligase using Small Molecules.[6][7][8][9][10] Journal of the American Chemical Society. [Link]

• Winter, G. E., et al. (2015).[5] Phthalimide Conjugation as a Strategy for in vivo Target Protein Degradation.[7] Science. [Link]

• Bondeson, D. P., et al. (2015). Catalytic in vivo Protein Knockdown by Small-Molecule PROTACs.[9] Nature Chemical Biology. [Link]

• Donovan, K. A., et al. (2018). Thalidomide promotes degradation of SALL4, a transcription factor implicated in Duane Radial Ray Syndrome. eLife. [Link]

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Lessons in PROTAC design from selective degradation with a promiscuous warhead - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]

Quantitative Proteomics for PROTAC Selectivity: A Comparative Technical Guide

Introduction: The Selectivity Paradox in Targeted Degradation

Proteolysis Targeting Chimeras (PROTACs) have revolutionized drug discovery by degrading disease-causing proteins rather than merely inhibiting them.[1] However, this mechanism introduces a unique "Selectivity Paradox": Binding affinity does not equal degradation efficiency.

A PROTAC might bind promiscuously to 50 kinases but degrade only one. Conversely, a highly specific binder might degrade off-targets due to cooperative recruitment of the E3 ligase. Therefore, traditional binding assays (e.g., TR-FRET, SPR) are insufficient for safety profiling. Global quantitative proteomics is the only self-validating system capable of unbiasedly mapping the "degradome"—the complete set of proteins depleted by a molecule.

This guide compares the three dominant proteomic methodologies—TMT (Tandem Mass Tag) , DIA (Data-Independent Acquisition) , and LFQ (Label-Free Quantification) —and provides a field-proven protocol for assessing PROTAC selectivity.

Methodology Showdown: TMT vs. DIA vs. LFQ

For PROTAC selectivity, the choice of method dictates the depth of the proteome covered and the accuracy of the degradation fold-change.

Comparative Analysis Table

Feature	TMT (Multiplexing)	DIA (Data-Independent)	LFQ (Label-Free)
Primary Mechanism	Isobaric labeling of peptides; samples mixed before MS analysis.	Unbiased acquisition of all precursors; samples run individually.	Intensity-based quantification of precursor ions; samples run individually.
Throughput	Highest. Up to 18 samples (TMTpro) in one LC-MS run.[2][3]	High. Fast gradients (15-60 min) allow many samples/day.	Low. Requires long gradients for depth; one run per sample.
Precision (CV)	< 5-10%. Very low variability due to multiplexing.	< 10-15%. Excellent reproducibility with modern algorithms.	> 20%. High run-to-run variability; "missing values" are common.
Ratio Accuracy	Compromised. Suffers from "ratio compression" (underestimates fold-change).	Excellent. No compression; accurate fold-change quantification.	Good. But high variance makes subtle changes hard to validate.
PROTAC Suitability	Gold Standard for Dose-Response. Perfect for multiplexing 8-10 concentrations or time points.	Best for Large Cohorts. Ideal if screening >100 compounds or conditions.	Screening Only. Suitable for rough "yes/no" degradation checks.
Cost	High (Reagents + Instrument time for fractionation).	Moderate (No reagents, but higher computational cost).	Low (Instrument time only).

Expert Insight: Why TMT or DIA?

• Choose TMT if you are performing a detailed dose-response selectivity study (e.g., 10-point curve). The ability to multiplex all doses in one tube eliminates batch effects, ensuring the degradation curve is smooth and reliable.

• Choose DIA if you are screening 50 different PROTAC analogs at a single concentration. It avoids the expensive labeling reagents and allows for library-free analysis of arbitrary sample numbers.

Visualizing the Mechanism & Workflow

To understand the experimental design, one must visualize the "Selectivity Filter"—how the ternary complex acts as a gatekeeper.

Figure 1: The Selectivity Filter. Note that off-targets may bind the PROTAC (Binary) but fail to form a productive Ternary complex, preventing degradation. Proteomics measures the final output (Degradation), not just binding.

Strategic Protocol: TMT-Based Selectivity Profiling

This protocol outlines a TMT10-plex workflow, the industry standard for generating high-resolution selectivity profiles.

Phase 1: Experimental Design

• Conditions:

  • DMSO Control (Duplicate)

  • PROTAC Dose Response: 0.1 nM, 1 nM, 10 nM, 100 nM, 1 µM, 10 µM (assess Hook Effect).

  • Negative Control: Inactive diastereomer or E3-ligase dead mutant (optional but recommended).

• Timepoint: Typically 6–24 hours . Short enough to capture primary degradation, long enough for clearance. Avoid >24h to minimize secondary transcriptional effects (e.g., downregulation of downstream signaling partners).

Phase 2: Sample Preparation (The "Clean" Workflow)

• Lysis: Lyse cells (e.g., 1x10^7 cells) in 8M Urea or 2% SDS buffer containing protease/phosphatase inhibitors.

  • Critical: Avoid heating urea samples >30°C to prevent carbamylation.

• Reduction/Alkylation: Reduce with 5mM DTT (30 min, 56°C) and alkylate with 15mM IAA (30 min, dark).

• Digestion:

  • Dilute urea to <2M.

  • Add Lys-C (1:100 ratio) for 4h, followed by Trypsin (1:50 ratio) overnight at 37°C.

  • Why? Dual digestion ensures complete cleavage, reducing missed cleavages that complicate quantitation.

• Desalting: Use C18 Sep-Pak cartridges to remove salts/urea. Lyophilize peptides.

Phase 3: TMT Labeling & Fractionation

• Labeling: Resuspend peptides in 100mM TEAB (pH 8.5). Add TMT reagents (dissolved in anhydrous ACN). Incubate 1h.

• Quenching: Add 5% hydroxylamine to quench unreacted reagent.

• Pooling: Mix all samples at a 1:1 ratio .

  • Validation: Run a small "check aliquot" on LC-MS before mixing the whole batch to ensure equal loading.

• High-pH Fractionation: Fractionate the pooled sample into 12–24 fractions using basic reverse-phase chromatography.

  • Why? This reduces sample complexity, allowing the mass spec to identify low-abundance proteins (often the most critical signaling factors).

Phase 4: LC-MS/MS Acquisition (SPS-MS3)

• Instrument: Orbitrap Tribrid (e.g., Fusion Lumos, Eclipse).

• Method: SPS-MS3 (Synchronous Precursor Selection). [3]

  • Mechanism: MS1 scans peptide precursors -> MS2 fragments peptide (ID) -> MS3 fragments the TMT tags for quantification.

  • Advantage:[1][3][4][5][6][7][8][9][10] Eliminates "ratio compression" caused by co-isolating interfering ions, ensuring that a 50% degradation actually looks like 50% in the data.

Data Interpretation: Reading the Degradome

Once data is acquired, analysis focuses on identifying the "Selectivity Window."

The Volcano Plot

Plot log2(Fold Change) (X-axis) vs. -log10(p-value) (Y-axis).

• Upper Left Quadrant: Proteins that are significantly downregulated. Ideally, only your Target Protein (POI) appears here.

• The "Hook Effect" Check: In dose-response data, the POI should show a U-shaped curve. Degradation increases with dose, then potentially decreases at very high concentrations (e.g., >10 µM) as binary complexes saturate the system.

Defining "Off-Targets"

An off-target is confirmed if:

• Fold Change: > 30-50% degradation (log2 FC < -0.5).

• Significance: Adjusted p-value (FDR) < 0.05.

• Rescue: The degradation is rescued by pre-treatment with a proteasome inhibitor (Mg132) or competition with the free E3 ligand.

Workflow Decision Diagram

Figure 2: Workflow Decision Tree. TMT offers depth and precision for detailed characterization, while DIA offers speed and flexibility for screening.

References

• Bondeson, D. P., et al. (2015).[10] "Catalytic in vivo protein knockdown by small-molecule PROTACs." Nature Chemical Biology. Link

• Winter, G. E., et al. (2015).[10] "Phthalimide conjugation as a strategy for in vivo target protein degradation." Science. Link

• Donovan, K. A., et al. (2020). "Mapping the Degradable Kinome Provides a Resource for Expedited Degrader Development." Cell. Link

• Muntel, J., et al. (2019). "Comparison of Protein Quantification in a Complex Background by DIA and TMT Workflows with Fixed Instrument Time." Journal of Proteome Research. Link

• Békés, M., et al. (2022). "PROTAC targeted protein degraders: the past is prologue." Nature Reviews Drug Discovery. Link

Sources

• 1. MRM Targeted Quantitative Proteomics for Evaluating PROTAC Efficacy [en.biotech-pack.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Advantages and Disadvantages of TMT-based Quantitative Proteomics | MtoZ Biolabs [mtoz-biolabs.com]
• 4. proteomics.ucdavis.edu [proteomics.ucdavis.edu]
• 5. Label-free vs Label-based Proteomics - Creative Proteomics [creative-proteomics.com]
• 6. Target Identification and Selectivity Analysis of Targeted Protein Degraders [chomixbio.com]
• 7. Differences Between DIA, TMT/iTRAQ, And Traditional Label-free - Creative Proteomics [creative-proteomics.com]
• 8. Advantages and Disadvantages of iTRAQ, TMT, and SILAC in Protein Quantification | MtoZ Biolabs [mtoz-biolabs.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Lessons in PROTAC design from selective degradation with a promiscuous warhead - PMC [pmc.ncbi.nlm.nih.gov]

Biophysical Assays to Confirm Ternary Complex Formation: A Comparative Guide

Executive Summary: Beyond Binary Binding

In Targeted Protein Degradation (TPD), the formation of a binary complex (Protein:Ligand) is insufficient. The therapeutic efficacy of a PROTAC (Proteolysis Targeting Chimera) or Molecular Glue relies on the successful formation of a stable, catalytically active ternary complex (Target Protein:Degrader:E3 Ligase).[1][2]

The stability of this complex is governed by cooperativity (

) —the concept that the affinity of the ternary complex may be significantly higher (positive cooperativity) or lower (negative cooperativity) than the individual binary affinities.[3]

This guide objectively compares the three dominant biophysical modalities for assessing this interaction: Surface Plasmon Resonance (SPR) , TR-FRET , and AlphaLISA . It provides actionable protocols and data interpretation frameworks to distinguish true degraders from simple binders.

Part 1: The Biophysical Landscape

The choice of assay depends on the development stage. While TR-FRET and AlphaLISA offer throughput for hit identification, SPR remains the gold standard for mechanistic characterization (kinetics and residence time).

Comparative Analysis Table

Feature	SPR (Surface Plasmon Resonance)	TR-FRET (Time-Resolved FRET)	AlphaLISA
Primary Output	Kinetics ( , ), , Cooperativity ( )	End-point Affinity ( ), Hook Effect	End-point Affinity ( ), Hook Effect
Throughput	Medium (tens/day)	High (thousands/day)	High (thousands/day)
Reagent Consumption	Low (if utilizing regeneration)	Low (miniaturizable to 384/1536)	Low (bead-based)
Labeling Requirement	Label-free (requires immobilization)	Dual labeling (Donor + Acceptor)	Dual labeling (Beads)
Sensitivity	High (can detect weak interactions)	Moderate to High	Very High (Signal amplification)
Key Limitation	Surface artifacts, Mass transport limits	Distance limit (~10 nm), Fluorophore interference	Singlet oxygen interference, Light sensitivity
Best For	Lead Optimization: Detailed kinetics & mechanism	Hit Screening: Fast ranking of compounds	Hit Screening: High sensitivity needs

Part 2: Deep Dive – Surface Plasmon Resonance (SPR)[4][5][6]

SPR is the only technique in this list that provides real-time kinetic data. In TPD, residence time (reciprocal of

) often correlates better with degradation efficiency than thermodynamic affinity ( ).

The "Ternary Matrix" Protocol[7][8][9]

This protocol describes the "Co-injection" method, which is robust for determining cooperativity.

Prerequisites:

• Instrument: Biacore 8K/T200 or equivalent.

• Chip: CM5 (Carboxymethyl dextran) or SA (Streptavidin) for biotinylated ligands.

• Buffer: HBS-P+ with 0.1% DMSO (match PROTAC solvent).

Step-by-Step Workflow:

• Surface Preparation (Ligand Immobilization):

  • Immobilize the E3 Ligase (e.g., VHL or CRBN) on the sensor chip.

  • Expert Tip: Keep immobilization levels low (e.g., <1000 RU for a ~15 kDa protein) to prevent mass transport limitations and steric crowding, which can artificially reduce apparent cooperativity.

• Binary Characterization (Control):

  • Inject the PROTAC alone (concentration series) over the E3 surface.

  • Calculate Binary

    (PROTAC-E3).[2][4]

• Ternary Characterization (The Experiment):

  • Prepare a fixed concentration of Target Protein (POI) (usually near its estimated

    ).

  • Titrate the PROTAC into this POI solution.

  • Inject the mixture (PROTAC + POI) over the immobilized E3 ligase.

• Reference Subtraction:

  • Subtract the signal from a reference flow cell (no E3) and the signal of POI alone (to rule out non-specific binding of POI to E3).

Data Interpretation & Cooperativity

The "Hook Effect" is visible in SPR if you perform a steady-state analysis of the mixture injection. However, the kinetic traces are more valuable.

• Positive Cooperativity (

  ): The sensorgram of the Ternary complex shows a slower dissociation rate ( ) compared to the Binary complex.

• Calculation:

Figure 1: SPR Workflow for Ternary Complex Characterization. Note the requirement for binary controls.

Part 3: Deep Dive – TR-FRET (Time-Resolved FRET)[1][2][8][9]

TR-FRET is ideal for screening libraries. It utilizes long-lifetime fluorophores (Lanthanides like Terbium or Europium) to eliminate short-lived background fluorescence.

The "Hook Effect" Validation Protocol

A true ternary complex assay must demonstrate the "Hook Effect" (or bell-shaped curve). As PROTAC concentration increases excessively, it saturates both the E3 and the POI individually, preventing them from coming together.

Prerequisites:

• Donor: Terbium (Tb)-labeled antibody targeting Tag A (e.g., Anti-GST-Tb for GST-POI).[5]

• Acceptor: Fluorophore-labeled antibody targeting Tag B (e.g., Anti-His-d2 for His-E3).

• Buffer: TR-FRET buffer (usually contains BSA and detergents to prevent sticking).

Step-by-Step Workflow:

• Master Mix Prep:

  • Prepare a mix of POI (e.g., 5-10 nM) and E3 Ligase (e.g., 5-10 nM) with their respective donor/acceptor antibodies.

  • Expert Tip: Pre-incubate proteins with antibodies for 30 mins before adding the PROTAC to ensure signal stability.

• Compound Titration:

  • Prepare a serial dilution of the PROTAC (spanning 4-5 logs, e.g., 0.1 nM to 10

    M).

• Incubation:

  • Add PROTAC to the protein mix.[2][6][7][8][9] Incubate for 60 minutes at Room Temperature.

• Readout:

  • Measure on a multimode plate reader (Excitation: 340 nm; Emission 1: 615 nm, Emission 2: 665 nm).

  • Calculate Ratio:

    .

Visualization: The Hook Effect

The resulting plot of TR-FRET signal vs. [PROTAC] must be bell-shaped.

• Rising Phase: Ternary complex formation.[1][2][7][8][10][11][12]

• Peak: Optimal stoichiometry (maximum ternary complex).

• Falling Phase (Hook): Competitive inhibition by excess PROTAC. If you do not see this, you likely have an artifact (e.g., compound aggregation) rather than specific binding.

Figure 2: The Hook Effect logic. Signal loss at high concentrations confirms specific ternary complex assembly.

Part 4: AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay)[2]

AlphaLISA is a bead-based proximity assay. Donor beads generate singlet oxygen (

) upon excitation (680 nm), which travels up to 200 nm to Acceptor beads, triggering chemiluminescence (615 nm).

Comparison to TR-FRET:

• Pros: Much higher signal-to-background ratio; can span larger distances (up to 200 nm vs ~10 nm for FRET), which is useful for large ternary complexes where the labels might be far apart.

• Cons: Susceptible to "singlet oxygen quenchers" (some chemical libraries contain these).

• Protocol Note: All steps must be performed under subdued light (green filters) as the beads are light-sensitive.

Part 5: Decision Framework

How do you choose the right assay? Follow this logic:

Figure 3: Decision Matrix for Assay Selection.

References

• Gadd, M. S., et al. (2017).[3][10][13] Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13, 514–521.[3][10][13][14] Link

• Roy, M. J., et al. (2019).[14] SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate. ACS Chemical Biology, 14(3), 361–368.[13][14] Link

• Casement, R. (2021). General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex. ACS Omega, 6(10), 7010–7022. Link

• Hughes, S. J., & Ciulli, A. (2017). Molecular recognition of ternary complexes: a new dimension in the structure-guided design of chemical degraders. Essays in Biochemistry, 61(5), 505–516. Link

Sources

• 1. o2hdiscovery.co [o2hdiscovery.co]
• 2. Leveraging Surface Plasmon Resonance for Characterizing Ternary Complexes - Aragen Life Sciences [aragen.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. cytivalifesciences.com [cytivalifesciences.com]
• 9. diva-portal.org [diva-portal.org]
• 10. Structural basis of PROTAC cooperative recognition for selective protein degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. en.ice-biosci.com [en.ice-biosci.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. biorxiv.org [biorxiv.org]
• 14. Mechanistic and Structural Features of PROTAC Ternary Complexes | Springer Nature Experiments [experiments.springernature.com]

Comparative Guide: Cross-Reactivity Profiling of (S,R,S)-AHPC-based PROTACs

Executive Summary: The Specificity Paradox

In the development of Proteolysis Targeting Chimeras (PROTACs), the choice of E3 ligase ligand is the primary determinant of the "off-target" toxicity profile. While Cereblon (CRBN) ligands (thalidomide analogs) are chemically smaller and more drug-like, they suffer from the "neo-substrate" problem—indiscriminate degradation of Zinc Finger (ZF) proteins (e.g., SALL4, ZFP91).

This guide focuses on (S,R,S)-AHPC (VH032-NH2) , the gold-standard ligand for the Von Hippel-Lindau (VHL) E3 ligase.[1] Unlike CRBN ligands, (S,R,S)-AHPC does not induce broad neo-substrate degradation. However, it presents a unique cross-reactivity profile linked to the hypoxic response pathway. This document provides a validated workflow to assess these risks, distinguishing bona fide off-target degradation from mechanism-based toxicity.

Mechanistic Basis of Selectivity: VHL vs. CRBN[2][3]

To understand cross-reactivity, one must compare the recruitment mechanisms. VHL functions as a "rigid clamp," whereas CRBN acts as a "flexible trap."

The Stereochemical Checkpoint

The binding of AHPC to VHL is strictly stereoselective. The (S,R,S) configuration of the 4-hydroxyproline scaffold is essential for high-affinity binding to the VHL

-domain.

• (S,R,S)-AHPC: Active binder (

  100–300 nM). Forms critical H-bonds with Ser111 and His115 in VHL.

• (S,S,S)-AHPC: Inactive diastereomer (Negative Control). The epimerization at the 4-hydroxy position disrupts the hydrogen bonding network, abolishing binding.

Comparative Selectivity Profile

The following table contrasts the off-target liabilities of AHPC-based PROTACs against Pomalidomide-based alternatives.

Table 1: Comparative Off-Target Liability Profile

Feature	(S,R,S)-AHPC (VHL)	Pomalidomide (CRBN)
Primary Mechanism	"Lock and Key" (High rigidity)	"Molecular Glue" (High plasticity)
Major Off-Targets	HIF-1 (Stabilization), VHL (Self-stabilization)	SALL4, ZFP91, IKZF1/3 (Degradation)
Toxicity Source	Mechanism-based (Hypoxia pathway activation)	Neo-substrate degradation (Teratogenicity)
Proteome Impact	"Clean" volcano plots; few degradation off-targets	"Noisy" volcano plots; frequent ZF protein hits
Control Strategy	Use (S,S,S)-AHPC epimer	Use N-methylated imide (non-binding)

Visualizing the Pathway

The diagram below illustrates the divergent outcomes of VHL recruitment: Productive POI degradation versus the potential stabilization of HIF-1

(the natural substrate).

Figure 1: Mechanism of Action showing productive degradation vs. potential HIF-1

stabilization risks due to VHL saturation.[2]

Experimental Protocol: The Self-Validating Selectivity Workflow

To authoritatively claim your PROTAC is selective, you must perform this 3-step validation. This protocol distinguishes "sticky" warhead effects from true E3-mediated degradation.

Phase 1: The "Gold Standard" Epimer Control

Objective: Prove degradation is dependent on VHL binding, not just the warhead binding to the POI.

• Synthesis: Synthesize the exact PROTAC analog using (S,S,S)-AHPC instead of (S,R,S)-AHPC.

• Assay: Treat cells with increasing concentrations (0.1 nM – 10

  M) of:

  • Active PROTAC ((S,R,S)-AHPC)

  • Inactive Control ((S,S,S)-AHPC)

• Readout: Western Blot or HiBIT lytic detection.

• Success Criteria: The Active PROTAC induces degradation (

  nM), while the Inactive Control shows no degradation (flatline) up to 10 M.

  • Note: If the (S,S,S) control causes degradation, your warhead is likely destabilizing the protein directly, or you have a VHL-independent mechanism.

Phase 2: Mechanism Rescue (Chemical Validation)

Objective: Confirm the Ubiquitin-Proteasome System (UPS) is the executioner.

• Pre-treatment: Incubate cells for 1-2 hours with:

  • MLN4924 (Pevonedistat): 1-3

    M (Inhibits Neddylation, blocking Cullin-RING ligase activity).

  • MG132 or Carfilzomib: Proteasome inhibitors (use with caution due to toxicity; short duration only).

  • Free VHL Ligand: Co-treat with 10-50x excess of free (S,R,S)-AHPC (VH032).

• PROTAC Treatment: Add PROTAC at

  concentration.

• Result: All three pre-treatments should completely rescue (prevent) the degradation of the POI.

Phase 3: Global Proteomics (TMT/DIA)

Objective: Unbiased mapping of the "degradome" to identify off-targets.

Protocol:

• Cell Culture: Treat relevant cell line (e.g., HEK293, HeLa) with PROTAC (at

  ) and DMSO vehicle for 6–12 hours.

  • Expert Tip: Short timepoints (4-6h) detect direct targets; long timepoints (24h) pick up secondary transcriptional changes (e.g., HIF targets).

• Lysis & Digestion: Lyse in 8M Urea or S-Trap buffer. Digest with Trypsin/LysC.

• Labeling: Use Tandem Mass Tag (TMT) 10-plex or 16-plex for high throughput.

• LC-MS/MS: High-resolution Orbitrap analysis.

• Data Analysis:

  • Filter for proteins with

    and .

  • Look for VHL Stabilization: Expect VHL protein levels to increase slightly (1.2x - 1.5x) due to ligand-induced stabilization [Source: Frost et al., bioRxiv].

  • Look for HIF Targets: Check for upregulation of GLUT1, VEGF, BNIP3 (markers of hypoxia).

Troubleshooting & Data Interpretation

Scenario A: The "Hook Effect" is missing

• Observation: Degradation plateaus but does not recover at high concentrations.

• Cause: VHL-based PROTACs often show a less pronounced Hook Effect (binary saturation) compared to CRBN, due to the high thermodynamic stability of the VHL-PROTAC-POI complex (positive cooperativity).

• Action: This is often acceptable.[] Verify with the (S,S,S) control to ensure it's not off-target toxicity.

Scenario B: Unexpected Upregulation of Proteins

• Observation: Proteomics shows a cluster of upregulated proteins.[4]

• Analysis: Cross-reference these hits with the Hypoxia Gene Signature . If they match (e.g., glycolytic enzymes), your PROTAC concentration may be high enough to saturate cellular VHL, preventing it from degrading HIF-1

  .

• Solution: Titrate down the dose. VHL PROTACs are catalytic; you rarely need

  M.

Decision Logic for Hit Validation

Use this logic flow to determine if a degradation event is a true PROTAC effect or an artifact.

Figure 2: Decision tree for validating VHL-mediated degradation.

References

• Identification and Characterization of Von Hippel-Lindau-Recruiting Proteolysis Targeting Chimeras (PROTACs) of TANK-Binding Kinase 1 Source: Journal of Medicinal Chemistry [Link]

• VHL ligand binding increases intracellular level of VHL Source: bioRxiv (Frost et al.) [Link]

• Profiling of diverse tumor types establishes the broad utility of VHL-based ProTaCs Source: iScience / PubMed Central [Link]

• Targeted protein degradation: Design considerations for PROTAC development Source: NIH / PubMed Central [Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 4. biorxiv.org [biorxiv.org]

(S,R,S)-AHPC-C4-NH2: The Premier VHL Ligand for PROTAC Design

A Comparative Technical Guide for Medicinal Chemists

Executive Summary

In the architecture of Proteolysis Targeting Chimeras (PROTACs), the E3 ligase ligand is not merely an anchor; it is a determinant of physicochemical properties, permeability, and ternary complex geometry. While the parent molecule VH032 revolutionized VHL targeting, its derivative (S,R,S)-AHPC-C4-NH2 (also known as VHL Ligand 13) has emerged as a superior building block for distinct applications.

This guide objectively compares (S,R,S)-AHPC-C4-NH2 against other VHL ligands (such as phenol-based derivatives, different stereoisomers, and peptide fragments), highlighting its advantages in synthetic utility , cell permeability , and ternary complex stability .

Part 1: The Stereochemical Imperative

The nomenclature "(S,R,S)" is not a formality; it is the primary driver of affinity. The Von Hippel-Lindau (VHL) protein recognizes the hydroxyproline (Hyp) residue of HIF-1

with exquisite stereospecificity.

The Mechanism of Recognition

The VHL binding pocket forms a hydrogen-bond network with the hydroxyl group on the pyrrolidine ring.

• Essential Configuration: The hydroxyl group must be in the trans (4S) position relative to the carboxyl group to engage Ser111 and His115 within the VHL

  -domain.

• The Isomer Effect:

  • (S,R,S)-AHPC: High-affinity binder (

    nM).

  • (S,S,S)-AHPC (Epimer): Often used as a negative control .[1] The inversion at the C4 position disrupts the H-bond network, reducing affinity by

    -fold.

Key Takeaway: When sourcing ligands, the specific definition of the chiral centers (Left-hand amine, Proline C2, Proline C4) is critical. (S,R,S) is the bioactive conformation.

Part 2: Structural Advantages & Linkerology

The specific modification "C4-NH2" represents a strategic choice in "Linkerology"—the science of connecting the E3 ligand to the Warhead.

Exit Vector: C-Terminus (RHS) vs. Phenol (LHS)

Early VHL PROTACs (e.g., MZ1) often utilized the phenol group on the "Left-Hand Side" (LHS) for linker attachment via ether bonds. (S,R,S)-AHPC-C4-NH2 utilizes an alkyl chain extending from the terminal amide (Right-Hand Side/RHS).

Feature	Phenol-Based (LHS) Attachment	(S,R,S)-AHPC-C4-NH2 (RHS)
Vector Direction	Projects linker "up/left" relative to VHL surface.	Projects linker "out/right" into solvent.
Ternary Complex	Creates specific protein-protein interfaces (PPIs).	Accesses distinct PPIs; often rescues degradation if LHS fails.
Chemistry	Requires Ether synthesis (Mitsunobu/Alkylation).	Standard Amide Coupling (High Yield, Clean).

The "Alkyl Linker Renaissance": Permeability

The "C4" denotes a 4-carbon aliphatic chain. Recent data (2023-2025) indicates that alkyl linkers often outperform PEG linkers in cell permeability.

• Polar Surface Area (PSA): PEG chains add polar oxygen atoms, increasing TPSA and hindering membrane crossing.

• Lipophilic Collapse: The C4 alkyl chain allows the PROTAC to adopt a "chameleonic" folded conformation, masking polarity to pass through the lipid bilayer, a property often lost with rigid or PEGylated linkers.

Part 3: Comparative Performance Data

The following table synthesizes data comparing (S,R,S)-AHPC-C4-NH2 against common alternatives.

Table 1: VHL Ligand Comparison Matrix

Ligand Variant	(VHL)	Synthetic Chemistry	Cell Permeability	Primary Application
(S,R,S)-AHPC-C4-NH2	~180 nM	Amide Coupling (Easy)	High (Low TPSA)	Standard PROTAC Building Block
VH032 (Parent)	~180 nM	N/A (No linker handle)	Moderate	Crystallography / Competition Assays
VH032-Phenol (LHS)	~200 nM	Ether Formation (Harder)	Moderate	Alternate Vector PROTACs
(S,S,S)-AHPC	>10 M	Same as active	High	Negative Control (Validation)
HIF-1 Peptide	~500 nM	Peptide Synthesis	Very Low	Biochemical Assays (Obsolete for drugs)

Part 4: Experimental Protocols

Protocol A: Conjugation via Amide Coupling

Objective: Link (S,R,S)-AHPC-C4-NH2 to a Carboxylic Acid-functionalized Target Ligand.

Reagents:

• Ligand: (S,R,S)-AHPC-C4-NH2 (1.0 eq)

• Target Acid: Warhead-COOH (1.0 eq)

• Coupling Agent: HATU (1.2 eq)

• Base: DIPEA (3.0 eq)

• Solvent: Anhydrous DMF[]

Workflow:

• Dissolve Target Acid in DMF (0.1 M).

• Add DIPEA and HATU; stir for 5 minutes to activate the acid (formation of activated ester).

• Add (S,R,S)-AHPC-C4-NH2.[3]

• Stir at Room Temperature (RT) for 1–4 hours.

• Validation: Monitor by LC-MS. Look for mass shift:

  (loss of water).

• Purification: HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Protocol B: Fluorescence Polarization (FP) Binding Assay

Objective: Verify the PROTAC retains VHL binding affinity.

Reagents:

• Protein: Recombinant VCB Complex (VHL-ElonginC-ElonginB).

• Tracer: FAM-labeled HIF-1

  peptide (or FAM-VH032).

• Buffer: 50 mM Tris (pH 7.5), 150 mM NaCl, 0.05% Tween-20.

Workflow:

• Tracer Prep: Dilute FAM-Tracer to 10 nM in buffer.

• Protein Titration: Determine

  of VCB for Tracer (usually ~20–50 nM). Use [VCB] at concentration for competition.

• Competition:

  • Plate 10 nM Tracer + [VCB] (fixed).

  • Add serial dilutions of your synthesized PROTAC (e.g., 10

    M to 0.1 nM).

• Read: Measure mP (milli-Polarization) after 30 min incubation.

• Analysis: Plot mP vs. log[PROTAC]. Calculate

  and convert to using the Cheng-Prusoff equation.

Part 5: Visualizing the PROTAC Workflow

The following diagram illustrates the structural logic of using (S,R,S)-AHPC-C4-NH2 to assemble a functional ternary complex.

Caption: Schematic of PROTAC assembly using (S,R,S)-AHPC-C4-NH2. The C4-NH2 handle facilitates amide coupling to the linker, enabling the formation of a stable Ternary Complex (VHL-PROTAC-POI) required for ubiquitination.

References

• Buckley, D. L., et al. (2012). "Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules." Journal of the American Chemical Society. Link

• Galdeano, C., et al. (2014). "Structure-guided design and optimization of small molecules targeting the protein–protein interaction between the von Hippel–Lindau (VHL) E3 ubiquitin ligase and the hypoxia inducible factor (HIF) alpha subunit." Journal of Medicinal Chemistry. Link

• Frost, J., et al. (2016). "Potent and selective chemical probe of hypoxic signaling downstream of HIF-α hydroxylation via VHL inhibition." Nature Communications. Link

• Klein, V. G., et al. (2020). "Understanding and improving the membrane permeability of VH032-based PROTACs." ACS Medicinal Chemistry Letters. Link

• Testa, A., et al. (2020). "3-Fluoro-4-hydroxyprolines: Synthesis, conformational analysis, and stereoselective recognition by the VHL E3 ubiquitin ligase." Journal of the American Chemical Society. Link

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Evaluating the Efficacy of E3 Ligase-Linker Conjugates: A Technical Comparison Guide

Audience: Researchers, Scientists, and Drug Discovery Professionals Content Type: Technical Comparison & Experimental Guide[1]

Executive Summary: The "Engine" of Targeted Protein Degradation

In the design of Proteolysis Targeting Chimeras (PROTACs), the warhead (ligand for the protein of interest, POI) often receives the most attention. However, the E3 ligase-linker moiety is the true engine of the molecule. It dictates not only the recruitment of the ubiquitin machinery but also the ternary complex cooperativity , catalytic turnover rate , tissue selectivity , and oral bioavailability .

This guide moves beyond basic definitions to provide a rigorous, data-backed comparison of the two dominant E3 ligase recruiters—Cereblon (CRBN) and Von Hippel-Lindau (VHL) —and the linker chemistries that connect them. We provide self-validating experimental protocols to assess their efficacy and a case study illustrating how swapping this "engine" alters drug performance.

Strategic Selection: CRBN vs. VHL

The choice between CRBN and VHL is not merely about availability; it is a strategic decision based on the desired degradation kinetics and tissue profile.

Comparative Analysis Matrix

Feature	Cereblon (CRBN)	Von Hippel-Lindau (VHL)
Ligand Class	Immunomodulatory imide drugs (IMiDs) (e.g., Thalidomide, Pomalidomide)	Hydroxyproline derivatives (e.g., VH032)
Molecular Weight	Low (< 300 Da)	High (~400-600 Da)
Physicochemical	High ligand efficiency, generally better oral bioavailability.	Higher TPSA/MW, often requires optimization for cell permeability.
Kinetics	Fast Onset: Rapid degradation often observed within 1-2 hours.	Slower Onset: Often requires longer incubation but can form more stable complexes.
Cooperativity	Generally lower intrinsic cooperativity; relies more on linker optimization.[2]	High Cooperativity: The VHL pocket often allows for extensive protein-protein interfaces (PPIs).
"Hook Effect"	Pronounced at high concentrations.[3]	Often delayed; stable ternary complexes can persist at higher concentrations.
Tissue Expression	Ubiquitous, but low in some lymphoid cell lines.	Ubiquitous; highly expressed in kidneys and some solid tumors.
Safety	Teratogenicity risk (IMiDs).	Generally considered safer profile, though hypoxia pathway interference is a theoretical risk.

The "Linkerology" Factor: Rigid vs. Flexible[1][2][4][5][6]

The linker is not a passive tether; it is a thermodynamic lever.

• Flexible Linkers (PEG, Alkyl chains):

  • Pros: High conformational freedom increases the probability of finding a ternary complex. Soluble (PEG).

  • Cons: High entropic penalty upon binding (

    ). Often leads to lower cooperativity and weaker degradation potency ( ).

• Rigid Linkers (Piperazine, Azetidine, Alkynes):

  • Pros: Pre-organize the molecule into the bioactive conformation (reduced entropic penalty). Can induce positive cooperativity (

    ) by forcing specific POI-E3 interfaces.

  • Cons: Requires extensive Structure-Based Drug Design (SBDD) to avoid steric clashes.

Mechanism of Action & Signaling Pathway

The following diagram illustrates the critical checkpoints where the E3-linker choice impacts the degradation cycle.

Caption: The TPD pathway highlighting the Ternary Complex formation as the critical, linker-dependent efficacy checkpoint.

Case Study: The BRD4 Showdown (dBET1 vs. MZ1)

To illustrate the impact of the E3 ligase, we compare two seminal degraders of BRD4 (Bromodomain-containing protein 4).

• dBET1: Uses CRBN (Thalidomide) + Flexible Linker.

• MZ1: Uses VHL (VH032) + PEG Linker.

Metric	dBET1 (CRBN-based)	MZ1 (VHL-based)	Insight
Selectivity	Pan-BET (Degrades BRD2, BRD3, BRD4)	Selective for BRD4	VHL complex geometry in MZ1 creates a specific steric clash with BRD2/3, conferring isoform selectivity that the ligand alone lacks.
Kinetics	Rapid degradation (< 2h)	Slower onset, sustained	CRBN is often faster, but VHL complexes can be more thermodynamically stable.
Hook Effect	Visible at > 1-5 M	Delayed / Less Pronounced	MZ1 exhibits strong positive cooperativity, stabilizing the ternary complex even at higher concentrations.
(nM)	~400 nM (varies by cell)	~10 - 30 nM	The cooperative binding of MZ1 results in significantly higher potency despite a similar warhead affinity.

Key Takeaway: Swapping CRBN for VHL transformed a pan-selective degrader into a highly selective, more potent molecule solely due to the protein-protein interactions enabled by the E3-linker geometry.

Experimental Protocols for Efficacy Evaluation

Trustworthy data requires self-validating protocols. Below are the three pillars of PROTAC evaluation.

Pillar 1: Biophysical Validation (Ternary Complex Formation)

Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or AlphaLISA.

• Objective: Quantify the "Hook Effect" and Cooperativity (

  ).

• Protocol:

  • Labeling: Biotinylate the POI and Tag the E3 Ligase (e.g., His-tag).

  • Binary Control: Titrate PROTAC against POI alone to measure

    (Binary).

  • Ternary Titration: Mix fixed concentrations of POI (10 nM) and E3 (10 nM). Titrate PROTAC (0.1 nM to 10

    M).

  • Readout: Measure signal (Alpha or FRET).

  • Validation Check: You must observe a bell-shaped curve. If the curve plateaus without dropping, you are likely measuring binary binding artifacts or aggregation, not true ternary complex formation.

  • Calculation:

    .[4] Values indicate negative cooperativity; indicate positive cooperativity.

Pillar 2: Cellular Efficacy (Degradation Kinetics)

Method: HiBiT Lytic Detection System (Promega) or Automated Western Blot (Jess/Wes).

• Objective: Determine

  (Concentration for 50% degradation) and (Maximum degradation depth).

• Protocol (HiBiT):

  • Cell Engineering: CRISPR-Cas9 knock-in of HiBiT tag to endogenous POI locus (avoids overexpression artifacts).

  • Treatment: Seed cells in 96-well plates. Treat with PROTAC (serial dilution) for 4h, 8h, and 24h.

  • Control: Include a "Non-Binding Control" (PROTAC epimer that cannot bind E3) to prove E3-dependence.

  • Lysis & Detection: Add Lytic Detection Reagent containing LgBiT.

  • Data Analysis: Plot Luminescence vs. Log[Concentration].

  • Self-Validation: Pre-treat with Proteasome Inhibitor (MG132) or Neddylation Inhibitor (MLN4924). If degradation is NOT rescued, the mechanism is non-proteasomal (potential cytotoxicity or off-target effect).

Pillar 3: Global Selectivity

Method: TMT-based Quantitative Proteomics.

• Objective: Ensure the E3-linker swap hasn't introduced "neo-substrates" (off-targets).

• Protocol:

  • Treatment: Treat cells with PROTAC at

    for 6-12 hours.

  • Lysis & Digestion: Trypsin digestion of whole proteome.

  • Labeling: Tag peptides with Tandem Mass Tags (TMT).

  • MS Analysis: LC-MS/MS.

  • Thresholding: Look for proteins downregulated

    -fold with .

  • Validation: Compare against the "Imidome" (known CRBN off-targets like IKZF1/3) if using CRBN.

Workflow Visualization

The following diagram outlines the logical flow for evaluating a new E3-linker conjugate.

Caption: Step-by-step decision tree for validating PROTAC efficacy, ensuring mechanism-based selection.

Troubleshooting & Optimization

• Issue: No degradation despite good binary binding.

  • Cause: The linker length may be preventing the E3 and POI from meeting (steric clash) or is too long (entropy).

  • Solution: Perform a "Linker Scan." Synthesize analogs with +2/-2 carbon/PEG units. Even a 2-atom difference can switch a PROTAC from inactive to potent (e.g., ER degraders).

• Issue: Degradation plateaus at 50% (

  ).

  • Cause: Rapid protein resynthesis or insufficient E3 ligase concentration in the specific cell line.

  • Solution: Check E3 ligase levels via Western Blot. Switch E3 ligase (e.g., CRBN to VHL) if the cell line has low CRBN expression.

• Issue: Poor Solubility.

  • Cause: Large lipophilic linkers.

  • Solution: Incorporate "Smart Linkers" or switch alkyl chains to PEG. Note that PEG can sometimes reduce permeability compared to alkyl chains due to polarity, so a balance (e.g., short PEG-Alkyl hybrid) is often best.

References

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology. [Link]

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology. [Link]

• Winter, G. E., et al. (2015). Phthalimide conjugation as a strategy for in vivo target protein degradation. Science. [Link]

• Lu, J., et al. (2015).[5] Hijacking the E3 Ubiquitin Ligase Cereblon to Efficiently Target BRD4. Chemistry & Biology. [Link][6]

• Hughes, S. J., et al. (2019). Investigating the Influence of Linker Composition on the Efficacy of PROTACs. Molecules. [Link]

• Riching, K. M., et al. (2018). Quantitative Live-Cell Kinetic Degradation and Mechanistic Profiling of PROTAC Mode of Action. ACS Chemical Biology.[5] [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chempep.com [chempep.com]
• 3. Development of an N-Terminal BRD4 Bromodomain-Targeted Degrader - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. promega.com [promega.com]
• 6. lifesensors.com [lifesensors.com]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: (S,R,S)-AHPC-C4-NH2 Dihydrochloride

[1]

Executive Summary & Compound Profile

(S,R,S)-AHPC-C4-NH2 dihydrochloride is a specialized E3 ligase ligand-linker conjugate used in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1][2] It functions by recruiting the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][3] While often classified as "Research Use Only" with limited specific toxicological data, its mechanism of action—modulating the ubiquitin-proteasome system—demands that it be handled with the Precautionary Principle applied to potent pharmacological precursors.[1]

Chemical Identity & Properties

Parameter	Detail
Chemical Name	(S,R,S)-AHPC-C4-NH2 dihydrochloride
CAS Number	2341796-78-7 (or 2245697-83-8 for HCl salt variants)
Molecular Weight	~602.62 Da (Dihydrochloride salt)
Physical State	White to off-white solid powder
Solubility	Soluble in DMSO (≥ 100 mg/mL); Water (Limited/Variable)
Primary Hazard	Potential respiratory sensitizer; Irritant; Potent biological modulator

Risk Assessment & Hazard Identification

Scientific Rationale: Unlike standard reagents, PROTAC precursors are designed to cross cell membranes and alter protein stability.[1] The "NH2" terminal amine makes this compound reactive and ready for conjugation.[1] The primary risks are inhalation of particulates during weighing and dermal absorption when dissolved in organic solvents like DMSO, which acts as a permeation enhancer.[1]

• Inhalation: High risk during solid handling.[1] VHL ligands mimic HIF-1ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  and may theoretically impact hypoxic signaling pathways if systemically absorbed.

• Skin Contact: Moderate to High risk.[1] DMSO solutions can carry the compound through the stratum corneum.[1]

• Stability: Hygroscopic.[1] Hydrolysis risks exist if exposed to ambient moisture for prolonged periods.[1]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a self-validating safety barrier.[1] The "Reasoning" column explains the causality behind each requirement.[1]

PPE Category	Requirement	Technical Reasoning
Respiratory	N95 Respirator (Minimum) or PAPR	Prevents inhalation of aerosolized particulates during the opening of vials or static-induced dispersal.[1]
Hand Protection	Double Nitrile Gloves (0.11 mm min.[1] thickness)	Outer Glove: Protects against physical contamination.Inner Glove: Acts as a barrier against DMSO permeation breakthrough.[1] Change immediately upon splash.[1]
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient for powders that can become airborne or solvents that can splash.[1]
Body Protection	Tyvek® Lab Coat (Closed front)	Standard cotton coats absorb liquids.[1] Tyvek repels particulates and incidental splashes.[1]
Engineering Control	Class II Biosafety Cabinet or Chemical Fume Hood	Mandatory. Never handle the dry powder on an open bench.[1] Airflow containment prevents area contamination.[1]

Operational Protocol: Handling & Solubilization

Objective: To solubilize the compound without degradation or exposure.

Step-by-Step Methodology

• Acclimatization:

  • Remove the vial from -20°C storage.

  • CRITICAL: Allow the vial to warm to room temperature (approx. 30 mins) before opening.

  • Why? Opening a cold vial causes condensation, introducing water that hydrolyzes the HCl salt and degrades the linker.[1]

• Weighing (The "Static" Risk):

  • Place the analytical balance inside the fume hood.[1]

  • Use an anti-static gun if available, as dry PROTAC linkers are prone to static dispersal.[1]

  • Weigh directly into the final reaction vessel to minimize transfer losses.[1]

• Solubilization:

  • Add anhydrous DMSO to the powder.[1]

  • Vortex gently.[1] The dihydrochloride salt aids solubility but may require brief sonication.[1]

  • Visual Check: Ensure the solution is clear. Turbidity indicates incomplete dissolution or salt precipitation.[1]

• Reaction Setup:

  • The free amine (-NH2) is ready for conjugation (e.g., amide coupling with an activated ester).[1]

  • Note: Avoid using protic solvents (methanol/ethanol) if downstream chemistry is sensitive to nucleophilic competition.[1]

Workflow Visualization

The following diagram illustrates the critical decision pathways for handling and spill response.

Figure 1: Operational workflow from cold storage to reaction, including emergency spill response logic.

Waste Disposal & Deactivation[1]

Principle: Treat all waste as "P-List" equivalent (acutely hazardous) due to the biological potency of E3 ligase ligands.[1]

• Liquid Waste:

  • Collect all DMSO rinses and reaction mother liquors in a dedicated "High Potency / Cytotoxic" liquid waste container.[1]

  • Do not mix with general organic solvents if your facility segregates potent compounds.[1]

• Solid Waste:

  • Vials, weigh boats, and contaminated gloves must be double-bagged in yellow biohazard/chem-hazard bags .[1]

  • Label clearly: "Contains PROTAC Precursor - VHL Ligand."

• Decontamination:

  • Wipe down the balance and hood surface with 10% bleach followed by 70% ethanol.[1] The bleach helps degrade the organic framework, while ethanol removes residues.[1]

References

• National Institutes of Health (NIH). Proteolysis-targeting chimeras in drug development: A safety perspective.[1] PMC7055964.[1] Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]